(-)-Carveol

• CAS: 1253216-40-8

Core Science & Biosynthesis

Unveiling (-)-Carveol: A Technical Guide to its Natural Origins and Extraction for Scientific Applications

For Immediate Release

A comprehensive technical guide detailing the natural sources, extraction methodologies, and purification protocols for (-)-Carveol has been compiled for researchers, scientists, and professionals in drug development. This document provides an in-depth overview of the scientific literature, presenting quantitative data, detailed experimental procedures, and visual workflows to facilitate the isolation of this valuable monoterpenoid.

(-)-Carveol, a naturally occurring monocyclic monoterpenoid alcohol, is a significant compound found predominantly in the essential oil of spearmint (Mentha spicata)[1][2]. It exists primarily as cis-(−)-carveol and is recognized for its characteristic spearmint and caraway-like aroma and flavor. Beyond its use in the fragrance and food industries, (-)-Carveol has garnered attention for its potential therapeutic properties, including chemopreventive effects against mammary carcinogenesis. This guide delves into the primary natural reservoirs of (-)-Carveol and the scientific methodologies for its extraction and purification.

Natural Sources of (-)-Carveol

The principal natural source of (-)-Carveol is the essential oil of various Mentha species, with Mentha spicata (spearmint) being the most abundant[1][2]. The concentration of carvone (B1668592), a closely related compound and precursor to carveol (B46549), in spearmint oil can range from 50% to 80%[1]. While carvone is the major constituent, (-)-Carveol is also present in varying amounts, often as cis- or trans-isomers. Other plant species, such as Echinophora tournefortii and Trachyspermum anethifolium, have also been reported to contain carveol[3].

The chemical composition of spearmint essential oil, including the concentration of carveol and its related compounds, can vary depending on the geographical origin, cultivation conditions, and the specific chemotype of the plant[3][4][5][6].

Quantitative Analysis of Spearmint Essential Oil Composition

The following table summarizes the chemical composition of Mentha spicata essential oil from various studies, highlighting the percentage of carvone and, where specified, carveol.

Plant Source	Major Components and Percentage (%)	Reference
Mentha spicata (Turkey)	Carvone (67.8%), Limonene (B3431351) (10.6%)	[3]
Mentha spicata	Carvone (40.8% ± 1.23%), Limonene (20.8% ± 1.12%), 1,8-cineole (17.0% ± 0.60%), cis-dihydrocarvone (B1211938) (1.9% ± 0.49%), dihydrocarveol (B1210190) (1.7% ± 0.31%)	[4]
Mentha spicata [IIIM(J)26] (India)	Carvone (49.62%–76.65%), Limonene (9.57%–22.31%), trans-carveol (0.3%–1.52%)	[5]
Mentha spicata (Argentina)	Carvone (60.72-68.09%), Limonene (14.23-16.41%), trans-carveol (1.09-1.19%)	[6]
Mentha spicata	Carvone (73.29%), d-limonene (7.59%), dihydrocarvone (B1202640) (3.83%), trans-carveol (1.25%)	[7]
Mentha cardiaca	Carvone (60.9%), Limonene (21.58%), cis-carveol (1.43%)	[7]

Extraction of (-)-Carveol from Natural Sources

The initial step in isolating (-)-Carveol involves the extraction of the essential oil from the plant material. Several methods are employed, each with its advantages in terms of yield, purity, and environmental impact.

Steam Distillation

A widely used method for extracting essential oils from plant materials[8][9][10].

Experimental Protocol:

• Preparation of Plant Material: Fresh or dried spearmint leaves are packed into a distillation flask[8]. The leaves can be coarsely chopped to increase the surface area for more efficient extraction[9].

• Steam Generation: Steam is generated in a separate boiler and passed through the plant material[8].

• Vaporization: The steam causes the volatile essential oils, including (-)-Carveol, to vaporize[8].

• Condensation: The mixture of steam and oil vapor is passed through a condenser, where it cools and liquefies[9].

• Separation: The collected liquid consists of an aqueous layer (hydrosol) and an upper layer of the essential oil. These are separated using a separatory funnel. The hydrosol can be re-extracted with an organic solvent to recover any dissolved oils[11].

Figure 1. Steam distillation workflow for essential oil extraction.

Supercritical Fluid Extraction (SFE)

An alternative method that uses supercritical carbon dioxide (SC-CO2) as a solvent. This technique is known for its ability to extract compounds at lower temperatures, preserving heat-sensitive molecules[11][12][13].

Experimental Protocol:

• Preparation: Dried and ground spearmint leaves are placed in an extraction vessel[12].

• Extraction: Supercritical CO2 is passed through the plant material. The extraction efficiency is influenced by pressure and temperature. Higher pressures and lower temperatures have been shown to increase the extraction rate[13].

• Separation: The CO2 containing the dissolved essential oil is depressurized, causing the CO2 to return to a gaseous state and the oil to precipitate and be collected.

• Optimization: Parameters such as CO2 flow rate, particle size of the plant material, and the use of co-solvents like ethanol (B145695) can be optimized to enhance the extraction yield and selectivity[12][13].

Figure 2. Supercritical fluid extraction (SFE) process.

Purification of (-)-Carveol

Following the initial extraction of the essential oil, further purification is necessary to isolate (-)-Carveol from other components like limonene and carvone.

Column Chromatography

A highly effective method for separating compounds based on their polarity[11][14][15].

Experimental Protocol:

• Stationary Phase: A glass column is packed with a solid adsorbent, typically silica (B1680970) gel[14][15][16]. The packing must be uniform to ensure good separation[11].

• Sample Loading: The crude spearmint oil is dissolved in a minimal amount of a non-polar solvent and loaded onto the top of the silica gel column.

• Mobile Phase (Elution): A solvent or a mixture of solvents (mobile phase) is passed through the column. A gradient of increasing polarity is often used. For instance, starting with a non-polar solvent like hexane (B92381) and gradually adding a more polar solvent like ethyl acetate[11].

• Separation: Less polar compounds, such as limonene, will travel down the column faster, while more polar compounds, like carveol, will be retained more strongly by the silica gel and elute later[11].

• Fraction Collection: The eluent is collected in fractions.

• Analysis: Each fraction is analyzed using techniques like Thin-Layer Chromatography (TLC) to identify the fractions containing pure (-)-Carveol[14][17].

References

• 1. Carvone - Wikipedia [en.wikipedia.org]
• 2. acs.org [acs.org]
• 3. Chemical Characterization of the Essential Oil Compositions of Mentha spicata and M. longifolia ssp. cyprica from the Mediterranean Basin and Multivariate Statistical Analyses [mdpi.com]
• 4. Mentha spicata Essential Oil: Chemical Composition, Antioxidant and Antibacterial Activities against Planktonic and Biofilm Cultures of Vibrio spp. Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Yield, chemical composition and functional properties of essential oils from Mentha spicata (Lamiaceae) in Santiago del Estero, Argentina [redalyc.org]
• 7. distantreader.org [distantreader.org]
• 8. davuniversity.org [davuniversity.org]
• 9. How to Extract Peppermint Oil by Steam Distillation. [greenskybio.com]
• 10. google.com [google.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. web.uvic.ca [web.uvic.ca]
• 17. scienceinschool.org [scienceinschool.org]

The Biosynthesis of (-)-Carveol in Mentha spicata: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Carveol (B6331534) is a key monoterpenoid intermediate in the biosynthesis of (-)-carvone (B1668593), the principal component responsible for the characteristic aroma and flavor of spearmint (Mentha spicata). The economic importance of (-)-carvone in the flavor, fragrance, and pharmaceutical industries necessitates a thorough understanding of its biosynthetic pathway for potential metabolic engineering and optimization of production. This technical guide provides an in-depth overview of the biosynthesis of (-)-carveol in Mentha spicata, detailing the enzymatic steps, subcellular localization, and kinetic properties of the involved enzymes. Furthermore, this document outlines comprehensive experimental protocols for key assays and presents diagrams of the biosynthetic and regulatory pathways to facilitate further research and development. The entire biosynthetic pathway is localized within the secretory cells of the peltate glandular trichomes on the plant's aerial surfaces.

The Biosynthetic Pathway of (-)-Carveol

The conversion of primary metabolites into (-)-carveol in Mentha spicata is a three-step enzymatic pathway that begins with the universal C10 precursor of monoterpenes, geranyl diphosphate (B83284) (GPP).

• Geranyl Diphosphate (GPP) to (-)-Limonene (B1674923): The pathway is initiated by the cyclization of GPP to (-)-limonene, the first committed step in carveol (B46549) biosynthesis. This reaction is catalyzed by the enzyme (-)-limonene synthase (LS) .[1][2]

• (-)-Limonene to (-)-trans-Carveol (B1215196): The subsequent step involves the allylic hydroxylation of (-)-limonene at the C6 position to yield (-)-trans-carveol. This reaction is catalyzed by a cytochrome P450-dependent monooxygenase, (-)-limonene-6-hydroxylase (L6OH) .[3][4]

• (-)-trans-Carveol to (-)-Carvone: (-)-trans-Carveol is then oxidized to (-)-carvone. This final step is catalyzed by the NAD⁺-dependent enzyme (-)-trans-carveol dehydrogenase (CDH) .[4][5]

Visualization of the Biosynthetic Pathway

The enzymatic conversion of GPP to (-)-carvone is a well-defined pathway.

Caption: Biosynthesis of (-)-carveol and its subsequent oxidation to (-)-carvone.

Quantitative Data of Biosynthetic Enzymes

The following table summarizes the available kinetic parameters for the enzymes involved in the biosynthesis of (-)-carveol in Mentha species.

Enzyme	Substrate	Km	kcat (s⁻¹)	Source Species
(-)-Limonene Synthase (LS)	Geranyl Diphosphate	-	~0.3	Mentha spicata[2]
(-)-Limonene-6-hydroxylase (L6OH)	(-)-Limonene	Data not available	Data not available	Mentha spicata
(-)-trans-Carveol Dehydrogenase (CDH)	(-)-trans-Carveol	1.8 ± 0.2 µM	0.02 (at pH 7.5)	Mentha piperita (>99% identity to M. spicata enzyme)[1]
NAD⁺	410 ± 29 µM	-	Mentha piperita[1]

Regulatory Signaling Pathways

The biosynthesis of monoterpenoids in Mentha spicata is tightly regulated by both developmental cues and environmental signals, primarily through the action of phytohormones and light.

Jasmonate Signaling Pathway

Methyl jasmonate (MJ), a derivative of jasmonic acid (JA), is a potent elicitor of monoterpenoid biosynthesis.[6][7] The signaling cascade involves the degradation of JAZ repressor proteins, leading to the activation of transcription factors such as MYC, WRKY, AP2/ERF, and MYB, which in turn upregulate the expression of biosynthetic genes.[6][8]

Caption: Simplified jasmonate signaling pathway regulating monoterpenoid biosynthesis.

Light Signaling Pathway

Light is a crucial environmental factor that influences the development of glandular trichomes and the expression of genes involved in monoterpenoid biosynthesis.[9] Light signaling pathways can impact the production of essential oils, with transcription factors from the MYB and bHLH families playing a significant role.[9]

Caption: Overview of light signaling's influence on monoterpenoid production.

Experimental Protocols

Isolation of Glandular Trichomes

This protocol is adapted from established methods for isolating glandular trichomes from Mentha species.

Materials:

• Young leaves of Mentha spicata

• Isolation Buffer: 50 mM HEPES (pH 7.5), 20% (v/v) glycerol (B35011), 50 mM sodium ascorbate, 50 mM NaHSO₃, 5 mM MgCl₂, 2.5 mM EDTA, 2.5 mM EGTA, 5 mM DTT, 5 µM FAD, 5 µM FMN, 0.5 mM glutathione, 2 mg/mL BSA, 5 µg/mL leupeptin, and 25 IU/mL catalase.

• Polystyrene resin (e.g., Amberlite XAD-4)

• Polyvinylpolypyrrolidone (PVPP)

• Liquid nitrogen

• Cheesecloth

• Centrifuge and appropriate tubes

Procedure:

• Harvest young, expanding leaves and immediately freeze them in liquid nitrogen.

• Grind the frozen leaves to a fine powder in a pre-chilled mortar and pestle with the addition of PVPP and a small amount of purified sea sand.

• Suspend the powder in ice-cold Isolation Buffer.

• Add polystyrene resin and stir gently on ice for 10-15 minutes to remove endogenous monoterpenes.

• Filter the homogenate through several layers of cheesecloth.

• Centrifuge the filtrate at low speed (e.g., 500 x g) for 10 minutes to pellet larger debris.

• Carefully collect the supernatant containing the glandular trichomes.

• For further purification, the trichome suspension can be subjected to Percoll gradient centrifugation.

Enzyme Assays

Materials:

• Glandular trichome protein extract

• Assay Buffer: 25 mM HEPES (pH 7.0), 10% glycerol, 10 mM MgCl₂, 5 mM DTT

• [1-³H]Geranyl diphosphate (GPP)

• Pentane (B18724)

• Scintillation vials and scintillation cocktail

Procedure:

• In a glass vial, combine the glandular trichome protein extract with the Assay Buffer.

• Initiate the reaction by adding [1-³H]GPP.

• Overlay the reaction mixture with a layer of pentane to trap the volatile product.

• Incubate at 30°C for 1-2 hours.

• Vortex vigorously to extract the limonene into the pentane layer.

• Transfer the pentane layer to a scintillation vial containing silica (B1680970) gel to remove any remaining polar substrates.

• Add scintillation cocktail and quantify the radioactivity using a scintillation counter.

Materials:

• Microsomal fraction prepared from glandular trichomes

• Assay Buffer: 50 mM KH₂PO₄ (pH 7.5) containing 10% glycerol

• (-)-Limonene

• NADPH

• Ethyl acetate (B1210297)

• GC-MS for analysis

Procedure:

• Resuspend the microsomal pellet in the Assay Buffer.

• Add (-)-limonene (dissolved in a minimal amount of a suitable solvent like acetone).

• Pre-incubate the mixture at 30°C for 5 minutes.

• Initiate the reaction by adding NADPH.

• Incubate at 30°C for 30-60 minutes with gentle shaking.

• Terminate the reaction by adding an equal volume of ethyl acetate and vortexing thoroughly.

• Centrifuge to separate the phases.

• Analyze the ethyl acetate phase by GC-MS for the formation of (-)-trans-carveol.

Materials:

• Soluble protein fraction from glandular trichomes

• Assay Buffer: 25 mM KH₂PO₄ (pH 7.5) containing 10% glycerol and 1 mM DTT (for standard assay) or 50 mM Glycine buffer (pH 10.5) for optimal activity.[10]

• (-)-trans-Carveol

• NAD⁺

• Pentane

• GC-MS for analysis

Procedure:

• Combine the soluble protein extract with the Assay Buffer in a glass vial.

• Add (-)-trans-carveol.

• Initiate the reaction by adding NAD⁺.

• Incubate at 31°C overnight.[1]

• Extract the product by adding pentane and vortexing.

• Analyze the pentane phase by GC-MS for the formation of (-)-carvone.

Experimental Workflow Visualization

Caption: A generalized workflow for the analysis of (-)-carveol biosynthesis enzymes.

Conclusion

The biosynthesis of (-)-carveol in Mentha spicata is a well-characterized pathway involving three key enzymes: (-)-limonene synthase, (-)-limonene-6-hydroxylase, and (-)-trans-carveol dehydrogenase. The localization of this pathway within the glandular trichomes highlights the specialized metabolic capacity of these structures. While kinetic data for some of the enzymes are available, further characterization of (-)-limonene-6-hydroxylase would provide a more complete quantitative understanding of the pathway. The regulation of this pathway by jasmonate and light signaling offers potential targets for metabolic engineering to enhance the production of (-)-carveol and its valuable derivative, (-)-carvone. The protocols and information provided in this guide serve as a valuable resource for researchers aiming to further investigate and manipulate this important biosynthetic pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Purification of 4S-limonene synthase, a monoterpene cyclase from the glandular trichomes of peppermint (Mentha x piperita) and spearmint (Mentha spicata) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Organization of Monoterpene Biosynthesis in Mentha. Immunocytochemical Localizations of Geranyl Diphosphate Synthase, Limonene-6-Hydroxylase, Isopiperitenol Dehydrogenase, and Pulegone Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lupinepublishers.com [lupinepublishers.com]
• 5. researchgate.net [researchgate.net]
• 6. Proteomic snapshot of spearmint (Mentha spicata L.) leaf trichomes: a genuine terpenoid factory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway : I. Demonstration of Enzyme Activities and Their Changes with Development - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Stereochemistry and Enantiomers of Carveol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carveol (B46549), a naturally occurring monoterpenoid alcohol, is a chiral molecule with significant applications in the fragrance, flavor, and pharmaceutical industries. Its distinct stereoisomers possess unique sensory properties and biological activities, making a thorough understanding of its stereochemistry essential for research, development, and quality control. This technical guide provides a comprehensive overview of the stereochemistry of carveol, its enantiomers, and the methodologies for their synthesis, separation, and characterization.

Stereochemistry of Carveol

Carveol (IUPAC name: 2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol) possesses two chiral centers, giving rise to four possible stereoisomers. These isomers are classified as diastereomers (cis and trans) and enantiomers ((+) and (-)).[1]

The cis or trans designation refers to the relative orientation of the hydroxyl (-OH) group and the isopropenyl group on the cyclohexane (B81311) ring. The (+) and (-) notation, also referred to as d- and l- respectively, indicates the direction in which the molecule rotates plane-polarized light.[2]

The four stereoisomers of carveol are:

• (1R,5R)-(-)-cis-Carveol

• (1S,5S)-(+)-cis-Carveol [3]

• (1S,5R)-(-)-trans-Carveol [4]

• (1R,5S)-(+)-trans-Carveol [5]

Stereochemical Relationships

The relationships between the four stereoisomers of carveol can be visualized as follows:

Figure 1: Stereochemical relationships of carveol isomers.

Physicochemical Properties of Carveol Stereoisomers

The physical and chemical properties of the carveol stereoisomers are crucial for their identification and separation. While enantiomers share identical physical properties such as boiling point and density in an achiral environment, they differ in their interaction with plane-polarized light (optical activity). Diastereomers, on the other hand, have distinct physical properties.

Property	(-)-cis-Carveol	(+)-cis-Carveol	(-)-trans-Carveol	(+)-trans-Carveol
IUPAC Name	(1R,5R)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol[3]	(1S,5R)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol[4]	(1R,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol[5]
CAS Number	2102-59-2[6]	7632-16-8[3]	2102-58-1[4]	18383-51-2[5]
Molecular Formula	C₁₀H₁₆O	C₁₀H₁₆O	C₁₀H₁₆O	C₁₀H₁₆O
Molar Mass ( g/mol )	152.23	152.23	152.23	152.23
Boiling Point (°C)	226-227[1]	226-227	231-232[7]	216[8]
Density (g/cm³)	0.958[1]	0.958	0.9521[7]	0.858[8]
Specific Rotation ([α]D)	-21.7° (neat)	+21.7° (neat, predicted)	Not available	Not available

Synthesis of Carveol Enantiomers

The stereoselective synthesis of carveol enantiomers is most commonly achieved through the reduction of the corresponding carvone (B1668592) enantiomers. The Luche reduction is a widely used method for the 1,2-reduction of α,β-unsaturated ketones to allylic alcohols, offering high chemoselectivity and stereoselectivity.[9][10][11]

Experimental Protocol: Luche Reduction of (+)-Carvone to (+)-cis-Carveol.[12]

This protocol describes the synthesis of (+)-cis-carveol from (+)-carvone. The same procedure can be applied to synthesize (-)-cis-carveol from (-)-carvone.

Materials:

• (+)-Carvone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (MeOH)

• Diethyl ether (Et₂O)

• 2N Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve (+)-carvone (1.00 eq) and CeCl₃·7H₂O (0.50 eq) in methanol.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve NaBH₄ (1.00 eq) in methanol. This solution should be prepared just before use.

• Add the NaBH₄ solution dropwise to the carvone solution over a period of 5-10 minutes while maintaining the temperature at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a hexane (B92381):ethyl acetate (B1210297) 5:1 mobile phase). The reaction is typically complete within 30 minutes.

• Once the starting material is consumed, quench the reaction by adding 2N HCl.

• Extract the aqueous mixture with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with saturated sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude (+)-cis-carveol.

• The crude product can be further purified by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient.

Figure 2: Workflow for the synthesis of (+)-cis-carveol.

Separation of Carveol Enantiomers and Diastereomers

The analysis and separation of carveol stereoisomers are critical for quality control and for obtaining enantiomerically pure compounds for specific applications. Chromatographic techniques, particularly chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), are the most effective methods for this purpose.[12][13]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts differently with the enantiomers of a chiral compound, leading to their separation. Polysaccharide-based CSPs are commonly used for the separation of a wide range of chiral molecules.[13][14][15]

General Experimental Protocol for Chiral HPLC Separation: While a specific, validated method for carveol is not readily available in the public domain, a general approach based on the separation of similar chiral compounds can be outlined.[16][17][18] Method development would be required to optimize the separation.

• Column: A polysaccharide-based chiral column (e.g., Chiralcel OD-H, Chiralpak AD-H).

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol (B130326) or ethanol). The ratio of the solvents is a critical parameter for optimizing resolution.

• Flow Rate: Typically in the range of 0.5 - 1.5 mL/min.

• Detection: UV detection at a wavelength where carveol absorbs (e.g., around 210 nm).

• Temperature: Column temperature can be controlled to improve separation efficiency.

Figure 3: General workflow for chiral HPLC separation.

Chiral Gas Chromatography (GC)

Chiral GC is another powerful technique for the separation of volatile chiral compounds like carveol. It employs a capillary column coated with a chiral stationary phase, often a cyclodextrin (B1172386) derivative.[19]

General Experimental Protocol for Chiral GC Separation: Similar to HPLC, a specific validated method for carveol requires development. A typical starting point would be:

• Column: A chiral capillary column, such as one with a derivatized β-cyclodextrin stationary phase.

• Carrier Gas: Helium or Hydrogen.

• Injector and Detector Temperature: Typically set around 250 °C.

• Oven Temperature Program: A temperature gradient is usually employed to achieve good separation. For example, starting at a lower temperature (e.g., 60 °C) and ramping up to a higher temperature (e.g., 200 °C) at a controlled rate (e.g., 2-5 °C/min).

• Detection: Flame Ionization Detector (FID) is commonly used.

Analytical Characterization

The structural elucidation and confirmation of carveol stereoisomers are performed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for determining the structure of carveol isomers. While the NMR spectra of enantiomers are identical in an achiral solvent, the spectra of diastereomers (cis vs. trans) will show distinct differences in chemical shifts and coupling constants. Chiral shift reagents can be used to differentiate enantiomers in an NMR experiment.[20][21][22][23][24]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The electron ionization (EI) mass spectra of the carveol isomers are expected to be very similar, showing a molecular ion peak (M⁺) at m/z 152 and characteristic fragment ions. The fragmentation pattern can help in identifying the carveol structure, but it generally cannot distinguish between stereoisomers.[25][26][27][28]

Conclusion

The stereochemistry of carveol is a critical aspect that dictates its properties and applications. This technical guide has provided a detailed overview of the four stereoisomers of carveol, their physicochemical properties, and the experimental methodologies for their synthesis and separation. For researchers, scientists, and drug development professionals, a thorough understanding and application of these principles are paramount for the successful development of products containing carveol and for ensuring their quality, efficacy, and safety.

References

• 1. Carveol - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. (+)-cis-Carveol | C10H16O | CID 443177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Carveol, trans-(-)- | C10H16O | CID 94221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (+)-trans-Carveol | C10H16O | CID 443178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Carveol, cis-(-)- | C10H16O | CID 330573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. trans-carveol, 1197-07-5 [thegoodscentscompany.com]
• 8. chembk.com [chembk.com]
• 9. Sciencemadness Discussion Board - oxidizing limonene to carvone/carveol - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. researchgate.net [researchgate.net]
• 11. Luche reduction - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. csfarmacie.cz [csfarmacie.cz]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. rjptonline.org [rjptonline.org]
• 17. researchgate.net [researchgate.net]
• 18. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 19. gcms.cz [gcms.cz]
• 20. rsc.org [rsc.org]
• 21. Carveol | C10H16O | CID 7438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. (-)-CARVEOL(2102-59-2) 13C NMR [m.chemicalbook.com]
• 23. spectrabase.com [spectrabase.com]
• 24. scielo.br [scielo.br]
• 25. youtube.com [youtube.com]
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• 28. youtube.com [youtube.com]

(-)-Carveol CAS number and chemical identifiers

An In-depth Examination of the Chemical Identity, Synthesis, and Biological Activity of a Promising Natural Compound

This technical guide provides a comprehensive overview of (-)-Carveol, a naturally occurring monoterpenoid alcohol. Aimed at researchers, scientists, and professionals in drug development, this document details its chemical identifiers, provides protocols for its synthesis and purification, and explores its significant biological activities, with a particular focus on its role in the Nrf2 signaling pathway.

Chemical Identifiers and Physicochemical Properties

(-)-Carveol exists as two primary stereoisomers: (-)-cis-Carveol and (-)-trans-Carveol. It is crucial to distinguish between these isomers as their biological activities and physical properties may differ. The following tables summarize the key chemical identifiers for both.

Table 1: Chemical Identifiers for (-)-cis-Carveol

Identifier	Value
CAS Number	2102-59-2[1]
IUPAC Name	(1R,5R)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol[1]
Chemical Formula	C₁₀H₁₆O[1]
Molecular Weight	152.23 g/mol [1]
PubChem CID	330573[1]
SMILES	CC1=CC--INVALID-LINK--C(=C)C[1]
InChIKey	BAVONGHXFVOKBV-NXEZZACHSA-N[1]

Table 2: Chemical Identifiers for (-)-trans-Carveol

Identifier	Value
CAS Number	2102-58-1[2]
IUPAC Name	(1S,5R)-2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-ol[2]
Chemical Formula	C₁₀H₁₆O[2]
Molecular Weight	152.23 g/mol [2]
PubChem CID	94221[2]
SMILES	CC1=CC--INVALID-LINK--C(=C)C
InChIKey	BAVONGHXFVOKBV-VHSXEESVSA-N[3]

A general CAS number for Carveol (B46549), which may represent a mixture of isomers, is 99-48-9.[4][5] The molecular weight for carveol is approximately 152.23 g/mol .[5]

Experimental Protocols

Synthesis of (-)-Carveol from (-)-Carvone (B1668593)

A practical and highly stereoselective method for the synthesis of (-)-Carveol is the reduction of the corresponding ketone, (-)-carvone.[6]

Materials:

• (-)-Carvone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate (B1210297) (EtOAc) for elution

Procedure:

• Dissolve (-)-carvone in methanol at room temperature (20°C).

• Add CeCl₃·7H₂O to the solution and stir until it dissolves.

• Slowly add NaBH₄ to the reaction mixture. The reaction is typically complete within 10 minutes.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with diethyl ether.

• Dry the combined organic phases over anhydrous sodium sulfate.

• Filter the solution and concentrate it under reduced pressure to obtain the crude product.

• Purify the crude (-)-Carveol by column chromatography on silica gel using a mixture of hexane and ethyl acetate (e.g., 8:2 v/v) as the eluent.[7]

• Combine the fractions containing the pure product and evaporate the solvent to yield (-)-Carveol. A high yield of approximately 80% can be expected.[7]

Characterization of (-)-Carveol

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H-NMR and ¹³C-NMR spectra should be acquired to confirm the structure of the synthesized (-)-Carveol. Predicted NMR data is available in public databases such as FooDB for (-)-cis-Carveol.[8]

Infrared (IR) Spectroscopy:

• FTIR spectroscopy can be used to identify the functional groups present in the molecule. The spectrum of carveol will show characteristic peaks for the hydroxyl (-OH) group and the carbon-carbon double bonds (C=C).[9]

Biological Activity and Signaling Pathways

(-)-Carveol has demonstrated a range of pharmacological activities, including antioxidant, anti-inflammatory, and chemopreventive effects.[10][11] A key mechanism underlying its protective effects is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

The Nrf2 Signaling Pathway

The Nrf2 pathway is a critical cellular defense mechanism against oxidative stress.[12] Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[13] Upon exposure to oxidative stress or activators like (-)-Carveol, Nrf2 dissociates from Keap1 and translocates to the nucleus. In the nucleus, it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes, upregulating their expression.[13][14]

Caption: The Nrf2 signaling pathway activated by (-)-Carveol.

Studies have shown that carveol can activate the Nrf2 pathway, leading to the upregulation of downstream antioxidant enzymes.[15][16][17] This mechanism is believed to be central to its hepatoprotective and neuroprotective effects.[15][18]

Experimental Protocol: In Vivo Assessment of Hepatoprotective Effects

The following protocol is a representative example of how to assess the hepatoprotective effects of (-)-Carveol in an animal model of acetaminophen (B1664979) (APAP)-induced liver injury.[15]

Animals and Treatment:

• Use male BALB/c mice.

• Prepare (-)-Carveol in a suitable vehicle (e.g., 0.9% NaCl).

• Administer (-)-Carveol intraperitoneally (i.p.) at desired doses (e.g., 15 mg/kg).

• To induce liver injury, administer a single dose of APAP (e.g., 400 mg/kg, i.p.).

• Include a control group receiving only the vehicle and a positive control group receiving a known hepatoprotective agent like silymarin.

Experimental Workflow:

Caption: Experimental workflow for assessing hepatoprotective effects.

Analysis:

• Biochemical Analysis: Measure serum levels of liver enzymes such as alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST) to assess liver damage.

• Histopathological Examination: Perform H&E staining of liver tissue sections to evaluate morphological changes.

• Molecular Analysis: Use techniques like ELISA and immunohistochemistry to quantify the expression of key proteins in the Nrf2 pathway (e.g., Nrf2, HO-1) and inflammatory markers in liver homogenates.[15]

This comprehensive approach will allow for a thorough evaluation of the hepatoprotective efficacy of (-)-Carveol and the involvement of the Nrf2 signaling pathway.

References

• 1. Carveol, cis-(-)- | C10H16O | CID 330573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Carveol, trans-(-)- | C10H16O | CID 94221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. trans-Carveol [webbook.nist.gov]
• 4. Carveol - Wikipedia [en.wikipedia.org]
• 5. Carveol | C10H16O | CID 7438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. Showing Compound (-)-cis-Carveol (FDB014918) - FooDB [foodb.ca]
• 9. Carveol [webbook.nist.gov]
• 10. patrinum.ch [patrinum.ch]
• 11. patrinum.ch [patrinum.ch]
• 12. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. NRF2 signalling pathway: New insights and progress in the field of wound healing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Carveol Attenuates Seizure Severity and Neuroinflammation in Pentylenetetrazole-Kindled Epileptic Rats by Regulating the Nrf2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Carveol Promotes Nrf2 Contribution in Depressive Disorders through an Anti-inflammatory Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

(-)-Carveol's Mechanism of Action in Cancer Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(-)-Carveol, a naturally occurring monoterpenoid alcohol, has demonstrated notable anticancer properties. This technical guide provides a comprehensive overview of the current understanding of its mechanism of action in cancer cells. The available scientific literature indicates that (-)-Carveol exerts its cytotoxic effects primarily through the induction of S-phase cell cycle arrest. Furthermore, compelling evidence from in vivo studies suggests its potent role as an activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical component of the cellular antioxidant response. While its effects on other key cancer-related pathways, such as the ERK/p21 axis and the induction of apoptosis, have been suggested, direct experimental evidence in cancer cell lines remains limited. This document summarizes the available quantitative data, provides detailed representative experimental protocols for key assays, and visualizes the hypothesized signaling pathways to guide further research and drug development efforts.

Data Presentation

Table 1: Cytotoxicity of (-)-Carveol against Various Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table summarizes the IC50 values of (-)-Carveol against a panel of human and murine cancer cell lines, as determined by the MTT assay after a 48-hour treatment period.

Cell Line	Cancer Type	IC50 (µM)[1][2][3][4][5]
P-815	Murine Mastocytoma	0.17 ± 0.01
K-562	Human Chronic Myelogenous Leukemia	0.22 ± 0.02
CEM	Human Acute T-Lymphoblastic Leukemia	0.24 ± 0.02
MCF-7	Human Breast Adenocarcinoma	0.45 ± 0.03
MCF-7 gem	Gemcitabine-Resistant MCF-7	0.87 ± 0.06

Core Mechanisms of Action

Cell Cycle Arrest at S-Phase

The primary and most clearly elucidated mechanism of action of (-)-Carveol in cancer cells is the induction of cell cycle arrest. A comparative study on the antitumor effects of several monoterpenes revealed that (-)-Carveol specifically halts the progression of the cell cycle in the S phase in treated cancer cells[1][3][4]. This disruption of the cell's replication process is a key factor in its cytotoxic activity. However, the precise molecular mechanism underlying this S-phase arrest, such as the modulation of specific cyclins (e.g., Cyclin A) and cyclin-dependent kinases (e.g., CDK2), has not yet been reported in the scientific literature[6][7][8][9][10].

Nrf2-Mediated Antioxidant Response

Compelling in vivo evidence demonstrates that (-)-Carveol is a potent activator of the Nrf2 signaling pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the antioxidant response element (ARE) in the promoter regions of its target genes, including heme oxygenase-1 (HO-1)[2][11][12][13][14][15][16][17][18][19]. While these studies were conducted in the context of hepatotoxicity and neurodegeneration, they establish a clear molecular action for (-)-Carveol that is highly relevant to cancer biology, where redox balance is a critical factor. The activation of this pathway by (-)-Carveol suggests a potential dual role: it could protect normal cells from oxidative damage while possibly being exploited by cancer cells to enhance their survival.

Hypothesized Mechanisms of Action

ERK Signaling and p21 Induction in Prostate Cancer: Some evidence suggests that (-)-Carveol may exert its antiproliferative effects in prostate cancer cells by activating the Extracellular signal-regulated kinase (ERK) pathway and increasing the expression of the cyclin-dependent kinase inhibitor p21[20][21][22][23][24]. The upregulation of p21 is known to inhibit the activity of cyclin-CDK complexes, leading to cell cycle arrest. However, primary research articles presenting direct experimental evidence, such as western blot analyses for phosphorylated ERK and p21 protein levels in prostate cancer cells treated with (-)-Carveol, are currently unavailable.

Induction of Apoptosis: While cytotoxicity is established, the induction of apoptosis (programmed cell death) by (-)-Carveol in cancer cells has not been experimentally demonstrated. Related monoterpenes, such as L-carvone, have been shown to induce apoptosis through caspase activation and PARP cleavage[13][25][26][27][28]. It is plausible that (-)-Carveol acts through a similar mechanism, but this remains to be confirmed through studies utilizing methods like Annexin V/Propidium Iodide staining or caspase activity assays.

Experimental Protocols

The following are detailed, representative protocols for the key experimental assays used to characterize the anticancer effects of (-)-Carveol. Note that these are standardized methods, as the specific protocols from the cited literature on (-)-Carveol are not publicly available.

Cell Viability Assessment: MTT Assay

This assay measures the metabolic activity of cells as an indicator of their viability.

Materials:

• 96-well cell culture plates

• Cancer cell lines of interest

• Complete cell culture medium

• (-)-Carveol stock solution (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[12][29][30][31]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Treatment: Prepare serial dilutions of (-)-Carveol in complete medium from the stock solution. Remove the medium from the wells and add 100 µL of the various concentrations of (-)-Carveol. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 20 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium containing MTT from each well. Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percent viability against the concentration of (-)-Carveol to determine the IC50 value.

Cell Cycle Analysis: Propidium Iodide Staining and Flow Cytometry

This method is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• 6-well cell culture plates

• Cancer cell lines

• Complete cell culture medium

• (-)-Carveol

• PBS

• Trypsin-EDTA

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with the desired concentrations of (-)-Carveol (including a vehicle control) for 48 hours.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, wash with PBS, detach with trypsin-EDTA, and then combine with the floating cells from the supernatant.

• Fixation: Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant. Resuspend the cell pellet in 500 µL of cold PBS. While vortexing gently, add 4.5 mL of cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol. Wash the cell pellet with PBS and centrifuge again. Resuspend the pellet in 500 µL of PI staining solution.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content is measured by the fluorescence intensity of the PI.

• Data Analysis: Use appropriate software to generate a histogram of cell count versus DNA content. Deconvolute the histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assessment: Annexin V/Propidium Iodide Assay

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well cell culture plates

• Cancer cell lines

• Complete cell culture medium

• (-)-Carveol

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)[11][32][33][34][35]

• PBS

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with (-)-Carveol as described for the cell cycle analysis.

• Cell Harvesting: Harvest both floating and adherent cells and wash them twice with cold PBS.

• Staining: Centrifuge the cells at 300 x g for 5 minutes and resuspend the pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Signaling Pathway Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the known and hypothesized signaling pathways affected by (-)-Carveol in cancer cells.

Caption: (-)-Carveol activates the Nrf2 antioxidant pathway.

Caption: Hypothesized pathways of (-)-Carveol-induced cell cycle arrest and apoptosis.

Conclusion and Future Directions

(-)-Carveol is a promising natural compound with demonstrated cytotoxic effects against a range of cancer cell lines. Its primary established mechanism of action is the induction of S-phase cell cycle arrest. Furthermore, there is strong evidence for its role as an activator of the Nrf2-mediated antioxidant response. However, significant gaps remain in our understanding of its molecular activity in cancer cells.

Future research should focus on:

• Elucidating the Molecular Basis of S-Phase Arrest: Investigating the effects of (-)-Carveol on the expression and activity of S-phase-specific cyclins and cyclin-dependent kinases.

• Confirming and Quantifying Apoptosis: Performing detailed studies using Annexin V/PI staining, caspase activity assays, and western blotting for PARP cleavage to determine if apoptosis is a primary mode of cell death.

• Validating Hypothesized Signaling Pathways: Conducting western blot analyses to confirm the activation of ERK and the upregulation of p21 in prostate and other cancer cell lines.

• Investigating Pathway Crosstalk: Exploring the potential interplay between the Nrf2 activation and other signaling pathways, such as ERK/p21, to build a comprehensive model of (-)-Carveol's mechanism of action.

A more complete understanding of these molecular mechanisms will be crucial for the rational design of (-)-Carveol-based derivatives and their potential development as novel anticancer therapeutic agents.

References

• 1. scielo.br [scielo.br]
• 2. scite.ai [scite.ai]
• 3. [PDF] Comparative study of the antitumor effect of natural monoterpenes: relationship to cell cycle analysis | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Antitumor Activity of Monoterpenes Found in Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Natural Compounds as Modulators of Cell Cycle Arrest: Application for Anticancer Chemotherapies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocatechualdehyde Induces S-Phase Arrest and Apoptosis by Stimulating the p27KIP1-Cyclin A/D1-CDK2 and Mitochondrial Apoptotic Pathways in HT-29 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CDK4/6 inhibition in cancer: beyond cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthetic Approaches and Clinical Application of Representative Small-Molecule Inhibitors of Cyclin-Dependent Kinase for Cancer Therapy [mdpi.com]
• 10. A review on the role of cyclin dependent kinases in cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. MTT (Assay protocol [protocols.io]
• 13. Oleanolic acid induces apoptosis in human leukemia cells through caspase activation and poly(ADP-ribose) polymerase cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Modulation of Nrf2/HO-1 by Natural Compounds in Lung Cancer | MDPI [mdpi.com]
• 15. Frontiers | Dissecting the Crosstalk Between Nrf2 and NF-κB Response Pathways in Drug-Induced Toxicity [frontiersin.org]
• 16. The Crosstalk between Autophagy and Nrf2 Signaling in Cancer: from Biology to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. The Nrf2/HO-1 Axis in Cancer Cell Growth and Chemoresistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The Nuclear Translocation of Heme Oxygenase-1 in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Activation of GPR30 inhibits growth of prostate cancer cells via sustained activation of Erk1/2, c-jun/c-fos-dependent upregulation of p21, and induction of G2 cell-cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Effect of Soy Isoflavone on Prostate Cancer Cell Apoptosis Through Inhibition of STAT3, ERK, and AKT [mdpi.com]
• 22. ERK Regulates Calpain 2-induced Androgen Receptor Proteolysis in CWR22 Relapsed Prostate Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Clinicopathological signature of p21-activated kinase 1 in prostate cancer and its regulation of proliferation and autophagy via the mTOR signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 25. L-carvone induces p53, caspase 3 mediated apoptosis and inhibits the migration of breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Caspase-3 activation and induction of PARP cleavage by cyclic dipeptide cyclo(Phe-Pro) in HT-29 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Activation and Caspase-mediated Inhibition of PARP: A Molecular Switch between Fibroblast Necrosis and Apoptosis in Death Receptor Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 30. benchchem.com [benchchem.com]
• 31. texaschildrens.org [texaschildrens.org]
• 32. researchgate.net [researchgate.net]
• 33. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 34. mdpi.com [mdpi.com]
• 35. Modified Annexin V/Propidium Iodide Apoptosis Assay For Accurate Assessment of Cell Death - PMC [pmc.ncbi.nlm.nih.gov]

Metabolic Pathways of (-)-Carveol in Microorganisms: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Carveol, a naturally occurring monoterpenoid alcohol, is a valuable chiral building block in the synthesis of pharmaceuticals and fine chemicals. Its biotransformation by microorganisms offers a promising and environmentally sustainable alternative to traditional chemical synthesis routes. This technical guide provides a comprehensive overview of the known metabolic pathways of (-)-Carveol in various microorganisms, with a focus on quantitative data, detailed experimental protocols, and visual representations of the metabolic routes.

Metabolic Pathways of (-)-Carveol

The microbial metabolism of (-)-Carveol primarily involves oxidation and reduction reactions, leading to the formation of commercially valuable compounds such as (-)-carvone. The specific pathways and end products are highly dependent on the microbial species and the stereoisomer of carveol (B46549) utilized.

Bacterial Metabolism in Rhodococcus erythropolis DCL14

Rhodococcus erythropolis DCL14 is a well-studied bacterium capable of utilizing all stereoisomers of carveol as a sole source of carbon and energy. The metabolic pathway involves the initial oxidation of carveol to carvone (B1668592), which is then further metabolized.

The key enzymatic steps in the degradation of (-)-trans-carveol (B1215196) are:

• Oxidation of (-)-trans-Carveol to (R)-(-)-Carvone: This reaction is catalyzed by a carveol dehydrogenase. This microbial biotransformation is dependent on the cofactor NADH.[1]

• Reduction of (R)-(-)-Carvone to (1R)-Dihydrocarvone: The resulting carvone is subsequently reduced.[2]

• Further Degradation: Dihydrocarvone then enters a degradation pathway involving a Baeyer-Villiger monooxygenase, an ε-lactone hydrolase, and a 6-hydroxy-3-isopropenylheptanoate (B1227537) dehydrogenase, ultimately linking it to the limonene (B3431351) degradation pathway.[2]

Metabolic pathway of (-)-trans-Carveol in Rhodococcus erythropolis DCL14.

Fungal Biotransformation

The endophytic fungus Aspergillus flavus IIIMF4012 has been shown to effectively hydroxylate D-limonene to produce a mixture of carveol isomers. While this is a production pathway for carveol rather than a degradation pathway of (-)-Carveol itself, it is a critical biotechnological route for obtaining this valuable compound. The process yields both cis- and trans-carveol.[3]

Biotransformation of D-Limonene to Carveol by Aspergillus flavus.

The plant pathogenic fungus Absidia glauca is capable of metabolizing the closely related monoterpene ketone, (-)-carvone. This biotransformation involves reduction and hydroxylation steps, ultimately leading to the formation of 10-hydroxy-(+)-neodihydrocarveol.[4][5] This provides insight into the potential downstream metabolic fate of carveol-derived products in fungi.

Metabolic pathway of (-)-Carvone in Absidia glauca.

Quantitative Data

The efficiency of microbial biotransformation of (-)-Carveol and related compounds varies depending on the microorganism and the experimental conditions.

Microorganism	Substrate	Product(s)	Yield/Productivity	Reference
Rhodococcus erythropolis DCL14	(-)-trans-Carveol	(R)-(-)-Carvone	Volumetric productivity: up to 99 mg/L·h	[6]
Aspergillus flavus IIIMF4012	D-Limonene	cis-Carveol, trans-Carveol	23.82% cis-Carveol, 17.21% trans-Carveol (at 1 L scale)	[3]
Absidia glauca	(-)-Carvone	10-hydroxy-(+)-neodihydrocarveol	Not specified	[4][5]

Experimental Protocols

Biotransformation of (-)-trans-Carveol by Rhodococcus erythropolis DCL14

This protocol is based on the enhancement of microbial biotransformation using a two-phase partitioning bioreactor.

a) Microorganism and Culture Conditions:

• Strain: Rhodococcus erythropolis DCL14.

• Growth Medium: Mineral salts medium with limonene as the carbon source to induce the required enzymes.

• Cultivation: Grown in a fed-batch fermentor.

b) Biotransformation in a Two-Phase Partitioning Bioreactor:

• Bioreactor Setup: A 3 L two-phase partitioning bioreactor is employed to minimize substrate and product inhibition.[6] An immiscible organic solvent (e.g., n-dodecane) or solid polymer beads can be used as the second phase.[6]

• Substrate: (-)-trans-Carveol.

• Incubation: The biotransformation is carried out at a controlled temperature and pH with agitation.

• Monitoring: The concentrations of carveol and carvone are monitored over time using Gas Chromatography-Mass Spectrometry (GC-MS).

c) Extraction and Analysis:

• Samples from the aqueous phase are periodically withdrawn.

• The samples are extracted with an organic solvent (e.g., ethyl acetate).

• The organic extract is analyzed by GC-MS to quantify the substrate and product concentrations.

Biotransformation of D-Limonene to Carveol by Aspergillus flavus IIIMF4012

This protocol describes the fungal biotransformation of D-limonene.

a) Microorganism and Culture Conditions:

• Strain: Aspergillus flavus IIIMF4012, an endophytic fungus.

• Culture Medium: Sabouraud Dextrose Broth (SDB).

• Cultivation: The fungus is grown in flasks on a rotary shaker at 28°C and 200 rpm for a specified period to obtain sufficient biomass.[7]

b) Biotransformation:

• Substrate: D-limonene is added to the fungal culture.

• Incubation: The culture is incubated for several days under the same conditions as for growth.

• Scale-up: The process can be scaled up to a 5 L fermenter.[3]

c) Extraction and Analysis:

• The fungal biomass is separated from the culture broth by filtration.

• The filtrate is extracted with an organic solvent (e.g., ethyl acetate).

• The organic extract is concentrated and analyzed by GC-MS and Nuclear Magnetic Resonance (NMR) for product identification and quantification.[3]

General GC-MS Analysis Protocol for Monoterpenes

a) Instrumentation:

• A gas chromatograph coupled with a mass spectrometer (GC-MS).

• A suitable capillary column for terpene analysis (e.g., HP-5MS).

b) GC Conditions (Example):

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 240°C at a rate of 3°C/minute, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate.

c) MS Conditions:

• Ionization Mode: Electron Impact (EI).

• Mass Range: Scan from m/z 40 to 400.

• Identification: Compounds are identified by comparing their mass spectra and retention times with those of authentic standards and by searching mass spectral libraries.

Conclusion

The microbial metabolism of (-)-Carveol presents a viable and attractive route for the production of high-value chemicals. Rhodococcus erythropolis DCL14 has a well-characterized degradative pathway that can be harnessed for the production of (-)-carvone. Fungi such as Aspergillus flavus offer efficient systems for the production of carveol from readily available precursors like limonene. Further research into the optimization of these biotransformation processes, including strain improvement through metabolic engineering and bioreactor design, will be crucial for their industrial application. This guide provides a foundational understanding of the key metabolic pathways and experimental considerations for researchers in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Item - Biotransformation of D-limonene to carveol by an endophytic fungus Aspergillus flavus IIIMF4012 - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 4. Metabolism of carveol and dihydrocarveol in Rhodococcus erythropolis DCL14 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Biotransformation of d-Limonene to (+)trans-Carveol by Toluene-Grown Rhodococcus opacusPWD4 Cells | Semantic Scholar [semanticscholar.org]
• 6. Switching the Regioselectivity of a Cyclohexanone Monooxygenase toward (+)-trans-Dihydrocarvone by Rational Protein Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stereoselective carveol dehydrogenase from Rhodococcus erythropolis DCL14. A novel nicotinoprotein belonging to the short chain dehydrogenase/reductase superfamily - PubMed [pubmed.ncbi.nlm.nih.gov]

The Modulatory Effects of (-)-Carveol on Neuromuscular Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Carveol, a naturally occurring monoterpenoid, has demonstrated a complex and multifaceted range of pharmacological effects on neuromuscular systems. This technical guide provides an in-depth analysis of the current scientific understanding of (-)-Carveol's interactions with neuromuscular junctions, drawing from in vitro and in vivo studies. The document summarizes key quantitative data, details experimental methodologies, and visualizes the proposed mechanisms of action. Evidence points to (-)-Carveol's dualistic nature, exhibiting both potentiating and inhibitory effects that are dependent on the biological preparation and concentration. Its modulation of both nicotinic and muscarinic acetylcholine (B1216132) receptors at pre- and post-synaptic sites suggests a potential for therapeutic applications in neuromuscular disorders and as a novel research tool.

Introduction

(-)-Carveol is a monoterpene alcohol found in the essential oils of various plants, including spearmint. While traditionally used in the flavor and fragrance industries, recent pharmacological research has unveiled its potential bioactivities, including anti-inflammatory, antioxidant, and antimicrobial properties. Of particular interest to neuropharmacologists and drug development professionals are its effects on the nervous and muscular systems. This guide focuses specifically on the intricate actions of (-)-Carveol at the neuromuscular junction (NMJ), the critical synapse for voluntary muscle contraction. Understanding these effects is crucial for evaluating its therapeutic potential and for its use as a pharmacological probe to investigate neuromuscular transmission.

Pharmacological Effects of (-)-Carveol

The pharmacological profile of (-)-Carveol is characterized by its diverse effects on different neuromuscular preparations, ranging from potentiation of cholinergic transmission in invertebrates to a more complex, concentration-dependent modulation in mammalian systems.

Effects on Invertebrate Neuromuscular Preparations

In studies using the parasitic nematode Ascaris suum, (-)-Carveol has been shown to potentiate contractions induced by acetylcholine (ACh).[1][2] This effect is marked by a significant decrease in the EC50 value for ACh, indicating an increased sensitivity of the preparation to the neurotransmitter.[1][2] Furthermore, (-)-Carveol increased the maximal contractile response (Emax) to ACh.[1][2] This potentiation suggests a dominant nicotinic effect, although it was partially sensitive to atropine (B194438), indicating some involvement of muscarinic receptors.[3][4] Electrophysiological studies on A. suum nicotinic acetylcholine receptors (nAChRs) expressed in Xenopus oocytes confirmed these findings.[1][2] In the free-living nematode Caenorhabditis elegans, (-)-Carveol was observed to cause spastic paralysis.[1][2]

Effects on Mammalian Smooth Muscle

On isolated rat ileum, a smooth muscle preparation, (-)-Carveol acts as a non-competitive antagonist to acetylcholine-induced contractions.[1][2][3] Unlike a competitive antagonist, it reduces the amplitude of contractions without changing the EC50 of ACh.[1][2][3] When contractions were induced by electrical field stimulation (EFS), 100 μM of (-)-Carveol caused a significant and reversible inhibition of contractions.[5][6]

Effects on Mammalian Skeletal Muscle

The effects of (-)-Carveol on mammalian skeletal muscle are particularly complex, exhibiting a biphasic, concentration-dependent action. In the isolated rat phrenic nerve-diaphragm preparation, low concentrations of (-)-Carveol (up to 30 μM) caused a slight but significant increase in the amplitude of contractions evoked by EFS.[1][5][6] However, at higher concentrations (100 μM), it led to an inhibition of these contractions.[1][5][6]

A key finding is the ability of (-)-Carveol to neutralize the mecamylamine-induced tetanic fade.[1][2][3] Mecamylamine (B1216088), a nicotinic receptor antagonist, typically causes a fade in muscle tension during high-frequency stimulation by blocking presynaptic facilitatory nAChRs.[5][6] The counteraction of this effect by (-)-Carveol points towards a significant presynaptic mechanism of action.[1][2][3]

Effects on Nicotinic Acetylcholine Receptors

Direct investigation of (-)-Carveol's effect on specific receptor subtypes has shown that it is a potent inhibitor of human α7 nicotinic acetylcholine receptors expressed in Xenopus oocytes, with an IC50 of 8.3 µM.[7][8] The inhibition was found to be non-competitive and independent of membrane potential, suggesting an allosteric mechanism of action.[7][8]

Quantitative Data Summary

The following tables summarize the key quantitative data from the cited studies on the pharmacological effects of (-)-Carveol.

Table 1: Effects of (-)-Carveol on Acetylcholine-Induced Contractions in Ascaris suum

Parameter	Control (ACh alone)	With (-)-Carveol (10 µM)	After Washout
EC50 (µM)	15.97 ± 1.56	6.63 ± 1.82	6.14 ± 1.80
Emax (g)	1.37 ± 0.13	1.52 ± 0.12	1.72 ± 0.14

Data from Stojković et al., 2024.[1][2]

Table 2: Effects of (-)-Carveol on EFS-Induced Contractions in Rat Phrenic Nerve-Diaphragm

(-)-Carveol Conc. (µM)	Contraction Amplitude (g)
Control	1.60 ± 0.14
1	1.64 ± 0.17
3	1.66 ± 0.17
10	1.65 ± 0.17
30	1.80 ± 0.17
100	(Inhibition to control level)

Data from Stojković et al., 2024.[5][6]

Table 3: Inhibitory Effect of (-)-Carveol on Human α7 nAChR

Parameter	Value
IC50 (µM)	8.3

Data from Lozon et al., 2016.[7][8]

Proposed Mechanisms of Action

The diverse effects of (-)-Carveol can be attributed to its interaction with multiple targets at both pre- and post-synaptic sites of the neuromuscular junction.

Post-synaptic Mechanisms

At the post-synaptic level, (-)-Carveol exhibits a dualistic behavior. In invertebrate preparations, it appears to act as a positive allosteric modulator of nAChRs, enhancing the affinity or efficacy of acetylcholine.[1][2] Conversely, on mammalian smooth muscle, it acts as a non-competitive antagonist.[1][2][3] Its inhibitory action on human α7 nAChRs further supports a direct interaction with post-synaptic receptors.[7][8]

Pre-synaptic Mechanisms

The most intriguing aspect of (-)-Carveol's pharmacology lies in its pre-synaptic effects. The neutralization of mecamylamine-induced tetanic fade strongly suggests that (-)-Carveol can modulate acetylcholine release.[1][2][3] Two primary hypotheses have been proposed:

• Competitive stimulation of presynaptic nACh autoreceptors: (-)-Carveol may act as an agonist at the facilitatory α3β2 presynaptic nAChRs, thereby overriding the inhibitory effect of mecamylamine and maintaining ACh release during high-frequency stimulation.[5][6]

• Inhibition of presynaptic M1 muscarinic autoreceptors: Another possibility is that (-)-Carveol inhibits presynaptic M1 muscarinic autoreceptors, which are known to have an inhibitory effect on ACh release. By blocking this "brake," (-)-Carveol could enhance neurotransmitter release.[5]

The partial sensitivity of its effects in A. suum to atropine lends some support to the involvement of muscarinic receptors.[3][4]

Caption: Proposed pre- and post-synaptic actions of (-)-Carveol.

Experimental Protocols

The following are summaries of the key experimental protocols used in the cited research.

Rat Phrenic Nerve-Diaphragm Preparation

This ex vivo model is a classic preparation for studying neuromuscular transmission in mammals.

• Animal Preparation: Male Wistar rats are euthanized, and the diaphragm with the phrenic nerve intact is dissected.

• Mounting: The preparation is mounted in an organ bath containing Tyrode's solution, maintained at 37°C and aerated with a 95% O2 / 5% CO2 mixture.

• Stimulation: The phrenic nerve is stimulated with supramaximal square wave pulses (e.g., 0.1 ms (B15284909) duration at 0.2 Hz) using platinum electrodes.

• Recording: Muscle contractions are recorded isometrically using a force-displacement transducer connected to a data acquisition system.

• Drug Application: (-)-Carveol and other pharmacological agents are added directly to the organ bath in cumulative concentrations.

References

• 1. Prejunctional modulation of acetylcholine release from the skeletal neuromuscular junction: link between positive (nicotinic)- and negative (muscarinic)-feedback modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Autoregulation of Acetylcholine Release and Micro-Pharmacodynamic Mechanisms at Neuromuscular Junction: Selective Acetylcholinesterase Inhibitors for Therapy of Myasthenic Syndromes [frontiersin.org]
• 3. gosset.ai [gosset.ai]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Pharmacological effects of monoterpene carveol on the neuromuscular system of nematodes and mammals [frontiersin.org]
• 6. Pharmacological effects of monoterpene carveol on the neuromuscular system of nematodes and mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Presynaptic muscarinic acetylcholine autoreceptors (M1, M2 and M4 subtypes), adenosine receptors (A1 and A2A) and tropomyosin-related kinase B receptor (TrkB) modulate the developmental synapse elimination process at the neuromuscular junction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acetylcholine - Wikipedia [en.wikipedia.org]

(-)-Carveol: A Volatile Oil Component with Significant Therapeutic Potential

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

(-)-Carveol, a naturally occurring monoterpenoid alcohol, is a significant volatile component found in the essential oils of numerous plants, most notably spearmint (Mentha spicata) and caraway (Carum carvi). Possessing a characteristic minty and spicy aroma, (-)-Carveol has garnered considerable attention within the scientific community for its diverse and potent pharmacological activities. This technical guide provides a comprehensive overview of (-)-Carveol, focusing on its presence in the plant kingdom, detailed experimental protocols for its extraction and analysis, and a thorough examination of its biological effects and underlying mechanisms of action. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic applications of this promising natural compound.

Introduction

(-)-Carveol (IUPAC name: (1R,5R)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol) is a monocyclic monoterpenoid alcohol. It is a colorless liquid, soluble in oils and organic solvents but insoluble in water.[1][2][3] Its presence in various aromatic plants contributes significantly to their characteristic scent and flavor profiles.[4] Beyond its sensory properties, (-)-Carveol has demonstrated a wide array of biological activities, including anti-inflammatory, antioxidant, anticancer, vasorelaxant, and neuroprotective effects, making it a compound of high interest for pharmaceutical and nutraceutical applications.[5][6][7]

Occurrence and Quantitative Analysis of (-)-Carveol in Plants

(-)-Carveol is a constituent of the essential oils of several plant species. The concentration of this monoterpenoid can vary significantly depending on the plant species, geographical location, harvest time, and extraction method. This section provides quantitative data on the presence of (-)-Carveol in two of its most prominent plant sources.

Table 1: Quantitative Data of (-)-Carveol in Plant Essential Oils

Plant Species	Family	Plant Part	Concentration of (-)-Carveol (%)	Reference
Mentha spicata (Spearmint)	Lamiaceae	Leaves	0.3 - 2.15	[8][9][10]
Carum carvi (Caraway)	Apiaceae	Fruits (Seeds)	0.05 - 0.27	[11][12][13]

Biosynthesis of (-)-Carveol

The biosynthesis of (-)-Carveol in plants is a multi-step enzymatic process that primarily occurs in the glandular trichomes of the leaves and other aerial parts. The pathway begins with the universal precursor for all isoprenoids, geranyl diphosphate (B83284) (GPP).

The key steps in the biosynthesis of (-)-Carveol are:

• Cyclization: Geranyl diphosphate is cyclized by the enzyme (-)-limonene (B1674923) synthase to form (-)-limonene.

• Hydroxylation: The resulting (-)-limonene undergoes hydroxylation at the C6 position, a reaction catalyzed by the cytochrome P450 monooxygenase, (-)-limonene-6-hydroxylase. This step yields (-)-trans-carveol.

Biosynthesis of (-)-trans-Carveol from Geranyl Diphosphate.

Experimental Protocols

This section provides detailed methodologies for the extraction, quantification, and assessment of the biological activities of (-)-Carveol.

Extraction of (-)-Carveol-Containing Essential Oil

Method: Steam Distillation

Steam distillation is a widely used method for extracting essential oils from plant materials.[14][15][16] The process involves passing steam through the plant material to vaporize the volatile compounds, which are then condensed and collected.

Protocol:

• Preparation of Plant Material: Fresh or dried plant material (e.g., spearmint leaves) is coarsely chopped to increase the surface area for efficient oil extraction.

• Apparatus Setup: A Clevenger-type apparatus or a similar steam distillation setup is assembled.[14] The apparatus consists of a boiling flask, a biomass flask, a condenser, and a collection vessel.

• Distillation: The plant material is placed in the biomass flask. The boiling flask is filled with distilled water and heated to generate steam. The steam passes through the plant material, causing the volatile oils to vaporize.

• Condensation: The steam and vaporized essential oil mixture travels to the condenser, where it is cooled by circulating cold water, causing it to condense back into a liquid.

• Collection: The condensed liquid, a mixture of water and essential oil, is collected in a separatory funnel. Due to their different densities and immiscibility, the essential oil will form a separate layer from the water, allowing for easy separation.

• Drying: The collected essential oil is dried over anhydrous sodium sulfate (B86663) to remove any residual water. The purified oil is then stored in a sealed, dark glass vial at 4°C.

Quantification of (-)-Carveol

Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for separating and identifying the individual components of a volatile mixture like an essential oil.[1][17][18]

Protocol:

• Sample Preparation: A dilute solution of the essential oil is prepared in a suitable volatile solvent (e.g., hexane (B92381) or ethanol) at a concentration of approximately 10 µg/mL.[17]

• GC-MS Analysis:

  • Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC.

  • Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The different components of the oil travel through the column at different rates based on their volatility and interaction with the stationary phase, leading to their separation.

  • Detection (MS): As each component elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The mass-to-charge ratio of the fragments is measured, creating a unique mass spectrum for each compound.

• Identification and Quantification: The components are identified by comparing their mass spectra and retention times to those of known standards and a spectral library (e.g., NIST). The concentration of (-)-Carveol is determined by comparing the peak area of the compound to a calibration curve generated using pure (-)-Carveol standards.

Assessment of Biological Activity

Method: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common and reliable method for determining the free radical scavenging activity of a compound.[19][20][21]

Protocol:

• Preparation of DPPH Solution: A stock solution of DPPH in methanol (B129727) or ethanol (B145695) is prepared. This solution has a deep violet color.

• Reaction Mixture: A solution of (-)-Carveol at various concentrations is prepared. An aliquot of the (-)-Carveol solution is mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solution is measured at a specific wavelength (typically 517 nm) using a spectrophotometer.

• Calculation: The scavenging activity is calculated as the percentage of DPPH radical inhibition. A decrease in absorbance indicates that the DPPH radical has been scavenged by the antioxidant. The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is then determined.

Method: Inhibition of Cyclooxygenase-2 (COX-2) Activity

This in vitro assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme, which is a key mediator of inflammation.[22][23][24]

Protocol:

• Enzyme and Substrate Preparation: Recombinant human COX-2 enzyme and its substrate, arachidonic acid, are prepared in a suitable buffer.

• Reaction Mixture: (-)-Carveol at various concentrations is pre-incubated with the COX-2 enzyme.

• Initiation of Reaction: The reaction is initiated by the addition of arachidonic acid.

• Incubation: The reaction mixture is incubated at 37°C for a specific time.

• Measurement of Prostaglandin (B15479496) E2 (PGE2): The amount of PGE2 produced, a primary product of the COX-2 reaction, is quantified using an enzyme-linked immunosorbent assay (ELISA) kit.

• Calculation: The percentage of COX-2 inhibition is calculated by comparing the amount of PGE2 produced in the presence of (-)-Carveol to that of a control without the compound. The IC50 value is then determined.

Signaling Pathways and Mechanisms of Action

(-)-Carveol exerts its biological effects through various molecular mechanisms. This section details two of its well-documented signaling pathways.

Nrf2-Mediated Antioxidant Response

(-)-Carveol has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress.[5][7]

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. When cells are exposed to oxidative stress or activators like (-)-Carveol, Keap1 is modified, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and detoxification genes. This leads to the upregulation of protective enzymes such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1), thereby enhancing the cell's capacity to neutralize reactive oxygen species (ROS).

Activation of the Nrf2 signaling pathway by (-)-Carveol.

Vasorelaxant Effects

(-)-Carveol exhibits vasorelaxant properties, suggesting its potential in cardiovascular applications.[5][7] Its mechanism of action involves the modulation of ion channels in vascular smooth muscle cells.

Contraction of vascular smooth muscle is primarily initiated by an increase in intracellular calcium concentration ([Ca²⁺]i). (-)-Carveol induces vasorelaxation by inhibiting the influx of extracellular Ca²⁺ through voltage-gated calcium channels (VGCCs). Additionally, it is proposed to promote the opening of potassium channels, leading to hyperpolarization of the cell membrane. This hyperpolarization makes the opening of VGCCs less likely, further reducing Ca²⁺ influx and promoting muscle relaxation.

Mechanism of (-)-Carveol-induced vasorelaxation.

Experimental Workflow: From Plant to Bioactivity

The following diagram illustrates a typical workflow for the investigation of (-)-Carveol from a plant source.

A generalized workflow for the phytochemical and biological investigation of (-)-Carveol.

Conclusion

(-)-Carveol is a versatile and pharmacologically active monoterpenoid with a well-defined presence in the essential oils of several aromatic plants. Its potent antioxidant and anti-inflammatory properties, mediated at least in part through the activation of the Nrf2 signaling pathway, along with its vasorelaxant effects, underscore its significant therapeutic potential. The detailed experimental protocols and mechanistic insights provided in this technical guide offer a solid foundation for further research and development of (-)-Carveol as a novel therapeutic agent. Future studies should focus on its bioavailability, safety profile in humans, and its efficacy in preclinical and clinical models of various diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Easy-to-learn workflows for quality control of essential oils [sepsolve.com]
• 7. Hydroxyl Group and Vasorelaxant Effects of Perillyl Alcohol, Carveol, Limonene on Aorta Smooth Muscle of Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Biological Properties and Bioactive Components of Mentha spicata L. Essential Oil: Focus on Potential Benefits in the Treatment of Obesity, Alzheimer's Disease, Dermatophytosis, and Drug-Resistant Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 10. banglajol.info [banglajol.info]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]
• 13. tandfonline.com [tandfonline.com]
• 14. engineering.iastate.edu [engineering.iastate.edu]
• 15. Making essential oil by steam distillation - Distillation Supplies [distillationsupplies.com]
• 16. purodem.com [purodem.com]
• 17. uoguelph.ca [uoguelph.ca]
• 18. hrcak.srce.hr [hrcak.srce.hr]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 22. In vitro anti-inflammatory activity of carvacrol: Inhibitory effect on COX-2 catalyzed prostaglandin E(2) biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. thepharmajournal.com [thepharmajournal.com]
• 24. researchgate.net [researchgate.net]

Human Metabolites of (-)-Carveol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the human metabolism of (-)-Carveol (B6331534). This monoterpenoid alcohol, a constituent of various essential oils, undergoes biotransformation in the human body, leading to the formation of several metabolites. Understanding these metabolic pathways is crucial for evaluating its pharmacokinetic profile, potential bioactivity, and safety. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the metabolic processes.

Metabolic Pathways of (-)-Carveol

The metabolism of (-)-Carveol in humans primarily involves Phase I oxidation and Phase II conjugation reactions. It is important to note that much of the existing research investigates (-)-Carveol as a metabolite of other monoterpenes, such as R-(-)-carvone and (-)-limonene (B1674923).

Phase I Metabolism: Formation from Precursors

(-)-Carveol is a known human metabolite of R-(-)-carvone and (-)-limonene.[1][2] The formation of (-)-trans-carveol (B1215196) from (-)-limonene occurs via hydroxylation at the C-6 position.[2] This reaction is catalyzed by cytochrome P450 enzymes, specifically CYP2C9 and, to a lesser extent, CYP2C19, in human liver microsomes.[2]

Phase II Metabolism: Glucuronidation

Once formed, (-)-Carveol undergoes Phase II conjugation. The primary pathway identified is glucuronidation, where uridine (B1682114) 5'-diphospho-glucuronosyltransferase (UGT) enzymes catalyze the attachment of a glucuronic acid moiety to the hydroxyl group of (-)-Carveol. This results in the formation of (-)-carveol glucuronide, a more water-soluble compound that can be readily excreted in the urine.[3][4] Specifically, 4R, 6S-(-)-carveol has been shown to be a substrate for glucuronidation in human liver microsomes.[4]

Metabolic pathway of (-)-Carveol formation and its subsequent glucuronidation.

Quantitative Data

The following tables summarize the available quantitative data on the metabolism of (-)-Carveol from in vitro and in vivo human studies.

In Vitro Formation and Glucuronidation Kinetics in Human Liver Microsomes

Parameter	Value	Substrate	Product	Reference
Km (μM)	69.4 ± 10.3	R-(-)-Carvone	4R, 6S-(-)-Carveol	[4]
Vmax (pmol/mg protein/min)	55.3 ± 5.7	R-(-)-Carvone	4R, 6S-(-)-Carveol	[4]
Km (μM)	10.2 ± 2.2	4R, 6S-(-)-Carveol	(-)-Carveol Glucuronide	[4]
Vmax (pmol/mg protein/min)	42.6 ± 7.1	4R, 6S-(-)-Carveol	(-)-Carveol Glucuronide	[4]

In Vivo Urinary Excretion Following Oral Administration of a Precursor

Precursor	Dose	Metabolite	% of Dose Excreted in Urine	Reference
R-Limonene	100-130 µg/kg bw	cis-Carveol	0.2%	[5]
R-Limonene	100-130 µg/kg bw	trans-Carveol	0.2%	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of (-)-Carveol metabolism.

In Vitro Metabolism of R-(-)-Carvone to (-)-Carveol in Human Liver Microsomes

This protocol is adapted from studies on carvone (B1668592) metabolism.[4]

1. Materials and Reagents:

• Pooled human liver microsomes

• R-(-)-Carvone

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Methanol (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Internal standard (e.g., camphor)

2. Incubation Procedure:

• Prepare a stock solution of R-(-)-Carvone in methanol.

• In a microcentrifuge tube, combine human liver microsomes (final concentration 0.5 mg/mL), potassium phosphate buffer (100 mM, pH 7.4), and the NADPH regenerating system.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the R-(-)-Carvone substrate (final concentrations ranging from 10 to 200 µM).

• Incubate at 37°C for a specified time (e.g., 30 minutes) with gentle shaking.

• Terminate the reaction by adding 1 mL of ice-cold ethyl acetate.

• Add the internal standard.

3. Sample Extraction and Analysis:

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous layers.

• Transfer the organic (upper) layer to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., 100 µL of methanol).

• Analyze the sample by chiral gas chromatography (GC) or GC-mass spectrometry (GC-MS) to separate and quantify the formation of (-)-Carveol.

References

• 1. In vivo studies on the metabolism of the monoterpenes S-(+)- and R-(-)-carvone in humans using the metabolism of ingestion-correlated amounts (MICA) approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of (+)- and (-)-limonenes to respective carveols and perillyl alcohols by CYP2C9 and CYP2C19 in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Percutaneous absorption of the montoterperne carvone: implication of stereoselective metabolism on blood levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stereoselective metabolism of the monoterpene carvone by rat and human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Enantioselective Synthesis of (-)-Carveol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of (-)-Carveol, a valuable chiral intermediate in the pharmaceutical and fragrance industries. Two primary methodologies are presented: a high-yielding chemical reduction of (-)-carvone (B1668593) and a highly selective biocatalytic hydroxylation of (-)-limonene (B1674923).

Overview of Synthetic Strategies

The enantioselective synthesis of (-)-Carveol can be efficiently achieved through two distinct and reliable routes. The choice of method may depend on the desired stereoisomer (cis or trans), available starting materials, and the desired scale of the reaction.

• Method A: Chemical Reduction of (-)-Carvone. This approach utilizes the Luche reduction, a chemoselective method for the 1,2-reduction of α,β-unsaturated ketones to allylic alcohols. It is a rapid and high-yielding synthesis of (-)-cis-carveol (B72456).

• Method B: Biocatalytic Hydroxylation of (-)-Limonene. This method employs whole-cell biocatalysts expressing cytochrome P450 limonene-6-hydroxylase to achieve the regio- and stereoselective allylic hydroxylation of (-)-limonene to (-)-trans-carveol (B1215196). This green chemistry approach offers excellent enantioselectivity.

The logical workflow for selecting a synthetic method is outlined below.

Caption: Logical workflow for selecting the appropriate synthetic method for the desired (-)-Carveol isomer.

Data Presentation: Comparison of Synthetic Methods

The following table summarizes the key quantitative data for the two primary synthetic routes to (-)-Carveol.

Parameter	Method A: Chemical Reduction	Method B: Biocatalytic Hydroxylation
Starting Material	(-)-Carvone	(-)-Limonene
Product	(-)-cis-Carveol[1]	(-)-trans-Carveol[2][3][4][5]
Key Reagents/Catalyst	NaBH₄, CeCl₃·7H₂O[1][6]	E. coli expressing limonene-6-hydroxylase[2][3]
Typical Yield	~92% (isolated)[6]	Up to 44% conversion to (-)-carvone (via carveol)[2][3]
Enantiomeric Excess (ee)	High (substrate-dependent)	High (enzyme-dependent)
Reaction Time	~30 minutes[6]	6 - 24 hours[7]
Reaction Temperature	0 °C to Room Temperature[6]	20 - 30 °C[7]

Experimental Protocols

Method A: Enantioselective Synthesis of (-)-cis-Carveol via Luche Reduction of (-)-Carvone

This protocol describes the highly stereoselective reduction of the carbonyl group of (-)-carvone to furnish (-)-cis-carveol. The use of cerium(III) chloride directs the sodium borohydride (B1222165) to perform a 1,2-reduction.[6][8]

Materials:

• (-)-Carvone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (B129727) (MeOH)

• 2N Hydrochloric acid (HCl)

• Diethyl ether (Et₂O) or Ethyl acetate (B1210297) (EtOAc)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel 60

• Hexane (B92381)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Chromatography column

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve (-)-carvone (1.0 eq) and CeCl₃·7H₂O (0.5 eq) in methanol (approx. 7.5 mL per mmol of carvone).[6]

• Cooling: Cool the solution to 0 °C in an ice bath with stirring.

• Addition of Reducing Agent: In a separate flask, dissolve NaBH₄ (1.0 eq) in methanol (approx. 5 mL per mmol of NaBH₄) and add this solution to the carvone (B1668592) solution via a dropping funnel over 5 minutes.[6]

• Reaction: After the complete addition of the NaBH₄ solution, remove the ice bath and allow the reaction to proceed at room temperature for 30 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Quench the reaction by adding 2N HCl until the solution is acidic.

• Extraction: Extract the product from the aqueous layer with diethyl ether or ethyl acetate (3 x volume of aqueous layer).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude (-)-cis-carveol by silica gel column chromatography using a mixture of hexane and ethyl acetate (e.g., 8:2 v/v) as the eluent.[1]

Caption: Chemical transformation of (-)-Carvone to (-)-cis-Carveol via Luche Reduction.

Method B: Enantioselective Synthesis of (-)-trans-Carveol via Biocatalytic Hydroxylation of (-)-Limonene

This protocol outlines the use of a whole-cell biocatalyst, typically E. coli engineered to express cytochrome P450 limonene-6-hydroxylase from Mentha spicata (spearmint), for the synthesis of (-)-trans-carveol.[2][3][4][5] A two-phase system is often employed to mitigate the toxicity of the limonene (B3431351) substrate to the microbial cells.

Materials:

• Engineered E. coli strain expressing limonene-6-hydroxylase and a suitable cytochrome P450 reductase.

• Luria-Bertani (LB) broth or other suitable growth medium.

• Inducer (e.g., Isopropyl β-D-1-thiogalactopyranoside, IPTG).

• (-)-Limonene.

• Phosphate-buffered saline (PBS), pH 7.4.

• Dioctyl phthalate (B1215562) (DINP) or another suitable organic solvent for the two-phase system.

• Centrifuge.

• Shaking incubator or bioreactor.

• Gas chromatograph (GC) for analysis.

Procedure:

• Cultivation of Biocatalyst:

  • Inoculate a suitable volume of LB broth (with appropriate antibiotics) with the engineered E. coli strain.

  • Grow the culture at 37 °C with shaking until it reaches the mid-logarithmic phase (OD₆₀₀ ≈ 0.6-0.8).

  • Induce the expression of the hydroxylase and reductase with IPTG (e.g., 0.2 mM) and continue cultivation at a lower temperature (e.g., 20-30 °C) for several hours (e.g., 20 hours).[7]

• Preparation of Whole-Cell Catalyst:

  • Harvest the cells by centrifugation (e.g., 8000 x g for 10 min).

  • Wash the cell pellet twice with PBS buffer (50 mM, pH 7.4).

  • Resuspend the cells in PBS buffer to a desired final optical density (e.g., OD₆₀₀ = 50).[7]

• Biotransformation:

  • Set up the reaction in a flask or bioreactor. For a two-phase system, combine the cell suspension with an organic solvent like dioctyl phthalate (e.g., in a 1:4 v/v ratio of organic to aqueous phase).[7]

  • Add (-)-limonene to the organic phase.

  • Incubate the reaction at a controlled temperature (e.g., 30 °C) with stirring (e.g., 200 rpm) for 6 to 24 hours.[7]

• Extraction and Analysis:

  • Separate the organic phase from the aqueous phase.

  • Extract the aqueous phase with a suitable solvent (e.g., ethyl acetate) to recover any remaining product.

  • Combine the organic phases.

  • Analyze the formation of (-)-trans-carveol using Gas Chromatography (GC) by comparing the retention time and mass spectrum with an authentic standard.

Caption: Biosynthetic pathway from (-)-Limonene to (-)-trans-Carveol and subsequently to (-)-Carvone.

References

• 1. researchgate.net [researchgate.net]
• 2. Increased carvone production in Escherichia coli by balancing limonene conversion enzyme expression via targeted quantification concatamer proteome analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cytochrome P450 limonene hydroxylases of Mentha species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regiospecific cytochrome P450 limonene hydroxylases from mint (Mentha) species: cDNA isolation, characterization, and functional expression of (-)-4S-limonene-3-hydroxylase and (-)-4S-limonene-6-hydroxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stereoselective Luche Reduction of Deoxynivalenol and Three of Its Acetylated Derivatives at C8 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Luche reduction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Stereoselective Reduction of (-)-Carvone to (-)-Carveol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the chemical and biocatalytic reduction of (-)-carvone (B1668593) to (-)-carveol (B6331534). (-)-Carveol is a valuable chiral building block in organic synthesis, particularly in the pharmaceutical industry. The stereochemical outcome of the reduction is highly dependent on the chosen reducing agent and reaction conditions. This guide outlines several common reduction methods, including the Luche reduction, Meerwein-Ponndorf-Verley (MPV) reduction, sodium borohydride (B1222165) reduction, lithium aluminum hydride reduction, and biocatalytic methods. Quantitative data on yields and diastereoselectivity are summarized for comparison, and detailed protocols for key experiments are provided.

Introduction

The reduction of the α,β-unsaturated ketone (-)-carvone can yield four possible stereoisomeric alcohols: (-)-cis-carveol (B72456), (-)-trans-carveol, and their corresponding enantiomers. However, starting with the enantiomerically pure (-)-carvone, the primary products are the diastereomers (-)-cis-carveol and (-)-trans-carveol. The control of diastereoselectivity in this reduction is a critical aspect for its application in stereoselective synthesis. This document aims to provide a comprehensive overview of various methods to achieve this transformation, enabling researchers to select the most suitable protocol for their specific needs.

Data Presentation

The following table summarizes the quantitative data for different methods of reducing (-)-carvone to (-)-carveol. Please note that specific yields and diastereomeric ratios can be highly dependent on the precise reaction conditions and scale.

Reduction Method	Reducing Agent / Catalyst	Solvent	Typical Yield (%)	Diastereomeric Ratio (cis:trans)	Reference(s)
Luche Reduction	NaBH₄, CeCl₃·7H₂O	Methanol (B129727)	80 - 92%	Highly selective for cis (>95:5)	[1]
Meerwein-Ponndorf-Verley	Aluminum isopropoxide	Isopropanol	Moderate to High	Variable	[2][3][4][5]
Sodium Borohydride	NaBH₄	Ethanol (B145695)	Variable	Mixture of isomers (1,2- and 1,4-addition)
Lithium Aluminum Hydride	LiAlH₄	Diethyl ether / THF	High	Variable	[6][7]
Biocatalytic Reduction	Saccharomyces cerevisiae (Baker's Yeast)	Water/Sucrose (B13894)	Variable	High de for C=C reduction	[8][9]

Experimental Protocols

Luche Reduction for the Synthesis of (-)-cis-Carveol

This protocol is adapted from a procedure for (+)-carvone and is expected to yield (-)-cis-carveol from (-)-carvone with high yield and diastereoselectivity.[1]

Materials:

• (-)-Carvone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Diethyl ether (Et₂O)

• 2N Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve (-)-carvone (1.0 eq) and CeCl₃·7H₂O (0.25 eq) in methanol.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve NaBH₄ (1.0 eq) in methanol.

• Add the NaBH₄ solution dropwise to the cooled carvone (B1668592) solution over 5-10 minutes using a dropping funnel.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 30 minutes.

• Upon completion, quench the reaction by the slow addition of 2N HCl.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude (-)-cis-carveol.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Meerwein-Ponndorf-Verley (MPV) Reduction

This is a general procedure for the MPV reduction.[2][3][4][5] The yield and diastereoselectivity for (-)-carvone may require optimization.

Materials:

• (-)-Carvone

• Aluminum isopropoxide [Al(O-i-Pr)₃]

• Anhydrous isopropanol

• Apparatus for distillation

• Round-bottom flask

• Heating mantle

Procedure:

• Set up a distillation apparatus with a round-bottom flask.

• To the flask, add (-)-carvone (1.0 eq) and a solution of aluminum isopropoxide (1.0-1.2 eq) in anhydrous isopropanol.

• Heat the mixture to reflux.

• Slowly distill off the acetone (B3395972) formed during the reaction to drive the equilibrium towards the product.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• After completion, cool the reaction mixture and hydrolyze the aluminum alkoxide by adding dilute sulfuric acid.

• Extract the product with diethyl ether, wash the organic layer with water and brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield the crude (-)-carveol.

• Purify by distillation or column chromatography.

Sodium Borohydride Reduction

This protocol outlines the general procedure for the reduction of a ketone with NaBH₄. This reaction with α,β-unsaturated ketones like carvone can lead to a mixture of 1,2- and 1,4-reduction products.

Materials:

• (-)-Carvone

• Sodium borohydride (NaBH₄)

• Ethanol or Methanol

• Round-bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• Dissolve (-)-carvone (1.0 eq) in ethanol or methanol in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride (1.0-1.5 eq) portion-wise to the solution.

• Stir the reaction mixture at 0 °C and then allow it to warm to room temperature.

• Monitor the reaction by TLC.

• Once the reaction is complete, carefully add water to quench the excess NaBH₄.

• Acidify the mixture with dilute HCl.

• Extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain the crude product mixture containing (-)-carveol isomers and dihydrocarvone.

• The products can be separated and purified by column chromatography.

Lithium Aluminum Hydride Reduction

This is a general protocol for LiAlH₄ reductions. LiAlH₄ is a powerful and non-selective reducing agent.[6][7] Extreme caution should be exercised when working with LiAlH₄ as it is highly reactive with water and protic solvents.

Materials:

• (-)-Carvone

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or THF

• Round-bottom flask with a reflux condenser and a dropping funnel

• Nitrogen or Argon atmosphere

• Ice bath

Procedure:

• Set up a dry, inert-atmosphere apparatus.

• In the reaction flask, place a solution of (-)-carvone (1.0 eq) in anhydrous diethyl ether.

• In the dropping funnel, prepare a solution of LiAlH₄ (0.25-0.5 eq) in anhydrous diethyl ether.

• Cool the carvone solution to 0 °C and slowly add the LiAlH₄ solution dropwise.

• After the addition is complete, stir the reaction at room temperature and monitor by TLC.

• Upon completion, cool the flask to 0 °C and carefully quench the reaction by the sequential slow addition of water, followed by 15% NaOH solution, and then more water (Fieser workup).

• Stir the resulting granular precipitate vigorously for 15-30 minutes.

• Filter the precipitate and wash it thoroughly with diethyl ether.

• Dry the combined organic filtrates over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude (-)-carveol.

Biocatalytic Reduction using Saccharomyces cerevisiae

This protocol provides a general method for the biotransformation of carvone using baker's yeast. The primary products are often the result of the reduction of the carbon-carbon double bond, but reduction of the carbonyl group also occurs.[8][9]

Materials:

• (-)-Carvone

• Saccharomyces cerevisiae (active dry baker's yeast)

• Sucrose

• Tap water

• Erlenmeyer flask

• Orbital shaker

Procedure:

• In an Erlenmeyer flask, suspend baker's yeast in a solution of sucrose in tap water.

• Incubate the mixture on an orbital shaker at room temperature for about 30 minutes to activate the yeast.

• Add (-)-carvone to the yeast suspension.

• Continue the incubation on the orbital shaker for 24-72 hours.

• Monitor the reaction progress by extracting aliquots with ethyl acetate (B1210297) and analyzing by GC.

• After the desired conversion is reached, saturate the aqueous phase with NaCl and extract the products with ethyl acetate.

• Dry the combined organic extracts over anhydrous sodium sulfate.

• Filter and concentrate the solvent to obtain the crude product mixture.

• Purify and separate the products by column chromatography.

Mandatory Visualization

Caption: General experimental workflow for the reduction of (-)-carvone.

Caption: Relationship between reducing agents and products in carvone reduction.

Conclusion

The reduction of (-)-carvone to (-)-carveol can be achieved through various chemical and biocatalytic methods, with the choice of method dictating the yield and diastereoselectivity of the product. The Luche reduction stands out as a highly efficient and stereoselective method for producing (-)-cis-carveol.[1] While other methods such as MPV, NaBH₄, and LiAlH₄ reductions are also viable, they may offer less stereocontrol and could lead to mixtures of diastereomers and other reduction byproducts. Biocatalytic methods present a green alternative, although the product distribution can be complex. The protocols and data provided herein serve as a valuable resource for researchers in the fields of organic synthesis and drug development to select and implement the most appropriate method for their specific synthetic goals. Further optimization may be required to achieve desired outcomes for less-documented procedures.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Meerwein-Ponndorf-Verley Reaction (Chapter 81) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 4. Meerwein-Ponndorf-Verley Reduction [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. A twist on facial selectivity of hydride reductions of cyclic ketones: twist-boat conformers in cyclohexanone, piperidone, and tropinone reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. datapdf.com [datapdf.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Quantification of (-)-Carveol

Introduction

(-)-Carveol (B6331534) is a naturally occurring monoterpenoid alcohol found in the essential oils of various plants, such as spearmint and caraway. As a chiral molecule, it exists as two enantiomers, (+)-carveol and (-)-carveol, which may exhibit different biological activities. Accurate quantification of (-)-carveol is crucial for quality control in the food, fragrance, and pharmaceutical industries, as well as for research in drug development and natural product chemistry. This document provides detailed application notes and experimental protocols for the quantitative analysis of (-)-carveol using Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Analytical Methods Overview

The quantification of (-)-carveol can be effectively achieved by two primary analytical techniques:

• Gas Chromatography (GC): GC is well-suited for the analysis of volatile compounds like (-)-carveol. When coupled with a Flame Ionization Detector (FID), it provides a robust and sensitive method for quantification. For the specific analysis of the (-)-enantiomer, a chiral GC column is necessary to achieve separation from its (+)-enantiomer.

• High-Performance Liquid Chromatography (HPLC): HPLC with Ultraviolet (UV) detection offers an alternative method for carveol (B46549) quantification. While less common for such volatile compounds, it can be advantageous, particularly when derivatization is employed to enhance UV absorbance, or for samples in complex non-volatile matrices.

Gas Chromatography (GC) Method for (-)-Carveol Quantification

Application Note: GC-FID for Total Carveol and Chiral GC for (-)-Carveol

Gas chromatography is the most prevalent technique for the analysis of essential oil components. For the quantification of total carveol (the sum of both enantiomers), a standard non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, can be used with a Flame Ionization Detector (FID). The FID is sensitive to hydrocarbon compounds and provides a linear response over a wide concentration range.

To specifically quantify (-)-Carveol, a chiral stationary phase is required to resolve the enantiomers. Cyclodextrin-based chiral columns are commonly employed for the separation of chiral monoterpenoids.[1] The separated enantiomers can then be quantified individually.

Sample Preparation: Samples of essential oils are typically diluted in a volatile solvent like hexane (B92381) or ethanol (B145695) before injection into the GC. For plant materials, extraction methods such as steam distillation or solvent extraction are necessary to isolate the essential oils.[2][3]

Quantitative Data Summary: GC-FID

The following table summarizes typical method validation parameters for the quantification of monoterpenes using GC-FID. These values are representative and may vary depending on the specific instrument and conditions.

Parameter	Typical Value	Source (Analogous Compounds)
Linearity (r²)	>0.99	[4]
Limit of Detection (LOD)	0.3 - 3 µg/mL	[4][5]
Limit of Quantification (LOQ)	1.0 - 10 µg/mL	[4][5]
Accuracy (% Recovery)	85 - 118%	[4][5]
Precision (%RSD)	< 10%	[4]

Experimental Protocol: Chiral GC-FID for (-)-Carveol Quantification

1. Materials and Reagents:

• (-)-Carveol analytical standard (≥98% purity)

• Hexane (HPLC grade) or Ethanol (anhydrous)

• Essential oil sample or plant extract containing carveol

2. Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) and an autosampler.

• Chiral capillary column (e.g., octakis-(6-O-methyl-2,3-di-O-pentyl)-γ-cyclodextrin based).[1]

3. Chromatographic Conditions:

• Column: HP-chiral-20B (30 m x 0.32 mm, 0.25 µm film thickness) or similar.[6]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[6]

• Injector Temperature: 250 °C.[6]

• Detector Temperature: 300 °C.[6]

• Oven Temperature Program: 40°C (hold for 5 min), ramp at 1°C/min to 130°C, then ramp at 2°C/min to 200°C (hold for 3 min).[6]

• Injection Volume: 1 µL.

• Split Ratio: 100:1.[6]

4. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh approximately 10 mg of (-)-Carveol standard and dissolve it in 10 mL of hexane to obtain a 1 mg/mL stock solution.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution in hexane to cover the expected concentration range of the samples (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dilute the essential oil sample in hexane to bring the expected carveol concentration within the calibration range. For example, dilute 10 µL of essential oil in 1 mL of hexane.

5. Analysis:

• Inject the calibration standards to construct a calibration curve of peak area versus concentration.

• Inject the prepared sample solutions.

• Identify the (-)-Carveol peak based on the retention time of the standard.

• Quantify the amount of (-)-Carveol in the sample using the calibration curve.

Workflow Diagram: GC-FID Analysis

Caption: Workflow for the quantification of (-)-Carveol by chiral GC-FID.

High-Performance Liquid Chromatography (HPLC) Method for (-)-Carveol Quantification

Application Note: HPLC-UV for Total Carveol Analysis

While GC is generally preferred for volatile monoterpenoids, HPLC can be a viable alternative, especially for less volatile derivatives or when GC is unavailable. Carveol itself has a weak chromophore, leading to low sensitivity with UV detection. However, quantification is still possible at higher concentrations. The method typically employs a reverse-phase C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) or methanol (B129727) and water.

For enhanced sensitivity, derivatization of the hydroxyl group of carveol with a UV-absorbing agent can be performed prior to HPLC analysis. However, this adds complexity to the sample preparation process. The protocol below describes a direct HPLC-UV method.

Quantitative Data Summary: HPLC-UV

The following table summarizes typical method validation parameters for the quantification of similar monoterpenoids (e.g., perillyl alcohol) by HPLC-UV.[7]

Parameter	Typical Value	Source (Analogous Compounds)
Linearity (r²)	>0.99	[8]
Limit of Detection (LOD)	~20 µg/mL	[7]
Limit of Quantification (LOQ)	~60 µg/mL	[7]
Accuracy (% Recovery)	95 - 105%	[8]
Precision (%RSD)	< 5%	[7]

Experimental Protocol: HPLC-UV for Total Carveol Quantification

1. Materials and Reagents:

• (-)-Carveol analytical standard (≥98% purity)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Essential oil sample or plant extract

2. Instrumentation:

• HPLC system with a UV detector, pump, and autosampler.

• Reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

3. Chromatographic Conditions:

• Column: C18 column (250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of Methanol and Water (72:28, v/v).[7]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Column Temperature: 25 °C.

• Injection Volume: 20 µL.

4. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of (-)-Carveol in methanol.

• Calibration Standards: Serially dilute the stock solution with the mobile phase to prepare calibration standards (e.g., 10, 25, 50, 100, 200 µg/mL).

• Sample Preparation: Dilute the essential oil sample with methanol to an expected carveol concentration within the calibration range. Filter the diluted sample through a 0.45 µm syringe filter before injection.

5. Analysis:

• Inject the calibration standards to generate a calibration curve.

• Inject the filtered sample solutions.

• Identify the carveol peak based on its retention time compared to the standard.

• Calculate the concentration of carveol in the sample using the calibration curve.

Workflow Diagram: HPLC-UV Analysis

Caption: Workflow for the quantification of Carveol by HPLC-UV.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 4. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Validation of a GC-FID Method for the Quantitation of Δ 8-Tetrahydrocannabinol and Impurities Found in Synthetic Δ 8-Tetrahydrocannabinol and Vaping Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]
• 7. Quantification of carvone, cineole, perillaldehyde, perillyl alcohol and sobrerol by isocratic high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Chiral Separation of Carveol Enantiomers by High-Performance Liquid Chromatography (HPLC): An Application Note and Protocol

Introduction

Carveol (B46549), a cyclic monoterpene alcohol, exists as two enantiomers: (–)-carveol (levo) and (+)-carveol (dextro). These stereoisomers can exhibit different biological and pharmacological activities, making their individual analysis and separation crucial in fields such as flavor and fragrance chemistry, natural product research, and drug development. High-Performance Liquid Chromatography (HPLC) utilizing chiral stationary phases (CSPs) is a powerful technique for the enantioselective separation of such compounds.

This document provides a detailed protocol for the chiral separation of carveol enantiomers by HPLC. While specific application notes for carveol are not widely published, this method is developed based on established procedures for the successful chiral separation of structurally similar cyclic monoterpene alcohols, such as menthol (B31143) and isopulegol. The proposed method serves as a robust starting point for researchers and scientists, and can be further optimized to meet specific analytical requirements.

Principle of Chiral Separation by HPLC

The enantioselective separation of carveol is achieved through the differential interaction of its enantiomers with a chiral stationary phase. Polysaccharide-based CSPs, particularly those derived from cellulose (B213188) or amylose, are highly effective for the resolution of a wide range of chiral compounds, including monoterpenes. In a normal-phase chromatographic system, the nonpolar mobile phase carries the sample through the column, and the enantiomers are retained on the CSP to varying degrees based on the formation of transient diastereomeric complexes. This differential retention results in the separation of the two enantiomers, which can then be detected and quantified.

Proposed HPLC Method for Carveol Enantiomers

The following method is a recommended starting point for the chiral separation of carveol enantiomers.

Chromatographic Conditions

Parameter	Recommended Condition
Column	Polysaccharide-based Chiral Stationary Phase (e.g., Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica (B1680970) gel)
Dimensions	250 mm x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol (B130326) (IPA) (95:5, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 210 nm
Injection Volume	10 µL
Sample Diluent	Mobile Phase

Justification of Method Parameters based on Analogous Compound Separations

The proposed method is based on successful chiral separations of other cyclic monoterpene alcohols. The table below summarizes typical conditions used for these related compounds, demonstrating the rationale for the selected parameters for carveol.

Compound	Chiral Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Detection
Menthol	Amylose tris(3,5-dimethylphenylcarbamate)	n-Hexane / 2-Propanol	1.0	RI, OR
Isopulegol	Cellulose tris(3,5-dimethylphenylcarbamate)	n-Hexane / Ethanol (B145695)	0.5 - 1.0	UV
Borneol	Cellulose tris(4-methylbenzoate)	n-Hexane / Isopropanol	1.0	UV

Detailed Experimental Protocol

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a UV-Vis detector.

• Data acquisition and processing software.

Materials and Reagents

• Racemic carveol standard

• n-Hexane (HPLC grade or higher)

• Isopropanol (HPLC grade or higher)

• Chiral HPLC column as specified above.

Preparation of Mobile Phase

• Prepare the mobile phase by accurately mixing 950 mL of n-hexane with 50 mL of isopropanol for a total volume of 1 L.

• Degas the mobile phase using a suitable method such as sonication or vacuum filtration to prevent bubble formation in the HPLC system.

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of racemic carveol standard and dissolve it in 10 mL of the mobile phase in a volumetric flask.

• Working Standard Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10 mL with the mobile phase in a volumetric flask.

Chromatographic Procedure

• Equilibrate the chiral column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Set the column temperature to 25°C and the UV detection wavelength to 210 nm.

• Inject 10 µL of the working standard solution onto the column.

• Record the chromatogram for a sufficient time to allow for the elution of both enantiomers.

• Identify the peaks corresponding to the (–)-carveol and (+)-carveol enantiomers. The elution order will depend on the specific chiral stationary phase used.

Method Optimization

The proposed method is a starting point and may require optimization for baseline resolution and improved peak shape. Key parameters to adjust include:

• Mobile Phase Composition: The ratio of n-hexane to isopropanol is critical. Increasing the percentage of isopropanol will generally decrease retention times but may also affect the resolution. Fine-tuning this ratio in small increments (e.g., 98:2, 97:3) is recommended.

• Alcohol Modifier: Other alcohols such as ethanol can be used in place of isopropanol and may offer different selectivity.

• Flow Rate: Adjusting the flow rate can influence resolution and analysis time. A lower flow rate may improve resolution but will increase the run time.

• Column Temperature: Temperature can impact the thermodynamics of the chiral recognition process. Varying the temperature between 15°C and 40°C may improve separation.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for developing a chiral HPLC separation method.

Application Notes and Protocols for the Gas Chromatography Analysis of (-)-Carveol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Carveol (B6331534) is a naturally occurring monoterpenoid alcohol found in the essential oils of various plants, such as spearmint and caraway. As a chiral molecule, it exists as two enantiomers, (+)-carveol and (-)-carveol, which can exhibit different biological and pharmacological properties. Consequently, the accurate enantioselective analysis of (-)-carveol is crucial for quality control in the food, fragrance, and pharmaceutical industries. Gas chromatography (GC), particularly with chiral stationary phases, is the premier analytical technique for the separation and quantification of these enantiomers.[1][2][3]

This document provides detailed application notes and protocols for the analysis of (-)-Carveol using gas chromatography, with a focus on chiral separations.

Quantitative Data Summary

The selection of an appropriate chiral column is paramount for the successful separation of carveol (B46549) enantiomers. Cyclodextrin-based stationary phases are widely employed for this purpose due to their ability to form transient diastereomeric complexes with the enantiomers, leading to differential retention times.[4] Below is a summary of typical gas chromatography methods and their parameters for the analysis of carveol and related chiral terpenes.

Table 1: Chiral Gas Chromatography Columns and Typical Operating Conditions for Terpene Analysis

Column Name	Stationary Phase	Dimensions (L x I.D., df)	Typical Temperature Program	Carrier Gas/Flow Rate	Reference
Astec® CHIRALDEX™ G-TA	Trifluoroacetyl-gamma-cyclodextrin	30 m x 0.25 mm, 0.12 µm	40°C (1 min), then 2°C/min to 170°C (15 min)	Helium, 25 cm/sec
HP-chiral-20B	20% di-O-pentyl-beta-cyclodextrin in a slightly polar phase	30 m x 0.32 mm, 0.25 µm	40°C (5 min), then 1°C/min to 130°C, then 2°C/min to 200°C (3 min)	Helium, 1 mL/min
Rt-βDEXsm	Derivatized β-cyclodextrin	30 m x 0.32 mm, 0.25 µm	40°C (1 min), then 2°C/min to 200°C (3 min)	Helium, 60 cm/sec
octakis-(6-O-methyl- 2,3-di-O-pentyl)-γ-cyclodextrin	Derivatized γ-cyclodextrin	Not specified	Not specified	Not specified

Table 2: Gas Chromatography-Mass Spectrometry (GC-MS) Parameters for Carveol Analysis

Parameter	Value	Reference
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 40-450
Monitored Ions (SIM mode) for trans-Carveol	m/z 84, 109, 152
Monitored Ions (SIM mode) for cis-Carveol	m/z 84, 109, 134

Experimental Protocols

Protocol 1: Chiral GC-FID Analysis of (-)-Carveol in Essential Oils

This protocol is suitable for the quantitative analysis of (-)-carveol in essential oil samples.

1. Sample Preparation:

• Dilute the essential oil sample in a suitable solvent, such as n-hexane or ethyl acetate, to a concentration within the linear range of the instrument. A typical dilution is 1:100 (v/v).

• If necessary, add an internal standard (e.g., undecane) for more accurate quantification.

• Vortex the sample for 30 seconds to ensure homogeneity.

2. Gas Chromatography with Flame Ionization Detection (GC-FID) Conditions:

• GC System: Agilent 7890A or similar.

• Column: Astec® CHIRALDEX™ G-TA (30 m x 0.25 mm I.D., 0.12 µm film thickness).

• Injector:

  • Mode: Split (100:1 split ratio).

  • Temperature: 250°C.

  • Injection Volume: 0.1 µL.

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 1 minute.

  • Ramp: 2°C/min to 170°C, hold for 15 minutes.

• Carrier Gas: Helium at a constant linear velocity of 25 cm/sec (set at 110°C).

• Detector (FID):

  • Temperature: 250°C.

  • Hydrogen Flow: 40 mL/min.

  • Air Flow: 400 mL/min.

  • Makeup Gas (Nitrogen): 25 mL/min.

3. Data Analysis:

• Identify the peaks corresponding to the carveol enantiomers based on their retention times, determined by injecting pure standards.

• Calculate the enantiomeric excess (% ee) using the following formula: % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Protocol 2: Chiral GC-MS Analysis of (-)-Carveol in Plant Material

This protocol is designed for the identification and quantification of (-)-carveol in complex plant matrices.

1. Sample Preparation (Solid-Liquid Extraction):

• Weigh approximately 500 mg of homogenized and dried plant material into a centrifuge tube.

• Add 20 mL of a suitable solvent (e.g., methanol (B129727) or ethyl acetate).

• Add ceramic homogenizers and mechanically shake for 10 minutes.[5]

• Centrifuge at 5,000 rpm for 5 minutes.[5]

• Filter the supernatant using a 0.22 µm syringe filter.[5]

• The extract can be further diluted if necessary before injection.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions:

• GC-MS System: Agilent 8890 GC with 5977B MSD or similar.

• Column: HP-chiral-20B (30 m x 0.32 mm, 0.25 µm film thickness).

• Injector:

  • Mode: Split (20:1 split ratio).

  • Temperature: 250°C.

  • Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 5 minutes.

  • Ramp 1: 1°C/min to 130°C.

  • Ramp 2: 2°C/min to 200°C, hold for 3 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Electron Energy: 70 eV.

  • Acquisition Mode: Full Scan (m/z 40-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

  • SIM Ions for Carveol: m/z 84, 109, 134 (for cis-carveol) and 84, 109, 152 (for trans-carveol).

3. Data Analysis:

• Identify the carveol enantiomers by comparing their retention times and mass spectra with those of authentic standards and library data (e.g., NIST).

• For quantification in SIM mode, construct a calibration curve using standards of known concentrations.

Visualizations

References

• 1. agilent.com [agilent.com]
• 2. Botanical discrimination and classification of Mentha plants applying two-chiral column tandem GC-MS analysis of eight menthol enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. gcms.cz [gcms.cz]
• 5. agilent.com [agilent.com]

Application Notes and Protocols for (-)-Carveol in the Flavor and Fragrance Industry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (-)-Carveol, a monoterpenoid alcohol, in the flavor and fragrance industry. This document details its sensory properties, applications, and relevant experimental protocols for its evaluation and formulation.

Introduction to (-)-Carveol

(-)-Carveol, a naturally occurring chiral monoterpenoid alcohol, is a significant component of spearmint oil.[1][2][3] It is characterized by a distinct minty, spearmint, and caraway-like aroma and flavor profile.[1][2][3][4] This colorless to pale yellow liquid is soluble in alcohol and oils but insoluble in water.[1][2][3][5][6] Its unique organoleptic properties make it a valuable ingredient in a wide array of products across the flavor, fragrance, and cosmetic industries.[1][2]

Applications in the Flavor and Fragrance Industry

(-)-Carveol is utilized for its refreshing and cool sensory characteristics.

Fragrance Applications:

• Fine Fragrances, Colognes, and Perfumes: It imparts a fresh, minty, and slightly woody-citrus note, often used to lift and refine green and herbal fragrance profiles.[7]

• Personal Care Products: Its cooling sensation and clean scent are desirable in soaps, shampoos, detergents, and deodorizing products.[2][7]

• Household Products: Used in air care products and household cleaners for its pleasant and fresh aroma.[2][7]

Flavor Applications:

• Food and Beverages: Employed as a flavoring agent to provide a minty taste in various products.[1][3] It is often used at trace to low levels to round out spearmint and herbal notes.[7]

• Chewing Gum and Confectionery: A key ingredient in mint-flavored chewing gums and candies.

• Alcoholic Beverages: Can be used to reduce the harsh flavor of alcohol in certain beverages.[8]

Quantitative Data

The following tables summarize key quantitative data for the application of (-)-Carveol.

Table 1: Physicochemical Properties of (-)-Carveol

Property	Value	Reference
Molecular Formula	C₁₀H₁₆O	[3]
Molecular Weight	152.23 g/mol	[5][6]
Appearance	Clear colorless to pale yellow liquid	[5][9]
Boiling Point	226-227 °C at 751 mmHg	[5][10]
Density	0.958 g/mL at 25 °C	[5][10]
Solubility	Soluble in alcohol, ethanol, and DMSO; Insoluble in water	[3][5][6][10]
Odor	Minty, spearmint, cooling, green, herbal, caraway, spicy	[9]
Taste	Minty, green, weedy, herbal, plastic, spicy, earthy, mahogany	[4]

Table 2: Sensory Threshold and Recommended Usage Levels

Parameter	Value	Matrix/Application	Reference
Odor Detection Threshold	4 ppm	Not specified	[5]
Maximum Usage in Fragrance Concentrate	4.0000%	Fragrance Concentrate	[9]
Maximum Skin Level in Fine Fragrances	0.0200%	Fine Fragrance (assuming 20% fragrance mixture in consumer product)	[11]
Usage Level in Foods	Trace to low levels	General Foods	[7]

Experimental Protocols

Sensory Evaluation of (-)-Carveol: Triangle Test

Objective: To determine if a perceptible sensory difference exists between two samples, one of which contains a specific concentration of (-)-Carveol. This test is fundamental in quality control and new product development to assess the impact of formulation changes.[12][13][14][15][16]

Materials:

• Three sample cups per panelist, coded with random three-digit numbers.

• Two identical samples (A) and one different sample (B). Sample B would typically be the formulation with (-)-Carveol.

• Water for palate cleansing.

• Ballots for recording responses.

• A controlled sensory evaluation environment with neutral lighting and free from distracting odors.

Procedure:

• Sample Preparation: Prepare the two samples (A and B) to be tested. For example, a beverage with and without a specific concentration of (-)-Carveol. Ensure both samples are at the same temperature.

• Sample Presentation: For each panelist, present three coded samples. Two of the samples will be identical (e.g., A, A) and one will be different (e.g., B). The order of presentation should be randomized for each panelist to avoid bias (e.g., AAB, ABA, BAA, BBA, BAB, ABB).[12][13]

• Panelist Instructions: Instruct the panelists to taste each sample from left to right. They are to identify the "odd" or "different" sample among the three.[13] Panelists should cleanse their palate with water between samples.[12]

• Data Collection: Each panelist records which sample they believe is the odd one out on their ballot.

• Data Analysis: The number of correct identifications is tallied. Statistical tables for triangle tests are then used to determine if the number of correct answers is statistically significant at a chosen confidence level (e.g., 95%). This indicates whether a perceptible difference exists between the two original samples.

Analytical Characterization: Gas Chromatography-Olfactometry (GC-O)

Objective: To identify the specific volatile compounds in a sample that contribute to its aroma, including the characteristic scent of (-)-Carveol. GC-O combines the separation power of gas chromatography with the sensitivity of the human nose as a detector.[17][18]

Materials:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) and an olfactometry port.

• Appropriate GC column (e.g., a polar phase like CarboWax for essential oils).[19]

• Helium or Hydrogen as carrier gas.

• Sample containing (-)-Carveol (e.g., essential oil, fragrance compound).

• Trained sensory panelists.

Procedure:

• Sample Injection: A diluted sample of the essential oil or fragrance is injected into the GC.

• Separation: The volatile components of the sample are separated based on their boiling points and polarity as they pass through the GC column.

• Detection: The column effluent is split between the FID and the olfactometry port. The FID provides a chromatogram showing the chemical composition of the sample.

• Olfactory Evaluation: A trained panelist sniffs the effluent from the olfactometry port and records the odor character and intensity of each eluting compound at specific retention times.

• Data Integration: The olfactometry data is correlated with the chromatogram from the FID. This allows for the identification of the specific chemical compounds responsible for the perceived aromas. Mass Spectrometry (MS) can be coupled with the GC for definitive compound identification.

Formulation Protocol: Incorporating (-)-Carveol into a Cosmetic Lotion (Oil-in-Water Emulsion)

Objective: To create a stable oil-in-water (O/W) emulsion (lotion) containing (-)-Carveol as a fragrance component. The stability of the emulsion is crucial to prevent phase separation and maintain the product's aesthetic and functional properties.[20][21][22]

Materials:

• Water Phase:

  • Deionized water

  • Glycerin (humectant)

  • Xanthan gum (thickener)

  • Preservative (e.g., phenoxyethanol)

• Oil Phase:

  • Light oil (e.g., sweet almond oil, jojoba oil)

  • Emulsifying wax (e.g., Polawax, Olivem 1000)

  • Cetyl alcohol (co-emulsifier and thickener)

  • (-)-Carveol

• Cool-Down Phase:

  • Vitamin E (antioxidant)

  • Additional preservative if needed

• Equipment:

  • Two heat-resistant beakers

  • Water bath or hot plate

  • Homogenizer or high-shear mixer

  • Digital scale

  • pH meter

Procedure:

• Phase Preparation:

  • In one beaker, combine the water phase ingredients (water, glycerin, xanthan gum). Heat to 70-75°C in a water bath, stirring until all components are dissolved.

  • In a separate beaker, combine the oil phase ingredients (light oil, emulsifying wax, cetyl alcohol). Heat this mixture to 70-75°C in a water bath until all waxes have melted. Add the (-)-Carveol to the heated oil phase and stir gently.

• Emulsification:

  • Slowly add the heated oil phase to the heated water phase while mixing with a homogenizer. Continue to mix at high speed for several minutes to form a stable emulsion.

• Cooling:

  • Remove the emulsion from the heat and continue to stir gently as it cools.

  • When the temperature of the emulsion is below 40°C, add the cool-down phase ingredients (Vitamin E, additional preservative).

• pH Adjustment and Final Product:

  • Check the pH of the final lotion and adjust if necessary to be within the desired range for skin application (typically pH 5.0-6.0).

  • Pour the finished lotion into sanitized containers.

Signaling Pathways and Logical Relationships

Olfactory Signal Transduction Pathway

The perception of (-)-Carveol's aroma is initiated by its interaction with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory neurons in the nasal epithelium.[4][23][24][25][26][27] The binding of (-)-Carveol to its specific OR triggers a conformational change in the receptor, initiating an intracellular signaling cascade.[24] This cascade involves the activation of a specific G-protein (Gαolf), which in turn activates adenylyl cyclase type III.[7][23] This enzyme catalyzes the conversion of ATP to cyclic AMP (cAMP). The subsequent increase in intracellular cAMP concentration opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of Ca²⁺ and Na⁺ ions.[7][27] This influx causes depolarization of the neuron's membrane, generating an action potential that is transmitted to the olfactory bulb in the brain, where the signal is processed, leading to the perception of the minty scent of (-)-Carveol.[4][27][28]

Caption: Olfactory signal transduction cascade initiated by (-)-Carveol.

Experimental Workflow for Sensory and Analytical Evaluation

A logical workflow for the comprehensive evaluation of (-)-Carveol in a flavor or fragrance application involves a combination of sensory and analytical techniques. This ensures a thorough understanding of its performance and characteristics in the final product.

Caption: Experimental workflow for (-)-Carveol evaluation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reactome | Olfactory Signaling Pathway [reactome.org]
• 3. Carveol - Wikipedia [en.wikipedia.org]
• 4. Olfactory pathway | PPSX [slideshare.net]
• 5. CARVEOL | 99-48-9 [chemicalbook.com]
• 6. Carveol | C10H16O | CID 7438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Carveol, cis-(-)- | C10H16O | CID 330573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. laevo-carveol, 99-48-9 [thegoodscentscompany.com]
• 10. 99-48-9 CAS MSDS (CARVEOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 11. (4R,6R)-carveol, 2102-59-2 [thegoodscentscompany.com]
• 12. grownextgen.org [grownextgen.org]
• 13. Triangle Test [sensorysociety.org]
• 14. scribd.com [scribd.com]
• 15. Common Sensory Testing Methodologies | WSS [wssintl.com]
• 16. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 17. An Easy-To-Understand Guide To GCMS Testing For Essential Oils [newdirectionsaromatics.com]
• 18. researchgate.net [researchgate.net]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. How to Achieve Stable Oil-in-Water Emulsions [pion-inc.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. pnas.org [pnas.org]
• 24. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Olfactory receptors: GPCRs and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 26. academic.oup.com [academic.oup.com]
• 27. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]

In vitro assays for testing (-)-Carveol bioactivity

An overview of in vitro assays designed to test the bioactivity of the monoterpenoid (-)-Carveol. These protocols and notes are intended for researchers, scientists, and professionals in the field of drug development.

Application Notes

(-)-Carveol is a naturally occurring monocyclic monoterpenoid alcohol found in the essential oils of plants like spearmint and caraway.[1][2] Pharmacological studies have revealed its potential as an antitumor, antimicrobial, antioxidant, anti-inflammatory, and neuroprotective agent.[1][3] The following sections detail common in vitro assays used to investigate and quantify these biological activities.

Anticancer Bioactivity

(-)-Carveol has demonstrated cytotoxic effects against various cancer cell lines.[4] A primary method for assessing this is the MTT assay, which measures cell viability. Studies have shown that (-)-Carveol can induce cell cycle arrest, a mechanism that can be investigated through flow cytometry.[4] The compound's effectiveness is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of (-)-Carveol required to inhibit the growth of 50% of the cancer cells.

Antioxidant Bioactivity

The antioxidant properties of (-)-Carveol are significantly linked to its ability to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[5][6][7] This pathway upregulates the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1) and thioredoxin (TRX), which protect cells from oxidative stress.[5] Common in vitro assays to measure antioxidant potential include the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the lipid peroxidation (LPO) assay.[2][5]

Anti-inflammatory Bioactivity

(-)-Carveol exerts anti-inflammatory effects by modulating key signaling pathways, such as inhibiting the c-Jun N-terminal kinase (JNK) and nuclear factor kappa B (NF-κB) pathways.[5][8] This modulation leads to a reduction in the expression of pro-inflammatory mediators like tumor necrosis factor-alpha (TNF-α), cyclooxygenase-2 (COX-2), and various interleukins (e.g., IL-1β).[1][5] The levels of these inflammatory markers can be quantified in cell culture supernatants using Enzyme-Linked Immunosorbent Assay (ELISA).

Antimicrobial Bioactivity

The antimicrobial properties of (-)-Carveol have been noted against both Gram-positive and Gram-negative bacteria, including pathogenic strains like E. coli.[9][10] The standard method to evaluate this activity is the broth microdilution assay, which determines the Minimum Inhibitory Concentration (MIC) — the lowest concentration of the compound that prevents visible bacterial growth.

Quantitative Data Summary

The following table summarizes the reported IC50 and EC50 values for (-)-Carveol in various assays.

Bioactivity	Assay/Cell Line	IC50 / EC50	Reference
Antitumor	P-815 (Mastocytoma)	0.18 µM	[4]
K-562 (Leukemia)	0.24 µM	[4]
CEM (Leukemia)	0.09 µM	[4]
MCF-7 (Breast Cancer)	0.87 µM	[4]
Neuroprotection	Glutamate Excitotoxicity	IC50 = 1.1 µM	[11]
Oxidative Challenge	IC50 = 5 µM	[11]
Vasorelaxation	5-HT Induced Contraction	EC50 = 175.82 µM	[12]
KCl Induced Contraction	EC50 = 344.25 µM	[12]

Experimental Protocols & Workflows

A general workflow for screening the bioactivity of (-)-Carveol is presented below.

General workflow for in vitro testing of (-)-Carveol.

Protocol 1: MTT Assay for Cytotoxicity

This protocol is used to determine the effect of (-)-Carveol on the viability of cancer cell lines.[13][14]

Principle: Metabolically active cells use mitochondrial reductase enzymes to reduce the yellow tetrazolium salt, MTT, into purple formazan (B1609692) crystals.[14][15] The concentration of these crystals, which is proportional to the number of viable cells, is measured spectrophotometrically.[15]

Workflow for the MTT cell viability assay.

Materials:

• Cancer cell line of interest (e.g., MCF-7)

• Complete culture medium (e.g., DMEM with 10% FBS)

• (-)-Carveol stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[15]

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• 96-well cell culture plates

• Phosphate-Buffered Saline (PBS)

• Microplate spectrophotometer

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.[16]

• Treatment: Prepare serial dilutions of (-)-Carveol in serum-free medium. Remove the old medium from the wells and add 100 µL of the diluted compound. Include wells for a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[16]

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium plus 10 µL of the 5 mg/mL MTT solution to each well.[13]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C, protected from light, allowing formazan crystals to form.

• Solubilization: Carefully remove the MTT-containing medium. Add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[16]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[15] Measure the absorbance at a wavelength of 570 nm.

• Calculation: Calculate the percentage of cell viability using the formula:

  • Cell Viability (%) = [(Abs_sample - Abs_blank) / (Abs_control - Abs_blank)] x 100

Protocol 2: DPPH Radical Scavenging Assay

This protocol assesses the free-radical scavenging capacity of (-)-Carveol.[17][18]

Principle: DPPH is a stable free radical with a deep purple color. In the presence of an antioxidant that can donate a hydrogen atom, DPPH is reduced to a yellow-colored, non-radical form.[19][20] The reduction in absorbance at 517 nm is proportional to the antioxidant capacity.[18]

Workflow for the DPPH antioxidant assay.

Materials:

• (-)-Carveol

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (spectrophotometric grade)

• Ascorbic acid or Trolox (positive control)

• 96-well microplate or cuvettes

• Spectrophotometer

Procedure:

• Solution Preparation:

  • Prepare a 0.1 mM working solution of DPPH in methanol. Keep it protected from light.[17]

  • Prepare a stock solution of (-)-Carveol in methanol and create several dilutions.

  • Prepare similar dilutions for the positive control (e.g., ascorbic acid).

• Reaction Setup: In a 96-well plate, add 100 µL of each (-)-Carveol dilution to separate wells.

• Initiate Reaction: Add 100 µL of the DPPH working solution to each well. The control well should contain 100 µL of methanol and 100 µL of the DPPH solution.[17]

• Incubation: Mix gently and incubate the plate at room temperature in the dark for 30 minutes.[19]

• Absorbance Reading: Measure the absorbance of each well at 517 nm.

• Calculation: Calculate the percentage of radical scavenging activity using the formula:

  • Scavenging Activity (%) = [(Abs_control - Abs_sample) / Abs_control] x 100

Protocol 3: ELISA for Inflammatory Cytokines

This protocol is for quantifying the effect of (-)-Carveol on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) by immune cells.[21][22]

Principle: An enzyme-linked immunosorbent assay (ELISA) is a plate-based technique that uses antibodies to detect and quantify a specific antigen (in this case, a cytokine). A capture antibody binds the cytokine, a detection antibody binds to a different epitope on the cytokine, and an enzyme-linked secondary antibody provides a signal that is measured spectrophotometrically.

Materials:

• Murine macrophage cell line (e.g., RAW 264.7)

• Complete culture medium

• Lipopolysaccharide (LPS) for inflammatory stimulation

• (-)-Carveol stock solution

• Commercial ELISA kit for the cytokine of interest (e.g., TNF-α)

• Wash buffer, substrate solution, and stop solution (usually provided in the kit)

• 96-well ELISA plates

• Microplate reader

Procedure:

• Cell Culture and Treatment:

  • Seed RAW 264.7 cells in a 24-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of (-)-Carveol for 1-2 hours.[21]

  • Stimulate inflammation by adding LPS (e.g., 1 µg/mL) to the wells (except for the negative control).[21]

  • Incubate for 18-24 hours.

• Sample Collection: Collect the cell culture supernatant from each well and centrifuge to remove any cells or debris.

• ELISA Protocol (General):

  • Coat a 96-well ELISA plate with the capture antibody overnight.

  • Wash the plate and block non-specific binding sites.

  • Add the collected cell supernatants and standards to the wells and incubate for 2 hours.[23]

  • Wash the plate, then add the biotinylated detection antibody and incubate.

  • Wash the plate, then add streptavidin-HRP (or equivalent enzyme conjugate) and incubate.

  • Wash the plate and add the TMB substrate solution. Incubate in the dark until a color develops.[24]

  • Add the stop solution to terminate the reaction.

• Absorbance Reading: Read the absorbance at 450 nm.

• Calculation: Generate a standard curve from the absorbance readings of the known standards. Use this curve to determine the concentration of the cytokine in each sample.

Signaling Pathway Diagrams

Nrf2 Antioxidant Pathway

(-)-Carveol activates the Nrf2 pathway, which is a primary mechanism for its antioxidant and anti-inflammatory effects.[5][6][8][25] Upon activation, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), initiating the transcription of protective genes.

(-)-Carveol mediated activation of the Nrf2 pathway.

NF-κB Inflammatory Pathway

(-)-Carveol has been shown to inhibit the NF-κB pathway, thereby reducing inflammation.[5] In unstimulated cells, NF-κB is held inactive in the cytoplasm by its inhibitor, IκB. Inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to enter the nucleus and activate pro-inflammatory gene expression.

Inhibitory effect of (-)-Carveol on the NF-κB pathway.

References

• 1. (-)-Carveol Prevents Gastric Ulcers via Cytoprotective, Antioxidant, Antisecretory and Immunoregulatory Mechanisms in Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ameliorative effect of carveol on scopolamine-induced memory impairment in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carveol Promotes Nrf2 Contribution in Depressive Disorders through an Anti-inflammatory Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Potent Natural Antioxidant Carveol Attenuates MCAO-Stress Induced Oxidative, Neurodegeneration by Regulating the Nrf-2 Pathway [frontiersin.org]
• 8. Carveol Promotes Nrf2 Contribution in Depressive Disorders through an Anti-inflammatory Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Neuroprotective effects of carvedilol, a new antihypertensive agent, in cultured rat cerebellar neurons and in gerbil global brain ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Relaxant Effect of Monoterpene (−)-Carveol on Isolated Human Umbilical Cord Arteries and the Involvement of Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. broadpharm.com [broadpharm.com]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. MTT (Assay protocol [protocols.io]
• 17. acmeresearchlabs.in [acmeresearchlabs.in]
• 18. mdpi.com [mdpi.com]
• 19. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 20. marinebiology.pt [marinebiology.pt]
• 21. benchchem.com [benchchem.com]
• 22. In vitro Anti-Inflammatory and Anti-Oxidative Stress Activities of Kushenol C Isolated from the Roots of Sophora flavescens - PMC [pmc.ncbi.nlm.nih.gov]
• 23. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]
• 25. Potent Natural Antioxidant Carveol Attenuates MCAO-Stress Induced Oxidative, Neurodegeneration by Regulating the Nrf-2 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: (-)-Carveol in the Development of Antiparkinsonian Agents

Audience: Researchers, scientists, and drug development professionals.

Introduction: (-)-Carveol, a natural monoterpenoid, has emerged as a promising neuroprotective agent with potential applications in the development of therapeutics for Parkinson's disease (PD). This document provides a detailed overview of its mechanism of action, experimental protocols for its evaluation, and a summary of quantitative data from preclinical studies. The primary neuroprotective effects of (-)-Carveol are attributed to its potent antioxidant and anti-inflammatory properties, primarily mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

Mechanism of Action

(-)-Carveol exerts its neuroprotective effects by mitigating oxidative stress and suppressing neuroinflammatory pathways. The core of its mechanism involves the activation of the Nrf2 pathway, a master regulator of endogenous antioxidant responses.

• Nrf2 Activation: Under conditions of oxidative stress, (-)-Carveol promotes the translocation of Nrf2 into the nucleus.

• Antioxidant Gene Expression: In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE), leading to the upregulation of a suite of antioxidant and cytoprotective genes, including Heme Oxygenase-1 (HO-1), NAD(P)H Quinone Dehydrogenase 1 (NQO1), and enzymes involved in glutathione (B108866) synthesis and regeneration (e.g., GST, GSH).[1][2][3][4]

• Suppression of Neuroinflammation: By activating Nrf2, (-)-Carveol indirectly inhibits pro-inflammatory pathways. Activated Nrf2 signaling can antagonize the NF-κB pathway, a key regulator of inflammation. This leads to a reduction in the expression and release of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1beta (IL-1β), as well as inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[3][4]

• Inhibition of Pyroptosis: Recent studies suggest that (-)-Carveol can also downregulate inflammasome-mediated pyroptosis, a form of pro-inflammatory cell death, by inhibiting the NLRP3 inflammasome.[3]

The culmination of these effects is the protection of dopaminergic neurons from the oxidative damage and inflammatory insults that are hallmarks of Parkinson's disease pathology.

Signaling Pathway of (-)-Carveol's Neuroprotective Action

References

• 1. Frontiers | Potent Natural Antioxidant Carveol Attenuates MCAO-Stress Induced Oxidative, Neurodegeneration by Regulating the Nrf-2 Pathway [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. The Interplay of Carveol and All-Trans Retinoic Acid (ATRA) in Experimental Parkinson's Disease: Role of Inflammasome-Mediated Pyroptosis and Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Carveol Promotes Nrf2 Contribution in Depressive Disorders through an Anti-inflammatory Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Pharmaceutical Formulation of (-)-Carveol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Carveol, a naturally occurring monoterpenoid alcohol found in essential oils of spearmint and caraway, has garnered significant interest in the pharmaceutical field due to its diverse pharmacological activities.[1][2] Preclinical studies have demonstrated its potential as an anti-inflammatory, neuroprotective, and anticancer agent.[3][4][5] The primary mechanism underlying these effects often involves the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a key regulator of cellular antioxidant responses.[1][6][7]

Despite its therapeutic promise, the practical application of (-)-Carveol is hampered by its poor aqueous solubility, which can lead to low bioavailability and limit its clinical efficacy.[4][8][9] To overcome this challenge, various formulation strategies can be employed to enhance its solubility and dissolution rate. This document provides detailed application notes and protocols for the formulation of (-)-Carveol for pharmaceutical applications, focusing on techniques suitable for hydrophobic compounds.

Physicochemical Properties of (-)-Carveol

A thorough understanding of the physicochemical properties of (-)-Carveol is crucial for formulation development.

Property	Value	Reference
Molecular Formula	C₁₀H₁₆O
Molecular Weight	152.23 g/mol
Appearance	Clear, colorless liquid
Odor	Minty, spearmint-like	[8]
Boiling Point	226-227 °C	[8][9]
Density	0.958 g/mL at 25 °C	[8][9]
Water Solubility	Insoluble/Partly soluble	[8][9]
Solubility in Organic Solvents	Soluble in alcohol, ethanol (B145695), and DMSO	[8][9]
LogP	~2.8-3.12	[9]

Formulation Strategies to Enhance Solubility and Bioavailability

Several advanced formulation techniques can be applied to improve the delivery of (-)-Carveol. Below are summaries and protocols for promising approaches.

Solid Dispersions

Solid dispersions involve the dispersion of one or more active ingredients in an inert carrier or matrix at solid state. This technique can enhance the dissolution rate of poorly water-soluble drugs by reducing particle size, improving wettability, and converting the drug to an amorphous state.

Table 1: Comparison of Hypothetical (-)-Carveol Solid Dispersion Formulations

Formulation Code	Carrier	Drug:Carrier Ratio	% Drug Loading (theoretical)	% Entrapment Efficiency (EE)	Particle Size (D₅₀) (µm)	In Vitro Release (at 60 min)
CSD-PVPK30-1	PVP K30	1:5	16.7%	>95%	50-150	~70%
CSD-PVPK30-2	PVP K30	1:10	9.1%	>95%	50-150	~85%
CSD-GEL4414-1	Gelucire 44/14	1:5	16.7%	>95%	N/A	~65%
CSD-GEL5013-1	Gelucire 50/13	1:5	16.7%	>95%	N/A	~80%

Note: This table presents hypothetical data based on typical results for poorly soluble drugs formulated as solid dispersions. Actual values for (-)-Carveol would require experimental determination.

Experimental Protocol: Preparation of (-)-Carveol Solid Dispersion by Solvent Evaporation

This protocol is adapted from methods used for Carvedilol (B1668590).[10][11]

Materials:

• (-)-Carveol

• Polyvinylpyrrolidone (PVP K30)

• Ethanol (or other suitable solvent)

• Rotary evaporator

• Mortar and pestle

• Sieves

Procedure:

• Accurately weigh (-)-Carveol and PVP K30 in the desired ratio (e.g., 1:5 w/w).

• Dissolve both components in a minimal amount of ethanol in a round-bottom flask.

• Attach the flask to a rotary evaporator.

• Evaporate the solvent under vacuum at a controlled temperature (e.g., 40-50 °C) until a solid film is formed on the flask wall.

• Further dry the solid dispersion in a vacuum oven at 40 °C for 24 hours to remove any residual solvent.

• Scrape the dried solid dispersion from the flask.

• Pulverize the solid dispersion using a mortar and pestle and pass it through a suitable sieve to obtain a uniform particle size.

• Store the prepared solid dispersion in a desiccator until further analysis.

Caption: Nanoemulsion Preparation Workflow.

Characterization and Quality Control Protocols

Consistent and reliable characterization is essential to ensure the quality and performance of (-)-Carveol formulations.

Drug Content and Encapsulation Efficiency

Protocol: Determination by High-Performance Liquid Chromatography (HPLC)

This is a general HPLC method that would require optimization for (-)-Carveol.

Instrumentation:

• HPLC system with UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm)

Chromatographic Conditions (starting point for optimization):

• Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210-240 nm (to be determined by UV scan of (-)-Carveol)

• Injection Volume: 20 µL

• Column Temperature: 25 °C

Procedure for Drug Content:

• Accurately weigh a portion of the formulation and dissolve/disperse it in a suitable solvent (e.g., methanol).

• Filter the solution through a 0.45 µm syringe filter.

• Inject the filtered sample into the HPLC system.

• Quantify the amount of (-)-Carveol by comparing the peak area to a standard curve of known concentrations.

Calculation of Encapsulation Efficiency (for nano-formulations):

• Separate the unencapsulated ("free") drug from the formulation (e.g., by ultracentrifugation or ultrafiltration).

• Quantify the amount of free drug in the supernatant/filtrate using the validated HPLC method.

• Calculate the EE% using the following formula: EE% = [(Total Drug - Free Drug) / Total Drug] x 100

In Vitro Drug Release Studies

Protocol: Dialysis Bag Method for Hydrophobic Drugs

This method is suitable for evaluating the release from nano-formulations.

[6][12][13]Materials:

• Dialysis tubing (with appropriate molecular weight cut-off)

• Release medium (e.g., Phosphate buffered saline pH 7.4 with a small percentage of a solubilizing agent like Tween 80 to maintain sink conditions)

• Shaking water bath or incubator

• HPLC for analysis

Procedure:

• Soak the dialysis tubing in the release medium as per the manufacturer's instructions.

• Accurately place a known amount of the (-)-Carveol formulation into the dialysis bag and seal both ends.

• Immerse the sealed bag in a known volume of pre-warmed release medium (37 °C).

• Maintain gentle agitation in a shaking water bath.

• At predetermined time intervals, withdraw an aliquot of the release medium and replace it with an equal volume of fresh, pre-warmed medium.

• Analyze the withdrawn samples for (-)-Carveol concentration using the validated HPLC method.

• Calculate the cumulative percentage of drug released over time.

Stability Studies

Protocol: Accelerated Stability Testing

Storage Conditions:

• Store the formulated (-)-Carveol in appropriate containers at accelerated conditions, typically 40 °C ± 2 °C / 75% RH ± 5% RH.

Testing Intervals:

• Analyze samples at 0, 1, 3, and 6 months.

Parameters to Evaluate:

• Physical Appearance: Visual inspection for any changes in color, clarity, or phase separation.

• Drug Content: Quantify the amount of (-)-Carveol remaining using the HPLC method.

• Degradation Products: Monitor for the appearance of any new peaks in the HPLC chromatogram, indicating degradation.

• For Nano-formulations: Particle size, PDI, and zeta potential.

In Vivo Efficacy Evaluation Protocols

The following are established animal models to test the therapeutic efficacy of formulated (-)-Carveol.

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This is a standard model for evaluating acute inflammation.

[12][14][15]Procedure:

• Acclimatize male Wistar or Sprague-Dawley rats for one week.

• Divide the animals into groups: vehicle control, positive control (e.g., indomethacin), and (-)-Carveol formulation treatment groups at different doses.

• Administer the respective treatments orally or via the intended route.

• After a specific pre-treatment time (e.g., 60 minutes), induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group.

Nrf2 Activation Assay

This assay determines if the formulated (-)-Carveol can activate its known molecular target in vivo or in vitro.

[1][6]In Vitro Protocol (Cell-based):

• Culture a suitable cell line (e.g., HepG2, HaCaT) expressing an Antioxidant Response Element (ARE)-luciferase reporter gene.

• Treat the cells with various concentrations of the (-)-Carveol formulation.

• After a suitable incubation period (e.g., 24 hours), lyse the cells and measure luciferase activity.

• An increase in luciferase activity indicates the activation of the Nrf2-ARE pathway.

dot

Caption: (-)-Carveol's Nrf2 Activation Pathway.

Anticancer Activity: In Vitro Cytotoxicity Assay

Cell Line: MDA-MB-231 (human breast cancer cell line) is a commonly used model.

Protocol (MTT Assay):

• Seed MDA-MB-231 cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with serially diluted concentrations of the (-)-Carveol formulation and a vehicle control.

• Incubate for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Conclusion

The therapeutic potential of (-)-Carveol can be significantly enhanced through the application of appropriate formulation strategies that address its poor water solubility. The protocols and data presented in these application notes provide a comprehensive framework for researchers and drug development professionals to formulate and evaluate (-)-Carveol for various pharmaceutical applications. It is imperative that each formulation is thoroughly characterized to ensure its quality, stability, and efficacy. The provided experimental designs serve as a robust starting point for the development of novel (-)-Carveol-based therapeutics.

References

• 1. Frontiers | Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity [frontiersin.org]
• 2. [PDF] Solubility of Carvedilol in Ethanol + Propylene Glycol Mixtures at Various Temperatures | Semantic Scholar [semanticscholar.org]
• 3. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 4. Carveol | C10H16O | CID 7438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CARVEOL CAS#: 99-48-9 [m.chemicalbook.com]
• 9. 99-48-9 CAS MSDS (CARVEOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. Anti-inflammatory activity of drugs using carrageenan induced paw-edema modelExperiment no 14 -converted | PDF [slideshare.net]
• 11. Mixed micelles formulation for carvedilol delivery: In-vitro characterization and in-vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ijspr.com [ijspr.com]
• 14. inotiv.com [inotiv.com]
• 15. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

Biotransformation of Limonene to (-)-Carveol: Application Notes and Protocols for Researchers

For Immediate Release

Detailed methodologies and quantitative data on the microbial conversion of limonene (B3431351) to the high-value flavor and fragrance compound, (-)-carveol (B6331534), are outlined in this comprehensive guide. These application notes provide researchers, scientists, and drug development professionals with reproducible protocols for leveraging microorganisms in the sustainable synthesis of this important monoterpenoid.

The biotransformation of readily available limonene into more valuable compounds like (-)-carveol presents an environmentally friendly and highly specific alternative to chemical synthesis. This document details protocols for utilizing various microbial strains, including fungi and bacteria, for the efficient hydroxylation of limonene.

Data Presentation: Quantitative Analysis of Limonene Biotransformation

The following tables summarize the quantitative data from various studies on the biotransformation of limonene to carveol (B46549) using different microorganisms. This allows for a clear comparison of the efficiency and product profiles of each biocatalyst.

Table 1: Biotransformation of D-Limonene to Carveol by Fungal Strains

Microorganism	Strain	Substrate (Limonene)	Incubation Time	Products	Yield/Concentration	Reference
Aspergillus flavus	IIIMF4012	D-Limonene	5 days	cis-Carveol, trans-Carveol	23.82% (cis), 17.21% (trans) (by GC peak area)
Aspergillus cellulosae	M-77	(+)-Limonene	Not Specified	(+)-cis-Carveol and other products	5% (+)-cis-Carveol
Penicillium digitatum	Not Specified	Limonene	Not Specified	cis- and trans-Carveol, Carvone, and other minor products	Not Quantified

Table 2: Biotransformation of D-Limonene to Carveol by Bacterial Strains

Microorganism	Strain	Substrate (Limonene)	Incubation Time	Product	Yield/Concentration	Reference
Rhodococcus opacus	PWD4	D-Limonene	2.5 hours	(+)-trans-Carveol	94-97% conversion
Rhodococcus globerulus	PWD8	D-Limonene	Not Specified	(+)-trans-Carveol and (+) Carvone	Lower specific activity than R. opacus PWD4
Cellulosimicrobium cellulans	EB-8-4	D-Limonene	Not Specified	(+)-trans-Carveol	High conversion of 11.6 mM D-limonene to 10 mM (+)-trans-carveol

Experimental Protocols

This section provides detailed methodologies for the key experiments in the biotransformation of limonene to (-)-carveol.

Protocol 1: Biotransformation of D-Limonene using Aspergillus flavus

This protocol is based on the methodology described for Aspergillus flavus IIIMF4012, which yields a mixture of cis- and trans-carveol.

1. Media Preparation (Sabouraud Dextrose Broth - SDB)

• Composition per 1 Liter:

  • Dextrose: 20 g

  • Peptone: 10 g

  • pH: 5.6 ± 0.2

• Procedure:

  • Dissolve 30 g of SDB powder in 1 L of distilled water.

  • Dispense into flasks and sterilize by autoclaving at 121°C for 15 minutes.

2. Inoculum Preparation

• Grow Aspergillus flavus on Sabouraud Dextrose Agar (B569324) (SDA) plates at 28°C for 5-7 days until sporulation.

• Prepare a spore suspension by gently scraping the surface of the agar with a sterile loop in the presence of sterile 0.1% Tween 80 solution.

• Adjust the spore concentration to approximately 1 x 10^7 spores/mL using a hemocytometer.

3. Biotransformation

• Inoculate 100 mL of sterile SDB in a 250 mL Erlenmeyer flask with 1 mL of the spore suspension.

• Incubate at 28°C with shaking at 200 rpm for 48 hours (pre-culture).

• After the pre-culture period, add D-limonene to the culture to a final concentration of 0.1% (v/v). It is advisable to add the limonene as an emulsion with a small amount of a non-ionic surfactant like Tween 80 to improve dispersion.

• Continue the incubation under the same conditions for 5 days.

4. Product Extraction and Analysis

• After the incubation period, separate the mycelium from the culture broth by filtration.

• Extract the culture broth three times with an equal volume of ethyl acetate.

• Combine the organic phases and dry over anhydrous sodium sulfate (B86663).

• Concentrate the extract under reduced pressure.

• Analyze the products by Gas Chromatography-Mass Spectrometry (GC-MS).

  • Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 60°C for 2 min, ramp at 3°C/min to 180°C, then ramp at 10°C/min to 280°C and hold for 5 min.

  • Carrier Gas: Helium.

  • Ion Source Temperature: 230°C.

  • Identify products by comparing their mass spectra and retention times with authentic standards of cis- and trans-carveol.

Protocol 2: Biotransformation of D-Limonene using Rhodococcus opacus

This protocol is adapted from studies on Rhodococcus opacus PWD4, which is highly efficient in producing (+)-trans-carveol. A key aspect of this protocol is the induction of the necessary enzymes by growing the cells on toluene (B28343).

1. Media Preparation (Mineral Salts Medium)

• Composition per 1 Liter:

  • (NH₄)₂SO₄: 2.0 g

  • KH₂PO₄: 1.0 g

  • Na₂HPO₄·2H₂O: 3.0 g

  • MgSO₄·7H₂O: 0.2 g

  • Trace element solution: 1 mL (containing per liter: 400 mg ZnSO₄·7H₂O, 40 mg CoCl₂·6H₂O, 200 mg MnSO₄·H₂O, 20 mg CuSO₄·5H₂O, 10 mg NiCl₂·6H₂O, 30 mg H₃BO₃, 60 mg Na₂MoO₄·2H₂O)

  • FeSO₄·7H₂O solution (0.5 g/L): 1 mL

• Procedure:

  • Prepare the base medium and the iron sulfate solution separately and autoclave.

  • Aseptically add the sterile iron sulfate solution to the cooled base medium.

2. Inoculum Preparation and Induction

• Inoculate a loopful of Rhodococcus opacus PWD4 from a nutrient agar plate into 50 mL of the mineral salts medium supplemented with 0.5% (w/v) glucose and grow overnight at 30°C with shaking at 200 rpm.

• To induce the limonene-hydroxylating enzymes, transfer the culture to a fresh mineral salts medium where toluene is provided as the sole carbon source. This can be done in a chemostat or a fed-batch culture with a controlled feed of toluene. A simpler approach for lab scale is to use a two-phase system where a layer of a non-toxic carrier solvent (e.g., hexadecane) containing toluene is overlaid on the aqueous culture.

• Grow the cells until they reach the late exponential phase (OD600 of approximately 2-3).

3. Biotransformation

• Harvest the induced cells by centrifugation (5000 x g for 10 min) and wash twice with sterile phosphate (B84403) buffer (50 mM, pH 7.0).

• Resuspend the cell pellet in the same buffer to a final cell density (dry weight) of 1-5 g/L.

• Add D-limonene to the cell suspension. Due to the toxicity of limonene at high concentrations, a fed-batch or a two-phase system is recommended. For a simple batch reaction, start with a low concentration (e.g., 1-5 mM).

• Incubate at 30°C with vigorous shaking for 2-4 hours, monitoring the conversion of limonene and the formation of carveol.

4. Product Extraction and Analysis

• Pellet the cells by centrifugation.

• Extract the supernatant three times with an equal volume of ethyl acetate.

• Analyze the organic extract by GC-MS as described in Protocol 1.

Visualizations: Pathways and Workflows

The following diagrams illustrate the metabolic pathway of limonene to carveol and a general experimental workflow for the biotransformation process.

Figure 1. A generalized workflow for the microbial biotransformation of limonene.

Figure 2. The enzymatic conversion of (-)-limonene to (-)-trans-carveol.

These protocols and data serve as a foundational guide for the development and optimization of microbial systems for the production of (-)-carveol. The choice of microorganism and the fine-tuning of fermentation parameters will be critical in achieving high yields and product specificity.

Technical Notes & Optimization

Technical Support Center: Synthesis of (-)-Carveol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in improving the yield of (-)-Carveol (B6331534) synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing (-)-Carveol?

A1: The two main synthetic routes to (-)-Carveol are the reduction of (-)-carvone (B1668593) and the allylic oxidation of (-)-limonene (B1674923). The reduction of (-)-carvone is often preferred due to the commercial availability of the starting material and generally higher yields of specific isomers.

Q2: Which reducing agent is best for the synthesis of (-)-cis-Carveol from (-)-carvone?

A2: The Luche reduction, which utilizes sodium borohydride (B1222165) (NaBH₄) in the presence of cerium(III) chloride (CeCl₃), is a highly effective method for the chemoselective 1,2-reduction of α,β-unsaturated ketones like carvone (B1668592) to the corresponding allylic alcohol. This method is known for its high yield and stereoselectivity, favoring the formation of the cis-isomer.[1]

Q3: What are the advantages of biocatalytic methods for (-)-Carveol synthesis?

A3: Biocatalytic methods, such as the use of microorganisms or isolated enzymes, offer several advantages, including high selectivity, mild reaction conditions (ambient temperature and pressure), and a reduced environmental footprint compared to some chemical methods. They can directly hydroxylate (-)-limonene to (-)-carveol.

Q4: How can I purify the synthesized (-)-Carveol?

A4: Purification of (-)-Carveol is typically achieved through column chromatography on silica (B1680970) gel.[1] The choice of eluent is crucial for separating (-)-Carveol from unreacted starting materials and byproducts. A common solvent system is a mixture of hexane (B92381) and ethyl acetate (B1210297). Fractional distillation under reduced pressure can also be employed, particularly for larger scale purifications.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of (-)-Carveol.

Synthesis Route 1: Reduction of (-)-Carvone

Issue 1: Low yield of (-)-Carveol in the Luche Reduction.

• Question: My Luche reduction of (-)-carvone resulted in a low yield of (-)-Carveol. What are the potential causes and how can I improve it?

• Answer:

  • Suboptimal Reagent Ratio: An incorrect ratio of NaBH₄ to CeCl₃ and the substrate can lead to incomplete reaction or side reactions. It is crucial to use the optimal stoichiometry.

  • Moisture Contamination: The presence of excessive water can decompose the reducing agent. While the Luche reduction is tolerant to some water, using anhydrous methanol (B129727) is recommended for optimal results.

  • Low Reaction Temperature: While the reaction is typically run at or below room temperature, very low temperatures can slow down the reaction rate, leading to incomplete conversion within the given timeframe.

  • Inefficient Quenching and Work-up: Product loss can occur during the work-up. Ensure the reaction is properly quenched, and the extraction is performed efficiently with an appropriate solvent.

Issue 2: Formation of unexpected byproducts.

• Question: I am observing byproducts in my reaction mixture after the reduction of (-)-carvone. What are they and how can I minimize their formation?

• Answer:

  • Formation of Saturated Alcohols: Over-reduction can lead to the formation of dihydrocarveol. This is more common with stronger reducing agents like Lithium Aluminum Hydride (LiAlH₄) but can occur with NaBH₄ under certain conditions. The Luche reagent is specifically designed to prevent this 1,4-conjugate addition.

  • Formation of trans-Carveol: While the Luche reduction favors the cis-isomer, the formation of some trans-Carveol can occur. The stereoselectivity is influenced by the solvent and temperature. Using methanol as the solvent generally gives high selectivity for the cis-product.

Synthesis Route 2: Allylic Oxidation of (-)-Limonene

Issue 1: Low conversion of (-)-Limonene.

• Question: The allylic oxidation of my (-)-limonene is showing low conversion. What factors could be affecting this?

• Answer:

  • For Chemical Oxidation:

    • Inefficient Light Source (Photo-oxidation): If you are performing a photo-oxidation, the wavelength and intensity of the light source are critical. Ensure your lamp is appropriate for the photosensitizer being used.

    • Catalyst Deactivation: In catalytic oxidations, the catalyst may be deactivated by impurities in the starting material or solvent. Ensure high purity of all reagents.

  • For Biocatalytic Oxidation:

    • Substrate Toxicity: Limonene (B3431351) can be toxic to microorganisms at high concentrations, inhibiting their metabolic activity. Gradual addition of the substrate can help mitigate this.

    • Suboptimal Culture Conditions: Factors such as pH, temperature, aeration, and media composition are crucial for optimal microbial growth and enzyme activity. These parameters should be carefully controlled and optimized for the specific microorganism being used.

Issue 2: Poor selectivity and formation of multiple oxidation products.

• Question: My oxidation of (-)-limonene is producing a mixture of carvone, carveol (B46549) isomers, and other oxygenated products. How can I improve the selectivity for (-)-Carveol?

• Answer:

  • For Chemical Oxidation: The choice of oxidant and catalyst is key. Some systems are more prone to over-oxidation to carvone. Careful control of reaction time and temperature can also help to isolate the desired alcohol intermediate.

  • For Biocatalytic Oxidation: The product profile is highly dependent on the specific enzymes present in the microorganism. Some organisms may contain dehydrogenases that further oxidize the initially formed carveol to carvone. Optimizing the expression of the specific cytochrome P450 enzyme responsible for the hydroxylation of limonene to carveol, while minimizing the activity of carveol dehydrogenase, can improve selectivity.

Data Presentation

Table 1: Comparison of Reducing Agents for the Synthesis of (-)-cis-Carveol from (-)-Carvone.

Reducing Agent	Typical Yield of (-)-cis-Carveol	Reaction Conditions	Notes
NaBH₄ / CeCl₃ (Luche Reagent)	~80-95%	Methanol, 20°C	High chemoselectivity for 1,2-reduction, high stereoselectivity for the cis-isomer.[1]
LiAlH₄	Yields vary, often a mixture of isomers	Anhydrous diethyl ether, -78°C to room temp.	Powerful reducing agent, can lead to over-reduction and lower stereoselectivity.[2]
(i-Bu)₂AlH (DIBAL-H)	Yields vary	Toluene or hexane, low temperatures	Can be a selective reducing agent, but conditions need to be carefully controlled.[1]

Table 2: Product Distribution in the Biocatalytic Oxidation of D-Limonene.

Biocatalyst	Substrate	Product(s)	Yield/Distribution	Reference
Aspergillus flavus	D-Limonene	cis-Carveol and trans-Carveol	23.82% cis-Carveol, 17.21% trans-Carveol

Experimental Protocols

Protocol 1: Synthesis of (-)-cis-Carveol via Luche Reduction of (-)-Carvone

This protocol is adapted from a general procedure for the Luche reduction.

Materials:

• (-)-Carvone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Diethyl ether (Et₂O)

• 2N Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve (-)-carvone and CeCl₃·7H₂O in methanol and cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve NaBH₄ in methanol.

• Slowly add the NaBH₄ solution to the (-)-carvone solution at 0°C with stirring.

• Monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 30 minutes.

• Once the reaction is complete, quench by slowly adding 2N HCl.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3x).

• Wash the combined organic layers with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude (-)-cis-Carveol.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Biocatalytic Synthesis of (-)-Carveol from (-)-Limonene

This is a general protocol and requires optimization for specific microbial strains.

Materials:

• Selected microorganism (e.g., Aspergillus flavus)

• Appropriate growth medium

• (-)-Limonene

• Ethyl acetate

Procedure:

• Cultivate the selected microorganism in a suitable growth medium until it reaches the desired growth phase (e.g., late exponential phase).

• Add (-)-limonene to the culture. To avoid toxicity, it can be added neat in small increments over time or dissolved in an inert solvent.

• Incubate the culture under optimal conditions of temperature, pH, and aeration for a predetermined period (e.g., 24-72 hours).

• Monitor the conversion of (-)-limonene and the formation of (-)-carveol using Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• After the desired conversion is achieved, extract the entire culture broth with ethyl acetate.

• Dry the organic extract over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting oil containing (-)-carveol isomers by column chromatography.

Mandatory Visualization

Caption: Workflow for the synthesis of (-)-cis-Carveol via Luche reduction.

Caption: Troubleshooting logic for low yield in (-)-Carveol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]

Overcoming challenges in the purification of (-)-Carveol

Welcome to the technical support center for the purification of (-)-Carveol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of (-)-Carveol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude (-)-Carveol mixture synthesized from the reduction of (-)-carvone?

A1: The most common impurities include unreacted (-)-carvone, and diastereomers of (-)-Carveol, namely (+)-isocarveol, (-)-isocarveol, and (+)-neoisocarveol. The presence and ratio of these impurities depend on the reducing agent and reaction conditions used. Limonene may also be present as a byproduct.

Q2: Which purification technique is most suitable for separating (-)-Carveol from its isomers and unreacted starting material?

A2: Both silica (B1680970) gel column chromatography and fractional vacuum distillation are effective methods. The choice depends on the scale of the purification, the desired purity, and the available equipment. Column chromatography is often preferred for smaller scales and for separating isomers with very close boiling points. Fractional distillation is more suitable for larger quantities.

Q3: My (-)-Carveol appears to be degrading during distillation, indicated by a color change and the appearance of new spots on my TLC plate. How can I prevent this?

A3: Terpene alcohols like carveol (B46549) can be sensitive to heat.[1] To prevent thermal degradation, it is crucial to perform the distillation under reduced pressure.[2] This lowers the boiling point of the compounds, minimizing the risk of decomposition. Ensure your vacuum system is efficient and stable throughout the distillation process.

Q4: I am having trouble separating the cis- and trans-isomers of (-)-Carveol using silica gel chromatography. What can I do?

A4: Separating diastereomers like cis- and trans-carveol can be challenging due to their similar polarities.[3] If you are using a standard solvent system like hexane (B92381)/ethyl acetate (B1210297) and observing co-elution, you can try a shallower solvent gradient. This means increasing the polarity of the eluent more slowly. Alternatively, you can try a different solvent system, for example, one incorporating dichloromethane (B109758) or toluene, which can alter the selectivity of the separation. Using a higher-resolution silica gel (smaller particle size) may also improve separation.

Q5: Can I purify (-)-Carveol by crystallization?

A5: While crystallization is a powerful purification technique for solid compounds, (-)-Carveol is a liquid at room temperature, which makes direct crystallization challenging.[4] However, it is possible to crystallize certain derivatives of carveol, which can then be converted back to the pure alcohol. For monoterpenoid alcohols, crystallization often requires low temperatures and careful solvent selection. A two-solvent system (one in which the compound is soluble and another in which it is insoluble) can sometimes be effective.[4][5]

Troubleshooting Guides

Silica Gel Column Chromatography

Problem	Possible Cause	Solution
Co-elution of (-)-Carveol and (-)-Carvone	The polarity of the solvent system is too high, causing the more polar carvone (B1668592) to travel too quickly down the column.	Decrease the polarity of your eluent. If using a hexane/ethyl acetate system, increase the proportion of hexane. For example, if you are using an 8:2 hexane:ethyl acetate mixture, try 9:1. A good starting point is to find a solvent system where the Rf of (-)-Carveol on a TLC plate is around 0.25-0.35.
Poor separation of (-)-Carveol isomers (cis/trans)	The isomers have very similar polarities, leading to overlapping bands on the column.	Use a shallower solvent gradient. Start with a very non-polar mobile phase and increase the polarity very slowly. You can also try a different stationary phase, such as alumina, or a different solvent system to alter the selectivity.[3]
Streaking of spots on TLC and broad bands on the column	The sample may be overloaded, or the compound may be interacting strongly and irreversibly with the silica gel. It could also be due to acidic impurities if the compound is base-sensitive.	Dilute your sample before loading it onto the column. If streaking persists, you can try adding a small amount (0.1-1%) of a modifier like triethylamine (B128534) to the eluent to neutralize active sites on the silica.[6]
(-)-Carveol is not eluting from the column	The solvent system is not polar enough to move the compound down the column.	Gradually increase the polarity of the eluent. If you started with a high hexane concentration in your hexane/ethyl acetate system, slowly increase the percentage of ethyl acetate.

Fractional Vacuum Distillation

Problem	Possible Cause	Solution
Product is darkening or decomposing in the distillation flask	The distillation temperature is too high, causing thermal degradation of the heat-sensitive terpene alcohol.	Increase the vacuum to further lower the boiling point. Ensure the heating mantle is not set to a temperature significantly higher than the boiling point of the fraction being collected. Use a stirring bar to ensure even heating.
Poor separation of fractions (isomers distilling together)	The boiling points of the isomers are very close. The distillation column is not efficient enough.	Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux indentations, Raschig rings, or metal sponges) to increase the number of theoretical plates.[7] Also, ensure a slow and steady distillation rate to allow for proper equilibrium between the liquid and vapor phases in the column.
"Bumping" or violent boiling of the liquid	Uneven heating or the absence of a boiling aid. Boiling stones are not effective under vacuum.	Always use a magnetic stir bar and stirrer to ensure smooth and even boiling. A Claisen adapter can also help to prevent bumping liquid from contaminating the distillate.
Difficulty maintaining a stable vacuum	Leaks in the distillation apparatus.	Ensure all glass joints are properly sealed with vacuum grease. Check all tubing and connections for cracks or loose fittings.

Data Presentation

Table 1: Comparison of Purification Methods for (-)-Carveol

Method	Typical Conditions	Reported Yield	Achieved Purity	Key Considerations
Silica Gel Column Chromatography	Stationary Phase: Silica Gel 60Eluent: Hexane:Ethyl Acetate (8:2 v/v)[8][9]	~80% for (-)-cis-carveol[8][9]	>95% (can be higher depending on separation)	Good for small to medium scale. Effective for separating diastereomers with optimized solvent gradient. Can be time-consuming.
Fractional Vacuum Distillation	Pressure: ~10-20 mmHgBoiling Point: ~101-108 °C at 10-16 mmHg[4][5][8][10][11][12][13]	Generally high, but can be reduced by thermal decomposition if not performed under sufficient vacuum.	Variable, depends on the efficiency of the fractionating column and the boiling point differences of the components.	Best for large-scale purification. Requires careful control of temperature and pressure to avoid degradation. Less effective for separating isomers with very close boiling points.
Crystallization	Requires derivatization or the use of co-crystals. Direct crystallization is difficult due to the liquid nature of carveol at room temperature.	Variable	Potentially very high (>99%)	Not a standard method for direct purification of (-)-Carveol. More complex as it involves additional reaction and purification steps.

Experimental Protocols

Protocol 1: Purification of (-)-Carveol by Silica Gel Column Chromatography

This protocol is based on the purification of (-)-cis-carveol (B72456) from a reduction mixture of (-)-carvone.[8][9]

1. Materials and Equipment:

• Crude (-)-Carveol mixture
• Silica gel (60 Å, 230-400 mesh)
• Solvents: n-Hexane and Ethyl Acetate (HPLC grade)
• Glass chromatography column
• TLC plates (silica gel coated)
• TLC chamber and UV lamp
• Collection tubes or flasks
• Rotary evaporator

2. Procedure:

• TLC Analysis of Crude Mixture:

  • Dissolve a small amount of the crude mixture in ethyl acetate.

  • Spot the solution on a TLC plate.

  • Develop the TLC plate in a chamber with a hexane:ethyl acetate (8:2) solvent system.

  • Visualize the spots under a UV lamp and/or by staining (e.g., with potassium permanganate). Identify the spots corresponding to (-)-Carveol and major impurities like (-)-carvone. The more polar compounds will have a lower Rf value.

• Column Packing:

  • Securely clamp the chromatography column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the hexane:ethyl acetate (8:2) eluent.

  • Pour the slurry into the column, allowing the solvent to drain slowly as you add more slurry, ensuring no air bubbles are trapped.

  • Gently tap the column to ensure even packing.

  • Once the silica has settled, add a thin layer of sand on top to protect the silica bed.

• Sample Loading:

  • Dissolve the crude (-)-Carveol mixture in a minimal amount of the eluent.

  • Carefully apply the sample solution to the top of the silica gel column using a pipette.

  • Allow the sample to absorb into the silica gel until the liquid level is just at the top of the sand.

• Elution and Fraction Collection:

  • Carefully add the eluent (hexane:ethyl acetate 8:2) to the top of the column.

  • Begin collecting fractions.

  • Continuously monitor the fractions by TLC to track the elution of (-)-Carveol and any impurities.

  • Combine the fractions that contain pure (-)-Carveol.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified (-)-Carveol.

• Yield and Purity Analysis:

  • Determine the mass of the purified product to calculate the yield.

  • Assess the purity by GC-MS or NMR spectroscopy.

Protocol 2: Purification of (-)-Carveol by Fractional Vacuum Distillation

1. Materials and Equipment:

• Crude (-)-Carveol mixture
• Round-bottom flask
• Fractionating column (e.g., Vigreux)
• Distillation head with condenser and vacuum adapter
• Receiving flasks
• Heating mantle
• Magnetic stirrer and stir bar
• Vacuum pump and pressure gauge (manometer)
• Cold trap

2. Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus. Ensure all joints are properly greased to maintain a good vacuum seal.

  • Place the crude (-)-Carveol mixture and a magnetic stir bar into the round-bottom flask.

  • Connect the apparatus to a vacuum pump with a cold trap in between to protect the pump.

• Distillation Process:

  • Turn on the magnetic stirrer.

  • Start the vacuum pump and allow the pressure in the system to stabilize at the desired level (e.g., 10-20 mmHg).

  • Begin heating the distillation flask gently.

  • Observe the vapor rising through the fractionating column.

  • Collect the initial fraction (forerun), which will likely contain lower-boiling impurities.

  • As the temperature stabilizes at the boiling point of (-)-Carveol at the applied pressure (refer to boiling point data at reduced pressures), switch to a clean receiving flask to collect the main fraction.[4][5][8][10][11][12][13]

  • Continue to collect the main fraction as long as the temperature remains stable.

  • If there are higher-boiling impurities, the temperature may rise again after the main fraction has distilled. This fraction should be collected separately.

• Shutdown and Analysis:

  • Once the distillation is complete, remove the heating mantle and allow the apparatus to cool to room temperature before releasing the vacuum.

  • Weigh the main fraction to determine the yield.

  • Analyze the purity of the collected fraction using GC-MS or NMR.

Visualizations

Experimental Workflow for (-)-Carveol Purification

Caption: Workflow for the purification of (-)-Carveol.

Troubleshooting Decision Tree for Column Chromatography Co-elution

Caption: Decision tree for troubleshooting co-elution in column chromatography.

References

• 1. Co-crystallization of an organic solid and a tetraaryladamantane at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fractional Distillation Cannabis: Optimizing Cannabis Concentrates [sortingrobotics.com]
• 3. Separation of diastereomers - Chromatography Forum [chromforum.org]
• 4. CARVEOL | 99-48-9 [chemicalbook.com]
• 5. trans-carveol, 1197-07-5 [thegoodscentscompany.com]
• 6. silicycle.com [silicycle.com]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 8. (4R,6R)-carveol, 2102-59-2 [thegoodscentscompany.com]
• 9. researchgate.net [researchgate.net]
• 10. Carveol | C10H16O | CID 7438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. (-)-CARVEOL | 2102-59-2 [amp.chemicalbook.com]
• 12. Carveol [webbook.nist.gov]
• 13. chemimpex.com [chemimpex.com]

Technical Support Center: Synthesis of (-)-Carveol from Carvone

Welcome to the technical support center for the synthesis of (-)-Carveol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the reduction of carvone (B1668592) to (-)-Carveol.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products when synthesizing (-)-Carveol from carvone?

A1: The reduction of carvone, an α,β-unsaturated ketone, can lead to several side products depending on the reducing agent and reaction conditions used.[1][2] The primary side reactions involve the reduction of the endocyclic or exocyclic carbon-carbon double bonds in addition to, or instead of, the target carbonyl group.

Common side products include:

• Diastereomers of Carveol (B46549): Besides the desired (-)-cis-Carveol, the formation of (-)-trans-Carveol (isocarveol), neocarveol, and neoisocarveol can occur. The stereoselectivity is highly dependent on the reduction method.

• Dihydrocarvone: This results from the 1,4-conjugate reduction of the double bond within the cyclohexenone ring.[1]

• Carvomenthol: Complete reduction of both the carbonyl group and the endocyclic double bond yields carvomenthol.[1]

• Carvomenthone: Reduction of only the endocyclic double bond leads to carvomenthone.[3][4]

• Limonene (B3431351): Under certain conditions, such as the Wolff-Kishner reduction, the carbonyl group can be completely removed to form limonene.[1]

Q2: My yield of (-)-Carveol is very low. What are the likely causes?

A2: Low yields of (-)-Carveol can be attributed to several factors:

• Suboptimal Reducing Agent: The choice of reducing agent is critical. Strong, non-selective reducing agents like LiAlH₄ can lead to a mixture of products. Milder, more chemoselective reagents are preferred.[5]

• Incorrect Reaction Conditions: Temperature, solvent, and reaction time can significantly influence the product distribution. For instance, in catalytic hydrogenation, higher temperatures may favor the formation of fully saturated products.[6]

• Formation of Byproducts: The prevalence of the side reactions mentioned in Q1 will naturally decrease the yield of the desired product.

• Incomplete Reaction: Insufficient reaction time or a deactivated catalyst/reagent can lead to a significant amount of unreacted carvone remaining.[7]

Q3: How can I improve the diastereoselectivity of the reduction to favor (-)-cis-Carveol?

A3: Achieving high diastereoselectivity is a key challenge. The Luche reduction (NaBH₄ with CeCl₃·7H₂O) is a widely recognized method for the highly selective 1,2-reduction of α,β-unsaturated ketones to the corresponding allylic alcohols, minimizing conjugate reduction.[5][7][8] The cerium chloride is thought to coordinate with the carbonyl oxygen, enhancing its electrophilicity and directing the hydride attack to the carbonyl carbon.[7] This method is known to produce high yields of the cis-carveol isomer.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Presence of Dihydrocarvone in Product Mixture	1,4-conjugate addition has occurred. This is common with reagents like zinc and acetic acid.[1]	Switch to a reagent system that favors 1,2-reduction, such as the Luche reagent (NaBH₄/CeCl₃).[8]
Formation of Saturated Byproducts (Carvomenthol, Carvomenthone)	Over-reduction, typically during catalytic hydrogenation.[1]	Optimize hydrogenation conditions: use a more selective catalyst (e.g., Pd/Al₂O₃), lower the reaction temperature, and carefully monitor the reaction progress to stop it after the desired conversion.[6]
Significant Amount of Unreacted Carvone	Insufficient reducing agent, deactivated reagent, or too short a reaction time.	Ensure the correct stoichiometry of the reducing agent. For Luche reductions, using 1 equivalent of NaBH₄ and 0.5 equivalents of CeCl₃·7H₂O has been shown to be effective.[7] Monitor the reaction by TLC until completion.
Formation of Multiple Carveol Isomers	Lack of stereocontrol in the reduction.	Employ a stereoselective reduction method. The Meerwein-Ponndorf-Verley (MPV) reduction is known for its chemoselectivity for the carbonyl group.[1][9] The Luche reduction also provides good diastereoselectivity.[5]

Quantitative Data Summary

The selectivity of carvone reduction is highly dependent on the chosen method. The following table summarizes typical product distributions for common reduction methods.

Reduction Method	Reagents	Major Product(s)	Minor Product(s)	Approximate Yield of Major Product	Reference
Luche Reduction	NaBH₄, CeCl₃·7H₂O in Methanol (B129727)	(-)-cis-Carveol	Other Carveol Isomers	92%	[7]
Meerwein-Ponndorf-Verley (MPV)	Al(O-i-Pr)₃ in Isopropanol	Carveol	Minimal side products	High chemoselectivity reported	[1][10]
Catalytic Hydrogenation	H₂, Pd/Al₂O₃ in Toluene	Carveol	Carvotanacetone, Carvomenthone	~20% selectivity for Carveol	[6]
Bioreduction	E. coli with Ene Reductase	(2R,5R)-dihydrocarvone	-	95.6%	[11]

Experimental Protocols

Protocol 1: Luche Reduction of (-)-Carvone (B1668593) to (-)-cis-Carveol[5][7]

This protocol is optimized for the chemoselective 1,2-reduction of the carbonyl group.

• Preparation: Dissolve (-)-carvone (e.g., 20.0 mmol) and cerium(III) chloride heptahydrate (CeCl₃·7H₂O, e.g., 5.0 mmol) in methanol (150 mL) in a round-bottom flask. Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Reagent Addition: In a separate flask, dissolve sodium borohydride (B1222165) (NaBH₄, e.g., 20.0 mmol) in methanol (100 mL). Add this solution dropwise to the carvone solution over 5 minutes using a dropping funnel.

• Reaction: After the complete addition of the NaBH₄ solution, remove the ice bath and allow the reaction to proceed at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase hexane:EtOAc = 5:1). The reaction is typically complete within 30 minutes.

• Workup: Quench the reaction by adding 2N HCl (50 mL). Extract the product with diethyl ether (3 x 100 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure. The crude product can be further purified by silica (B1680970) gel column chromatography.

Visualizations

Reaction Pathways

The following diagram illustrates the primary reduction pathways of carvone, highlighting the desired reaction to carveol and the common side reactions.

Caption: Reduction pathways of (-)-Carvone.

Experimental Workflow: Luche Reduction

This diagram outlines the key steps in the synthesis of (-)-Carveol via the Luche reduction.

Caption: Workflow for the Luche reduction of Carvone.

References

• 1. Carvone - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pure.hw.ac.uk [pure.hw.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Solved hur hun OC2 Experiment 2 Chemoselective reduction of | Chegg.com [chegg.com]
• 9. Sciencemadness Discussion Board - oxidizing limonene to carvone/carveol - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. chemistnotes.com [chemistnotes.com]
• 11. Asymmetric Whole-Cell Bio-Reductions of (R)-Carvone Using Optimized Ene Reductases - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Degradation of (-)-Carveol

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and degradation of (-)-Carveol under various storage conditions. It includes troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for (-)-Carveol?

A1: For long-term storage, (-)-Carveol should be stored in a tightly sealed, airtight container, protected from light, at refrigerated temperatures, ideally at -20°C. For short-term laboratory use, it can be kept in a cool, dry, and dark place, away from direct sunlight and sources of heat. The container should be flushed with an inert gas like nitrogen or argon to minimize exposure to oxygen.

Q2: What is the expected shelf life of (-)-Carveol?

A2: When stored under ideal conditions (-20°C, protected from light and air), the shelf life of (-)-Carveol is at least two years. However, the actual shelf life can be affected by the purity of the compound and the specific storage conditions. It is recommended to re-analyze the purity of the material after prolonged storage.

Q3: What are the primary factors that can cause degradation of (-)-Carveol?

A3: The primary factors that can lead to the degradation of (-)-Carveol are:

• Temperature: Elevated temperatures can accelerate degradation.

• Light: Exposure to UV light can induce photodegradation.

• Oxygen: Oxidation can occur in the presence of air.

• Strong Oxidizing Agents: Contact with strong oxidizers can cause rapid decomposition.[1]

• pH: Although specific data is limited, extremes in pH could potentially lead to degradation.

Q4: What are the potential degradation products of (-)-Carveol?

A4: While specific degradation studies on (-)-Carveol are not extensively documented, based on the degradation of the closely related compound carvone (B1668592), potential degradation products may include dihydrocarveol, dihydrocarvone, and carvone camphor.[2] Oxidation of the side-chain is also a possibility for alicyclic ketones and alcohols.[3]

Q5: How can I visually inspect for degradation of (-)-Carveol?

A5: (-)-Carveol is typically a clear, colorless to pale yellow liquid.[4][5] Any significant change in color (e.g., turning dark yellow or brown), the appearance of cloudiness, or the formation of precipitates may indicate degradation. A noticeable change in its characteristic spearmint-like odor could also be an indicator.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Unexpected experimental results or low purity of (-)-Carveol.	Degradation due to improper storage.	- Verify storage conditions (temperature, light exposure, container seal).- Perform a purity analysis (e.g., by GC or HPLC) to confirm the integrity of the stock.- If degradation is confirmed, use a fresh, properly stored batch of (-)-Carveol.
Change in color or odor of the (-)-Carveol sample.	Oxidation or contamination.	- Discard the sample if significant changes are observed.- For future prevention, ensure containers are flushed with an inert gas before sealing and use clean handling tools to avoid cross-contamination.
Precipitate formation in the (-)-Carveol sample.	Polymerization or formation of insoluble degradation products.	- Do not use the sample as the presence of unknown impurities can affect experimental outcomes.- Review storage conditions to prevent future occurrences.
Inconsistent results between different aliquots of (-)-Carveol.	Inhomogeneous degradation or contamination.	- Gently mix the stock solution before taking an aliquot (if stored as a liquid).- Ensure that each aliquot is stored under identical conditions.

Data Presentation

Table 1: Summary of (-)-Carveol Stability Under Different Conditions

Condition	Parameter	Observation/Recommendation	Reference
Temperature	-20°C	Stable for at least 2 years.	[6]
4°C (Refrigerated)	Recommended for short to medium-term storage.	[2]
Ambient (Room Temp)	Generally stable, but risk of degradation increases over time. Should be stored in a cool place.	[1]
Elevated (>40°C)	Increased potential for degradation. Avoid prolonged exposure.	[7]
Light	Dark	Essential for preventing photodegradation.	[8][9]
UV Light	Can induce degradation. Store in amber or opaque containers.	[8][9]
Atmosphere	Inert Gas (N₂, Ar)	Minimizes oxidation. Recommended for long-term storage.	-
Air (Oxygen)	Can lead to oxidation over time.	[8][9]
pH	Neutral	Generally considered stable.	[2]
Acidic/Basic	Potential for degradation, especially at pH extremes.	[10]
Incompatible Materials	Strong Oxidizers	Can cause violent reactions and rapid decomposition.	[1]

Experimental Protocols

Protocol 1: Forced Degradation Study of (-)-Carveol

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation products and pathways.

1. Preparation of Stock Solution:

• Prepare a stock solution of (-)-Carveol in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place the stock solution in a temperature-controlled oven at 80°C for 48 hours.

• Photodegradation: Expose the stock solution to a photostability chamber with a light intensity of 1.2 million lux hours and an integrated near-UV energy of 200 watt-hours/square meter.

3. Sample Analysis:

• At specified time points (e.g., 0, 4, 8, 12, 24, 48 hours), withdraw an aliquot of each stressed sample.

• Neutralize the acid and base hydrolyzed samples.

• Dilute all samples to an appropriate concentration for analysis.

• Analyze the samples using a stability-indicating analytical method (e.g., GC-MS or HPLC-UV/MS) to identify and quantify (-)-Carveol and any degradation products.

Protocol 2: Stability-Indicating GC-MS Method for (-)-Carveol

This protocol provides a starting point for developing a Gas Chromatography-Mass Spectrometry (GC-MS) method to assess the stability of (-)-Carveol.

1. Chromatographic Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 150°C at 5°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.

2. Mass Spectrometry Conditions:

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 40-400.

• Selected Ion Monitoring (SIM) for (-)-Carveol: m/z 84, 109, 134 (for cis-carveol) or 84, 109, 152 (for trans-carveol).

3. Method Validation:

• The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is stability-indicating.

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Degradation and Pathways of Carvone in Soil and Water - PMC [pmc.ncbi.nlm.nih.gov]
• 3. farmaciajournal.com [farmaciajournal.com]
• 4. Carveol mitigates the development of the morphine anti-nociceptive tolerance, physical dependence, and conditioned place preference in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CARVEOL | 99-48-9 [chemicalbook.com]
• 6. SOP for Forced Degradation Study [m-pharmainfo.com]
• 7. Combined effects of thymol, carvacrol and packaging on the shelf-life of marinated chicken - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing (-)-Carveol Extraction from Spearmint Oil

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the extraction of (-)-Carveol from spearmint oil. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to aid in your experimental design and execution.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction and purification of (-)-Carveol.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of (-)-Carveol	Incomplete initial extraction from plant material.	Increase the duration of steam or hydrodistillation to ensure all volatile oils are extracted.[1]
(-)-Carveol degradation at high temperatures.	Employ vacuum distillation to lower the boiling point of the components and prevent thermal degradation.[1]
Significant amount of (-)-Carveol remains in the hydrosol.	Re-extract the aqueous phase (hydrosol) with a suitable organic solvent like dichloromethane (B109758) or ethyl acetate (B1210297) to recover dissolved oil.[1]
Suboptimal hydrodistillation parameters.	Optimize hydrodistillation conditions. Studies have shown that adjusting the pH to be more acidic (e.g., pH 2) can double the essential oil yield.[2][3] Adding NaCl (e.g., 1-1.5%) can also increase the yield.[2][3]
Presence of Impurities (e.g., Limonene)	Similar boiling points of (-)-Carveol and Limonene making separation by simple distillation difficult.	Fractional Distillation: While challenging due to close boiling points, using a longer fractionating column with high efficiency can improve separation.[1][4]
Column Chromatography: This is a highly effective method. Use a polar stationary phase like silica (B1680970) gel. Limonene, being less polar, will elute first with a non-polar mobile phase (e.g., hexanes). Gradually increase the solvent polarity (e.g., by adding ethyl acetate) to elute the more polar (-)-Carveol.[1]
Supercritical Fluid Chromatography (SFC): This technique has been shown to be effective in separating carvone (B1668592) from limonene.[1]
Poor Separation in Column Chromatography	Improperly packed column (channeling).	Ensure the column is packed uniformly to prevent uneven flow of the mobile phase.[1]
Inappropriate solvent system.	The polarity of the eluent is critical. If the solvent is too polar, all compounds will elute too quickly with poor separation. If it is not polar enough, the compounds may not move. A systematic approach, starting with a non-polar solvent and gradually increasing polarity, is recommended.[1]
Overloading the column.	The amount of sample should be appropriate for the size of the column to avoid broad, overlapping bands.[1]
Off-Odor in Final Product	Presence of impurities or degradation products.	Terpenes are susceptible to oxidation, which can alter their aroma. Minimize exposure to air and high temperatures during the purification process.[1]
Store the purified (-)-Carveol under an inert atmosphere (e.g., nitrogen or argon) at low temperatures to prevent degradation.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting and purifying (-)-Carveol from spearmint oil?

A1: The most common methods include:

• Steam Distillation: For the initial extraction of essential oil from the plant material.[1][5]

• Hydrodistillation: An alternative to steam distillation where the plant material is in direct contact with boiling water.[1][2][3]

• Fractional Distillation: To separate components of the essential oil based on their boiling points.[1][4]

• Column Chromatography: A highly effective method for purifying (-)-Carveol from other components, particularly limonene, based on polarity.[1]

Q2: What is the typical composition of crude spearmint oil?

A2: Crude spearmint oil is primarily composed of (-)-Carvone (typically 50-80%).[1] Other significant components include (+)-Limonene, and smaller amounts of other terpenes.[1]

Q3: How can I monitor the purity of my (-)-Carveol fractions during purification?

A3: Thin-Layer Chromatography (TLC) is a quick and effective method to monitor the separation of (-)-Carveol from other compounds like limonene. By spotting the crude mixture and the collected fractions on a TLC plate and eluting with an appropriate solvent system, you can visualize the separation. Infrared (IR) spectroscopy can also be used to identify the functional groups present and confirm the identity of the purified compound.[5]

Q4: What are the key safety precautions to take during the extraction and purification process?

A4:

• Solvent Handling: Many organic solvents are flammable and/or toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1]

• Distillation: When performing distillations, especially under vacuum, use appropriate glassware and ensure there are no leaks in the system. Use a heating mantle with a stirrer for even heating and never heat a closed system.[1]

Data Presentation: Comparison of Extraction Methods

The following table summarizes the quantitative data on the yield and composition of spearmint essential oil obtained through different extraction methods and conditions.

Extraction Method	Parameters	Essential Oil Yield (%)	(-)-Carvone Content (%)	Limonene Content (%)	Reference
Hydrodistillation (HD)	Control	0.61	Not specified	Not specified	[2],[3]
pH 2	1.16	Not specified	Not specified	[2],[3]
1% NaCl	Increased by 12.86% vs control	Higher than control	Lower than control	[2]
1.5% NaCl	Increased by 20.87% vs control	Not specified	Higher than other NaCl concentrations	[2]
Hydro-steam Distillation (HSD)	Control	0.43	Not specified	Not specified	[2],[3]
Microwave-Assisted Hydrodistillation (MAHD)	225 W, 120 min	Reduced yield vs HD	Increased by 12.7% vs control	Decreased by 42.3% vs control	[2],[3]
Solvent Extraction (of hydrosol) with Rotary Evaporation	n-pentane	Not specified	45.7	9.0	[2]
n-hexane	Not specified	46.8	6.0	[2]
Supercritical CO2 Extraction	40-50°C, 18-22 MPa, 3-4 hours	High relative yields (up to 80% vs hydrodistillation)	Lower monoterpene fraction	Lower monoterpene fraction	[6],[7]
Polyol Induced Extraction (PIE)	Fresh Leaves	0.0244	Not specified	Not specified	[8]

Experimental Protocols

Steam Distillation for Crude Spearmint Oil Extraction

Objective: To extract the essential oil from spearmint leaves.

Methodology:

• Fresh or dried spearmint leaves are packed into a distillation flask.

• The flask is connected to a steam generator and a condenser.

• Steam is passed through the plant material, causing the volatile essential oils to vaporize.

• The mixture of steam and oil vapor is then passed through a condenser, where it cools and liquefies.

• The collected liquid, consisting of an aqueous layer (hydrosol) and an upper layer of essential oil, is separated using a separatory funnel.

• The essential oil layer is collected, and the hydrosol can be re-extracted with an organic solvent to recover dissolved oils.[1]

Hydrodistillation of Spearmint Oil

Objective: To extract essential oil from dried spearmint leaves.

Methodology:

• Place 50 grams of dried spearmint sample into a one-liter round-bottom flask.

• Add 500 mL of distilled water to the flask. For optimized yield, the water can be acidified to pH 2 or have NaCl added to a concentration of 1-1.5%.[2][3]

• Set up a Clevenger-type apparatus connected to the flask and a condenser.

• Heat the flask using an electrical heating mantle to boil the water.

• Continue the distillation for three hours.

• Collect the extracted essential oil from the Clevenger apparatus.

• Dry the collected oil over anhydrous sodium sulfate.

• Weigh the final oil and store it in an amber-sealed vial at 4°C for further analysis.[2][3]

Fractional Distillation for (-)-Carveol Purification

Objective: To separate (-)-Carveol from other components of crude spearmint oil, primarily limonene.

Methodology:

• Set up a fractional distillation apparatus with a round-bottom flask, a fractionating column packed with a high-surface-area material (e.g., Raschig rings or Vigreux indentations), a condenser, and a collection flask.

• Place the crude spearmint oil in the round-bottom flask with a few boiling chips.

• Heat the flask gently. The vapor will rise through the fractionating column.

• The component with the lower boiling point (limonene) will vaporize more readily and reach the top of the column first.

• Monitor the temperature at the top of the column. The initial distillate will be enriched in the lower boiling point component.

• Collect fractions at different temperature ranges.

• Analyze the collected fractions using TLC or GC to determine their composition.

• Combine the fractions that are rich in (-)-Carveol.

Supercritical CO₂ Extraction

Objective: To extract spearmint essential oil using supercritical carbon dioxide.

Methodology:

• Crush dried spearmint stems and leaves.

• Place the crushed material into an extraction vessel.

• Heat the extraction vessel to 40-50°C.

• Introduce CO₂ into the vessel and increase the pressure to 18-22 MPa to bring the CO₂ to a supercritical state.

• Maintain this temperature and pressure for 3-4 hours to allow for extraction.

• Open the collection valve to depressurize the CO₂, causing it to return to a gaseous state and release the extracted essential oil, which is then collected.[7]

Visualizations

Caption: Experimental workflow for (-)-Carveol extraction and purification.

Caption: Troubleshooting decision tree for (-)-Carveol extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Steps to achieve carvone-rich spearmint (Mentha spicata L.) essential oil: a case study on the use of different distillation methods [frontiersin.org]
• 3. Steps to achieve carvone-rich spearmint (Mentha spicata L.) essential oil: a case study on the use of different distillation methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bartleby.com [bartleby.com]
• 5. Spearmint Leaves Lab Report - 2906 Words | Bartleby [bartleby.com]
• 6. researchgate.net [researchgate.net]
• 7. CN101210210A - A kind of extraction method of spearmint essential oil - Google Patents [patents.google.com]
• 8. opus.govst.edu [opus.govst.edu]

Technical Support Center: Chiral HPLC Separation of Carveol Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the chiral separation of carveol (B46549) isomers by High-Performance Liquid Chromatography (HPLC). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered during the chiral HPLC separation of carveol isomers?

A1: The most common issues include poor resolution between enantiomers, peak tailing, peak splitting, and inconsistent retention times. These problems can arise from a variety of factors including the choice of chiral stationary phase (CSP), mobile phase composition, and other chromatographic parameters.

Q2: Which type of chiral stationary phase (CSP) is most effective for separating carveol isomers?

A2: Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose (B160209), are highly effective for the chiral separation of a wide range of compounds, including terpenes like carveol. Columns like Chiralpak® AD-H (amylose-based) and Lux® Cellulose-1 (cellulose-based) have demonstrated success in separating similar chiral compounds and are a good starting point for method development. The selection of the CSP is a critical parameter and may require screening of different phases to achieve optimal separation.[1][2][3]

Q3: How does the mobile phase composition affect the separation of carveol isomers?

A3: The mobile phase composition, including the choice of organic modifier and any additives, plays a crucial role in achieving chiral separation.[3] For normal-phase chromatography on polysaccharide-based CSPs, a mixture of a non-polar solvent (like n-hexane) and a polar organic modifier (like isopropanol (B130326) or ethanol) is typically used. The ratio of these solvents directly impacts retention and resolution. Additives, such as acids (e.g., trifluoroacetic acid - TFA) or bases (e.g., diethylamine (B46881) - DEA), can be used in small concentrations (typically 0.1%) to improve peak shape, especially for acidic or basic analytes, by minimizing undesirable interactions with the stationary phase.[4]

Q4: What should I do if I observe poor resolution between the carveol enantiomers?

A4: Poor resolution can be addressed by systematically optimizing several parameters:

• Mobile Phase Composition: Adjust the ratio of the non-polar solvent to the organic modifier. A lower percentage of the organic modifier generally increases retention and may improve resolution.

• Flow Rate: Chiral separations often benefit from lower flow rates than typical achiral separations. Reducing the flow rate can increase the interaction time with the CSP and improve resolution.

• Temperature: Temperature can have a significant impact on chiral separations. Experimenting with different column temperatures (e.g., 15°C, 25°C, 40°C) can sometimes dramatically improve selectivity.[5]

• Column Selection: If optimizing the above parameters does not yield satisfactory results, screening different chiral stationary phases is recommended.

Q5: How can I troubleshoot peak tailing in my chromatogram?

A5: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, particularly with active sites like residual silanols on silica-based columns. To mitigate peak tailing:

• Use Additives: For acidic compounds, adding a small amount of an acidic modifier like TFA to the mobile phase can help. For basic compounds, a basic modifier like DEA is beneficial.

• Check for Column Contamination: Contaminants on the column can create active sites. Flushing the column with a strong solvent may help. In some cases, a dedicated column regeneration procedure may be necessary.[6]

• Optimize Mobile Phase pH: If working in reversed-phase mode with ionizable compounds, ensure the mobile phase pH is at least 2 units away from the analyte's pKa.

Q6: What causes peak splitting and how can it be resolved?

A6: Peak splitting can be caused by several factors:

• Column Void or Contamination: A void at the column inlet or a blocked frit can disrupt the sample flow path, leading to split peaks.[7] Replacing the column or frit may be necessary.

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. It is best to dissolve the sample in the mobile phase itself.

• Co-elution: What appears to be a split peak might be two closely eluting isomers. Optimizing the mobile phase or changing the stationary phase can help resolve them.

Q7: My retention times are drifting. What could be the cause and how do I fix it?

A7: Retention time drift in normal-phase chiral HPLC is a common issue.[8][9][10][11] Potential causes and solutions include:

• Mobile Phase Composition Change: The volatile organic components of the mobile phase can evaporate over time, changing its composition. Prepare fresh mobile phase daily.

• Column Equilibration: Chiral columns, especially in normal-phase mode, can require long equilibration times. Ensure the column is fully equilibrated with the mobile phase before starting a sequence.

• Temperature Fluctuations: Small changes in ambient temperature can affect retention times. Using a column oven to maintain a constant temperature is crucial for reproducibility.[12]

• Trace Water Content: In normal-phase chromatography, trace amounts of water in the mobile phase can significantly impact retention. Using high-purity, dry solvents is recommended.

Troubleshooting Guides

Issue 1: Poor Peak Resolution

Possible Cause	Recommended Solution
Suboptimal Mobile Phase Composition	Adjust the ratio of n-hexane to alcohol modifier (e.g., isopropanol, ethanol). Start with a higher n-hexane percentage and gradually increase the alcohol content.
Inappropriate Flow Rate	Reduce the flow rate. Chiral separations often show improved resolution at lower flow rates (e.g., 0.5 - 1.0 mL/min).
Non-ideal Column Temperature	Optimize the column temperature. Test a range of temperatures (e.g., 15°C, 25°C, 40°C) as selectivity in chiral separations can be highly temperature-dependent.
Unsuitable Chiral Stationary Phase (CSP)	Screen different CSPs. Polysaccharide-based columns like amylose and cellulose derivatives (e.g., Chiralpak® AD-H, Lux® Cellulose-1) are good starting points.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Recommended Solution
Secondary Interactions with Stationary Phase	Add a mobile phase modifier. For acidic analytes, add 0.1% TFA. For basic analytes, add 0.1% DEA.
Column Overload	Decrease the sample concentration or injection volume.
Sample Solvent Effects	Dissolve the sample in the mobile phase or a solvent with a weaker elution strength.
Column Contamination or Degradation	Wash the column with a strong solvent (e.g., 100% isopropanol for normal phase). If performance does not improve, consider a column regeneration procedure or column replacement.[6]

Issue 3: Irreproducible Retention Times

Possible Cause	Recommended Solution
Inadequate Column Equilibration	Increase the column equilibration time before the first injection and between runs, especially after changing the mobile phase.
Mobile Phase Instability	Prepare fresh mobile phase daily, as the composition can change due to evaporation of volatile components.
Temperature Fluctuations	Use a column oven to maintain a constant and stable temperature throughout the analysis.
System Leaks	Check for any leaks in the HPLC system, from the pump to the detector. Even small leaks can cause flow rate fluctuations.

Experimental Protocols

Key Experiment: Chiral Separation of Carveol Isomers

This protocol provides a starting point for the method development for the chiral separation of cis- and trans-carveol enantiomers using a polysaccharide-based chiral stationary phase in normal-phase mode.

Materials and Equipment:

• HPLC system with a UV detector

• Chiral Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm particle size (or equivalent polysaccharide-based column)

• HPLC-grade n-hexane

• HPLC-grade isopropanol (IPA) or ethanol (B145695) (EtOH)

• (Optional) Diethylamine (DEA) or Trifluoroacetic Acid (TFA)

• Carveol isomer standard mix

Chromatographic Conditions:

Parameter	Initial Condition	Optimization Range
Column	Chiralpak® AD-H (250 x 4.6 mm, 5 µm)	N/A
Mobile Phase	n-Hexane / Isopropanol (95:5, v/v)	n-Hexane / Isopropanol (99:1 to 90:10, v/v)
Flow Rate	1.0 mL/min	0.5 - 1.5 mL/min
Column Temperature	25°C	15 - 40°C
Detection	UV at 210 nm	Wavelength of maximum absorbance for carveol
Injection Volume	10 µL	5 - 20 µL

Procedure:

• System Preparation:

  • Prepare the mobile phase by accurately mixing the desired volumes of n-hexane and isopropanol.

  • Degas the mobile phase by sonication or vacuum filtration.

  • Install the chiral column and flush the system with the mobile phase at a low flow rate (e.g., 0.2 mL/min) for 30-60 minutes to ensure complete equilibration.

• Sample Preparation:

  • Prepare a stock solution of the carveol isomer standard mix in the mobile phase at a concentration of approximately 1 mg/mL.

  • Perform serial dilutions to prepare working standards at appropriate concentrations.

• Analysis:

  • Set the HPLC parameters as described in the table above.

  • Inject the standards and samples.

  • Monitor the chromatogram for the separation of the carveol isomers.

• Optimization:

  • If the initial conditions do not provide adequate separation, systematically adjust the mobile phase composition, flow rate, and temperature as outlined in the optimization range.

  • If peak tailing is observed, consider adding 0.1% DEA (for basic characteristics) or 0.1% TFA (for acidic characteristics) to the mobile phase.

Visualizations

Caption: Troubleshooting workflow for chiral HPLC separation of carveol isomers.

Caption: Logical relationships between chromatographic parameters and separation outcomes.

References

• 1. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lux Chiral HPLC Columns for Chiral Separation | Phenomenex [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. chiraltech.com [chiraltech.com]
• 7. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. welch-us.com [welch-us.com]
• 10. RT shift observed during chiral analysis - Chromatography Forum [chromforum.org]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. uhplcs.com [uhplcs.com]

Minimizing racemization during (-)-Carveol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of (-)-Carveol (B6331534). The focus is on minimizing racemization and maximizing the yield of the desired stereoisomer.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of (-)-Carveol, particularly via the reduction of (-)-carvone (B1668593).

Problem	Potential Cause	Recommended Solution
Low Yield of (-)-Carveol	1. Incomplete Reaction: Insufficient reducing agent or reaction time.	- Ensure the correct stoichiometry of the reducing agent. - Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.
2. 1,4-Conjugate Addition: Use of sodium borohydride (B1222165) (NaBH₄) without a catalyst can lead to the reduction of the carbon-carbon double bond of the enone system.	- Employ the Luche reduction conditions (NaBH₄ in the presence of CeCl₃·7H₂O), which selectively promotes 1,2-reduction of the carbonyl group.[1]
3. Isomerization of Starting Material: Exposure of (-)-carvone to strong acidic conditions can cause isomerization to the achiral phenol, carvacrol (B1668589).	- Maintain neutral or slightly basic reaction conditions. Avoid strong acid workups.
Formation of Multiple Products (Low Diastereoselectivity)	1. Use of a Non-Selective Reducing Agent: Strong, non-selective reducing agents like Lithium Aluminium Hydride (LiAlH₄) can produce a mixture of cis- and trans- diastereomers of carveol.	- Utilize the Luche reduction (NaBH₄/CeCl₃·7H₂O in methanol), which is highly diastereoselective for the formation of the desired cis-(-)-carveol.
2. Inappropriate Reaction Temperature: Temperature can influence the stereoselectivity of the reduction.	- Perform the Luche reduction at low temperatures (e.g., 0°C to room temperature) as specified in established protocols.
Loss of Optical Purity (Racemization)	1. Racemization of (-)-carvone: The chiral center in (-)-carvone is generally stable. However, harsh reaction conditions could potentially lead to racemization. The primary cause of loss of the desired chiral product is the isomerization to carvacrol under strong acid.	- Ensure the starting (-)-carvone has high enantiomeric purity. - Avoid strongly acidic or basic conditions and high temperatures for prolonged periods. The chiral center is stable under the recommended Luche reduction conditions.
2. Difficult Purification: Inability to separate the desired cis-(-)-carveol from its trans- diastereomer.	- Employ silica (B1680970) gel column chromatography for purification. The two diastereomers can typically be separated using an appropriate eluent system (e.g., a hexane (B92381)/ethyl acetate (B1210297) gradient).

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of obtaining a mixture of stereoisomers during the synthesis of (-)-Carveol?

The primary cause is the use of a non-diastereoselective reducing agent. The reduction of the ketone in (-)-carvone creates a new stereocenter, leading to the possibility of two diastereomers: cis-(-)-carveol and trans-(-)-carveol. The use of a highly selective reducing system like the Luche reagent is crucial for obtaining predominantly the desired cis isomer.

Q2: Is racemization of the original chiral center in (-)-carvone a significant issue?

Under typical reduction conditions, such as the Luche reduction, racemization at the pre-existing chiral center of (-)-carvone is not a significant problem. This stereocenter is not directly involved in the reaction. However, prolonged exposure to harsh conditions, particularly strong acids, can lead to the isomerization of carvone (B1668592) to carvacrol, an achiral aromatic compound, resulting in a complete loss of the desired chiral product.

Q3: Why is the Luche reduction (NaBH₄/CeCl₃·7H₂O) recommended for this synthesis?

The Luche reduction is highly recommended for two main reasons:

• Chemoselectivity: It selectively reduces the carbonyl group (a 1,2-reduction) in the presence of the conjugated carbon-carbon double bond, preventing the formation of dihydrocarvone (B1202640) (a 1,4-reduction product).[1]

• Diastereoselectivity: It shows high diastereoselectivity in the reduction of cyclic ketones, leading to the preferential formation of the desired cis-(-)-carveol.

Q4: Can I use Lithium Aluminium Hydride (LiAlH₄) for the reduction of (-)-carvone?

While LiAlH₄ is a powerful reducing agent that will reduce the carbonyl group of (-)-carvone, it is less selective than the Luche reagent and typically results in a mixture of cis- and trans-carveol diastereomers, making the purification process more challenging and reducing the yield of the desired product.

Q5: How can I confirm the stereochemical purity of my synthesized (-)-Carveol?

The diastereomeric ratio (cis vs. trans) can often be determined by Nuclear Magnetic Resonance (NMR) spectroscopy or Gas Chromatography (GC). The enantiomeric excess (ee%) of the final product, which reflects the optical purity of the starting (-)-carvone and the absence of any racemization, can be determined using chiral GC or chiral High-Performance Liquid Chromatography (HPLC).

Data Presentation

Table 1: Comparison of Common Reducing Agents for (-)-Carvone Reduction

Reducing Agent / Method	Key Characteristics	Typical Outcome for (-)-Carveol Synthesis
Luche Reagent (NaBH₄/CeCl₃·7H₂O)	High chemoselectivity (1,2-reduction) and high diastereoselectivity.	High yield of the desired cis-(-)-carveol.
Sodium Borohydride (NaBH₄) alone	Milder reducing agent. Can lead to a mixture of 1,2- and 1,4-reduction products.	Formation of both (-)-carveol and dihydrocarvone. Lower yield of the desired product.
Lithium Aluminium Hydride (LiAlH₄)	Strong, non-selective reducing agent.	Reduction of the carbonyl group, but often results in a mixture of cis- and trans-carveol diastereomers.
Meerwein-Ponndorf-Verley (MPV) Reduction	Uses an aluminum alkoxide catalyst. Generally selective for carbonyl reduction.	Can provide carveol, but diastereoselectivity may vary depending on the specific conditions.

Experimental Protocols

Key Experiment: Diastereoselective Luche Reduction of (-)-Carvone to cis-(-)-Carveol

This protocol is adapted from established procedures for the Luche reduction of carvone.

Materials:

• (-)-Carvone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (B129727) (MeOH)

• Diethyl ether (Et₂O) or Ethyl acetate (EtOAc)

• 2N Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for eluent

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve (-)-carvone and CeCl₃·7H₂O in methanol. Cool the flask to 0°C in an ice bath.

• Addition of Reducing Agent: While stirring at 0°C, slowly add a solution of NaBH₄ in methanol to the reaction mixture. The addition should be done portion-wise to control the reaction rate and temperature.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0°C or let it warm to room temperature. Monitor the progress of the reaction by TLC (e.g., using a 5:1 hexane:ethyl acetate eluent system) until all the starting (-)-carvone has been consumed.

• Workup:

  • Quench the reaction by slowly adding 2N HCl at 0°C until the bubbling ceases.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

  • Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude (-)-carveol by silica gel column chromatography using a gradient of ethyl acetate in hexane to separate the desired cis-(-)-carveol from any minor diastereomers or byproducts.

Visualizations

References

• 1. Carvone - Wikipedia [en.wikipedia.org]

Addressing matrix effects in the analysis of (-)-Carveol in biological samples

Welcome to the technical support center for the analysis of (-)-Carveol in biological samples. This resource is designed for researchers, scientists, and drug development professionals to provide practical guidance on overcoming common analytical challenges, with a specific focus on addressing and mitigating matrix effects.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during the analysis of (-)-Carveol in biological matrices like plasma, serum, or urine.

Q1: I'm observing low signal intensity and poor sensitivity for (-)-Carveol in my plasma samples compared to my standards prepared in solvent. What is the likely cause?

A: This is a classic symptom of ion suppression , a major type of matrix effect.[1] Endogenous components in the plasma, such as phospholipids, salts, and proteins, co-elute with (-)-Carveol and compete for ionization in the mass spectrometer's source, reducing the signal of your analyte. The complexity of biological samples requires a thorough evaluation of these matrix effects.[2]

Q2: How can I quantitatively assess the extent of matrix effects in my (-)-Carveol assay?

A: The most common method is the post-extraction spike . This involves comparing the peak area of (-)-Carveol spiked into a blank, extracted biological matrix to the peak area of (-)-Carveol in a neat (pure) solvent at the same concentration. The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Post-Extracted Matrix / Peak Area in Neat Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.[1]

Q3: My results show significant variability between different batches of plasma. How can I address this?

A: This issue points to relative matrix effects , where the composition of the biological matrix varies from lot to lot, causing inconsistent suppression or enhancement. To compensate for this, using a stable isotope-labeled internal standard (SIL-IS) for (-)-Carveol is highly recommended. A SIL-IS co-elutes with the analyte and experiences the same matrix effects, allowing for reliable normalization and more accurate quantification.

Q4: I'm using protein precipitation, but still experiencing significant ion suppression. What can I do?

A: While protein precipitation (PPT) is a simple and fast method, it is often the least effective at removing small molecule interferences like phospholipids.[3][4] Consider the following troubleshooting steps:

• Optimize the precipitating solvent: Acetonitrile (B52724) is generally more effective at removing proteins than methanol (B129727).[4] A study comparing various PPT techniques found acetonitrile to be optimal for removing proteins, with over 96% efficiency.

• Increase the solvent-to-sample ratio: Using a higher volume of organic solvent (e.g., 4:1 instead of 3:1) can improve precipitation efficiency.

• Switch to a more rigorous sample preparation technique: If ion suppression persists, Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) are more effective at removing interfering components.[3]

Q5: What is the best sample preparation strategy to minimize matrix effects for (-)-Carveol?

A: The optimal strategy depends on your sensitivity requirements, sample throughput needs, and the complexity of the matrix.

• Solid-Phase Extraction (SPE) is often considered the most effective method for cleaning up complex samples and minimizing matrix effects, as it can selectively isolate the analyte while removing a broad range of interferences.[5]

• Liquid-Liquid Extraction (LLE) offers a good balance of cleanup efficiency and ease of use. The choice of an appropriate organic solvent is critical for good recovery.

• Protein Precipitation (PPT) is the simplest and fastest method but provides the least sample cleanup. It may be suitable for less demanding assays or when combined with optimized chromatography.[3][4]

Data Presentation: Comparison of Sample Preparation Techniques

The following tables summarize typical performance data for different sample preparation techniques used for the analysis of monoterpenoids, like (-)-Carveol, in biological matrices. Note that specific values can vary based on the exact experimental conditions.

Table 1: Analyte Recovery for Monoterpenoids

Sample Preparation Technique	Biological Matrix	Typical Recovery (%)	Reference(s)
Protein Precipitation (Acetonitrile)	Plasma	80 - 98	[6]
Liquid-Liquid Extraction (n-Heptane)	Aqueous Solution	~87 - 98	[7]
Solid-Phase Extraction (C18)	Plasma	>80	[8]
Headspace SPME	Serum	80 - 120	[9][10]

Table 2: Matrix Effect for Monoterpenoids

Sample Preparation Technique	Biological Matrix	Typical Matrix Effect (%)	Reference(s)
Protein Precipitation (Acetonitrile)	Plasma	70 - 92 (Ion Suppression)	[6]
Liquid-Liquid Extraction	Plasma	85 - 105	[6]
Solid-Phase Extraction	Plasma	90 - 110	[5]

(Note: Matrix Effect is calculated as the response in matrix vs. neat solution. <100% indicates suppression, >100% indicates enhancement.)

Experimental Protocols

Detailed methodologies for key sample preparation techniques are provided below. These are general protocols that should be optimized for your specific application.

Protocol 1: Protein Precipitation (PPT) with Acetonitrile

• Sample Aliquoting: Pipette 100 µL of biological sample (e.g., plasma, serum) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add the internal standard solution to each sample.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation & Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

• Sample Aliquoting: Pipette 200 µL of biological sample into a glass test tube.

• pH Adjustment (if necessary): Adjust the pH of the sample to ensure (-)-Carveol is in a neutral form for efficient extraction into the organic phase.

• Internal Standard Spiking: Add the internal standard solution.

• Extraction: Add 1 mL of an appropriate, immiscible organic solvent (e.g., n-heptane, ethyl acetate, or diethyl ether).

• Mixing: Vortex the mixture for 5 minutes.

• Centrifugation: Centrifuge at 4,000 x g for 10 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a new tube.

• Evaporation & Reconstitution: Evaporate the organic solvent to dryness under nitrogen and reconstitute the residue in the mobile phase.

Protocol 3: Solid-Phase Extraction (SPE)

This protocol uses a generic reversed-phase (e.g., C18) SPE cartridge.

• Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of water. Do not allow the sorbent bed to dry.

• Sample Loading: Load the pre-treated sample (e.g., plasma diluted 1:1 with water) onto the cartridge at a slow, consistent flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 1 mL of a weak organic solvent solution (e.g., 5% methanol in water) to remove hydrophilic interferences.

• Elution: Elute (-)-Carveol from the cartridge with 1 mL of a strong organic solvent (e.g., methanol or acetonitrile).

• Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

Visualizations

Workflow and Decision Diagrams

The following diagrams illustrate the experimental workflows and logical decision-making processes for addressing matrix effects.

Caption: Workflow for sample preparation and matrix effect evaluation.

Caption: Troubleshooting decision tree for matrix effects.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of an LC-MS/MS method for the quantification of mescaline and major metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Membrane-assisted extraction of monoterpenes: from in silico solvent screening towards biotechnological process application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison between 5 extractions methods in either plasma or serum to determine the optimal extraction and matrix combination for human metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of Seven Terpenes in Human Serum by Headspace Solid-Phase Microextraction-Gas Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Carveol Dehydrogenase Biocatalysis Efficiency: A Technical Support Center

Welcome to the technical support center for carveol (B46549) dehydrogenase (CDH) biocatalysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on improving the efficiency of CDH in your experiments. Here you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and key performance data to support your work.

Troubleshooting Guide

This guide addresses common issues encountered during biocatalysis with carveol dehydrogenase in a direct question-and-answer format.

Question: Why is my carveol dehydrogenase showing low or no activity?

Answer: Low or no enzymatic activity is a frequent issue that can stem from several factors. Systematically investigate the following potential causes:

• Incorrect pH or Temperature: Carveol dehydrogenases have optimal operational ranges. For instance, the CDH from Rhodococcus erythropolis is optimally active at pH 5.5 and 50°C, while the CDH from caraway operates best at a pH of 10.5.[1] Significant deviations from the optimal pH can lead to subunit dissociation or distortion of the tertiary structure, causing a loss of activity.[2]

• Cofactor Issues: CDH requires a nicotinamide (B372718) cofactor (typically NAD⁺ or NADP⁺) for its catalytic activity.[3][4]

  • Absence or Insufficient Concentration: Ensure the cofactor is present in the reaction mixture at a sufficient concentration (e.g., 1-2 mM).[1][3]

  • Degradation: The oxidized forms (NAD⁺/NADP⁺) are unstable in alkaline media, while the reduced forms (NADH/NADPH) are unstable in acidic conditions.[5] Prepare cofactor solutions fresh and consider the pH of your reaction buffer.

  • Lack of Regeneration: The cofactor is consumed stoichiometrically. Without an efficient regeneration system, the reaction will quickly cease once the initial cofactor supply is depleted.

• Improper Protein Folding or Expression: If using a recombinant enzyme, poor expression in hosts like E. coli can lead to insoluble or misfolded, inactive protein. Verify expression levels and solubility using SDS-PAGE. Optimization of expression conditions (e.g., lower temperature, different inducer concentration) may be necessary.

• Enzyme Instability: Dehydrogenases can be sensitive to their environment.[2] Consider adding stabilizing agents like glycerol (B35011) (10% v/v) or DTT (1-2 mM) to your buffers.[1][3] Immobilization of the enzyme on a solid support can also significantly enhance its stability.[2][6]

• Presence of Inhibitors: The product, carvone (B1668592), can cause product inhibition.[7] Additionally, certain metal ions or chelating agents like EDTA can inhibit dehydrogenase activity.[8]

Question: My reaction starts well but stops before reaching full substrate conversion. What is the likely cause?

Answer: This is a classic sign of either cofactor depletion or product inhibition.

• Cofactor Depletion: As the reaction proceeds, the oxidized cofactor (NAD⁺) is converted to its reduced form (NADH). If you do not have a system to regenerate NAD⁺ from NADH, the reaction will halt once the NAD⁺ is consumed. Implementing a cofactor regeneration system is essential for achieving high conversion.

• Product Inhibition: The product of the reaction, carvone, can bind to the enzyme and inhibit its activity. If high concentrations of carvone accumulate, the reaction rate will decrease and may stop prematurely. Strategies to mitigate this include in-situ product removal or using a two-phase system to extract the carvone from the aqueous phase.

• Enzyme Inactivation: Over the course of the reaction, the enzyme may gradually lose activity due to thermal instability or exposure to unfavorable conditions. Monitoring enzyme stability over the reaction time course can help diagnose this issue.

Question: I am observing the formation of unexpected byproducts. How can I improve selectivity?

Answer: Byproduct formation in whole-cell biocatalysis can occur due to the activity of other endogenous enzymes in the host organism.[9][10] For example, when producing (−)-carvone in E. coli, the formation of dihydrocarveol (B1210190) and dihydrocarvone (B1202640) has been observed.[9]

• Enzyme Balancing: In multi-enzyme pathways, an imbalance in the expression levels of different enzymes can lead to the accumulation of intermediates, which may then be converted to byproducts by host enzymes. Optimizing the expression ratio of the pathway enzymes is crucial. One study found that a 16:1 ratio of P450 (the preceding enzyme) to CDH maximized (−)-carvone production and minimized byproducts.[11]

• Use of Purified Enzymes: If byproduct formation is intractable in a whole-cell system, using a purified or partially purified enzyme preparation will eliminate the interference from other host cell enzymes.

• Substrate Specificity: Ensure that the substrate is not being converted by other dehydrogenases with broad specificity. Carveol dehydrogenase itself has a moderate substrate preference.[1]

Frequently Asked Questions (FAQs)

What is carveol dehydrogenase?

Carveol dehydrogenase (CDH) is an enzyme (EC 1.1.1.243) that catalyzes the oxidation of carveol to carvone, a key step in the biosynthesis of valuable monoterpenes used in the flavor, fragrance, and pharmaceutical industries.[4][12] It belongs to the family of oxidoreductases, specifically the short-chain dehydrogenase/reductase (SDR) superfamily.[3][7]

What cofactor does carveol dehydrogenase use?

Carveol dehydrogenase is a nicotinoprotein, meaning it requires a nicotinamide cofactor. It typically utilizes NAD⁺ (nicotinamide adenine (B156593) dinucleotide) or NADP⁺ (nicotinamide adenine dinucleotide phosphate) as the hydride acceptor in the oxidation of carveol.[3][4] The reaction is reversible, with NADH or NADPH being used for the reduction of carvone.

How can I efficiently regenerate the NAD(P)⁺ cofactor?

Cofactor regeneration is critical for the economic viability and efficiency of CDH-catalyzed reactions. Common strategies include:

• Enzyme-Coupled Systems: A second enzyme and a sacrificial substrate are added to the reaction. For example, NADH oxidase can be used to regenerate NAD⁺ from NADH.[13][14]

• Substrate-Coupled Systems: An excess of a second substrate is added that can be oxidized by the same dehydrogenase. For instance, acetone (B3395972) can be used in excess with some alcohol dehydrogenases to drive the regeneration of NADP⁺ from NADPH.[15]

• Whole-Cell Systems: When using whole cells (e.g., E. coli), the cell's own metabolic machinery can regenerate the cofactor, often by using glucose as the ultimate reducing agent.[16]

What are the typical kinetic parameters for carveol dehydrogenase?

Kinetic parameters can vary depending on the source of the enzyme and the specific substrate. For the carveol dehydrogenase from peppermint, the following parameters have been reported at pH 7.5 for the substrate (−)-trans-carveol:

• Kₘ (for (−)-trans-carveol): 1.8 ± 0.2 µM[3]

• Kₘ (for NAD⁺): 410 ± 29 µM[3]

• kcat: 0.02 s⁻¹[3] It's noteworthy that the kcat was observed to increase threefold at the optimal pH of 10.[3]

Data Summary Tables

Table 1: Kinetic Parameters of Peppermint Carveol Dehydrogenase

Substrate/Cofactor	Kₘ (µM)	kcat (s⁻¹)	pH	Reference
(−)-trans-carveol	1.8 ± 0.2	0.02	7.5	[3]
NAD⁺	410 ± 29	0.02	7.5	[3]
(−)-trans-carveol	-	~0.06	10.0	[3]

Table 2: Optimal Reaction Conditions for Different Carveol Dehydrogenases

Enzyme Source	Optimal pH	Optimal Temperature (°C)	Reference
Rhodococcus erythropolis DCL14	5.5	50
Peppermint (Mentha x piperita)	10.0	Not Specified	[3]
Caraway (Carum carvi)	10.5	30	[1]

Key Experimental Protocols

Protocol 1: Standard Activity Assay for Carveol Dehydrogenase

This protocol is adapted from methodologies used for CDH from caraway and peppermint.[1][3][17]

• Prepare the Reaction Mixture: In a suitable reaction vessel (e.g., a glass vial with a Teflon-lined cap), prepare a reaction buffer. A common buffer is 50 mM Glycine buffer at pH 10.5.[1][17] The mixture should also contain stabilizing agents such as 10% (v/v) glycerol and 2 mM DTT.[1][17]

• Add Enzyme: Add a known amount of the enzyme solution (e.g., cell-free extract or purified CDH) to the reaction mixture. For a 1 mL total reaction volume, 15 µg of recombinant protein can be used.[7]

• Initiate the Reaction: Start the reaction by adding the cofactor and substrate.

  • Add NAD⁺ to a final concentration of 1 mM.[1][17]

  • Add carveol to a final concentration of approximately 100-200 µM.[1][3] Carveol can be added from a stock solution in an organic solvent like pentane (B18724).

• Incubation: Incubate the reaction at the optimal temperature (e.g., 30°C) for a defined period (e.g., 1 hour) with shaking.[1][17]

• Stop the Reaction and Extract: Stop the reaction by adding an organic solvent (e.g., 0.5 mL of pentane or ethyl acetate) and vortexing vigorously to extract the product, carvone.

• Analysis: Analyze the organic phase by Gas Chromatography (GC) or GC-Mass Spectrometry (GC-MS) to quantify the amount of carvone produced. Compare against a standard curve for accurate quantification.

• Control Reactions: Always run control reactions, including a no-enzyme control and a boiled-enzyme control, to ensure that the observed activity is enzymatic.[1]

Protocol 2: In-Situ Assay for Screening CDH Expression in E. coli

This protocol is useful for rapidly screening different constructs or clones for CDH activity directly in the expression host.[3]

• Transform and Grow Cells: Transform E. coli BL21(DE3) cells with the plasmid containing the CDH gene. Grow the cells in a suitable medium (e.g., LB) at 37°C until the optical density at 600 nm (A₆₀₀) reaches 0.8-1.0.[3]

• Induce Protein Expression: Induce expression by adding IPTG to a final concentration of 1 mM.[3]

• Substrate Addition: After a period of induction (e.g., 4 hours), add the substrate (−)-trans-carveol directly to the culture to a final concentration of 100 µM.[3]

• Incubation: Continue to incubate the culture overnight at a lower temperature, such as 28°C, to allow for both continued expression and biocatalytic conversion.[3]

• Extraction and Analysis: The following day, extract a sample of the culture with an equal volume of an organic solvent (e.g., ethyl acetate). Analyze the organic extract by GC or GC-MS to detect the presence of the product, carvone.

Visualizations

Caption: A logical workflow for troubleshooting low carveol dehydrogenase activity.

Caption: Overview of common strategies for NAD⁺ cofactor regeneration.

References

• 1. Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway : I. Demonstration of Enzyme Activities and Their Changes with Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immobilization and stabilization of alcohol dehydrogenase on polyvinyl alcohol fibre - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monoterpene Metabolism. Cloning, Expression, and Characterization of (−)-Isopiperitenol/(−)-Carveol Dehydrogenase of Peppermint and Spearmint - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carveol dehydrogenase - Wikipedia [en.wikipedia.org]
• 5. Frontiers | Alcohol Dehydrogenases as Catalysts in Organic Synthesis [frontiersin.org]
• 6. Frontiers | Immobilization Screening and Characterization of an Alcohol Dehydrogenase and its Application to the Multi-Enzymatic Selective Oxidation of 1,-Omega-Diols [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. researchgate.net [researchgate.net]
• 12. (+)-trans-carveol dehydrogenase activity | Semantic Scholar [semanticscholar.org]
• 13. Regeneration of cofactor NAD(P)+ with NAD(P)H oxidase for the production of value-added chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Immobilization of Alcohol Dehydrogenase, Acetaldehyde Lyase, and NADH Oxidase for Cascade Enzymatic Conversion of Ethanol to Acetoin [mdpi.com]
• 15. Exploitation of the alcohol dehydrogenase-acetone NADP-regeneration system for the enzymatic preparative-scale production of 12-ketochenodeoxycholic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Whole Cells as Biocatalysts in Organic Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]

Technical Support Center: Scaling Up (-)-Carveol Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for the synthesis and analysis of (-)-Carveol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing (-)-Carveol?

A1: There are two main routes for producing (-)-Carveol: chemical synthesis and biocatalytic transformation.

• Chemical Synthesis: The most common method is the stereoselective reduction of the ketone group in readily available (R)-(-)-carvone. Various reducing agents can be employed, with the Luche reduction (NaBH₄ with CeCl₃) being a practical and efficient option for producing (-)-cis-carveol (B72456) with high yield.[1]

• Biocatalytic Transformation (Biotransformation): This method uses whole microbial cells (bacteria or fungi) or isolated enzymes to convert substrates like D-limonene into carveol (B46549) isomers.[2][3] This approach is considered a green chemistry alternative.

Q2: How can I purify (-)-Carveol after synthesis?

A2: Purification strategies depend on the scale and purity requirements. Common methods include:

• Silica (B1680970) Gel Column Chromatography: Effective for small to medium scale, separating carveol from unreacted starting materials and byproducts using a solvent system like hexane (B92381) and ethyl acetate (B1210297).[1]

• Vacuum Distillation: Suitable for larger scales, this method separates (-)-Carveol based on its boiling point under reduced pressure.[3][4]

• Solvent Extraction: Used during the initial work-up to isolate the product from the aqueous reaction mixture or culture medium.[3]

Q3: Which analytical techniques are best for characterizing (-)-Carveol?

A3: A combination of techniques is recommended for full characterization:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying (-)-Carveol and any byproducts in the reaction mixture.[2][5] Chiral GC columns can be used to determine enantiomeric purity.

• High-Performance Liquid Chromatography (HPLC): A reliable method for quantifying carveol.[6] Isocratic systems with C18 columns are often employed.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H & ¹³C): Essential for confirming the chemical structure and stereochemistry of the final product.[2]

Troubleshooting Guides

This section addresses specific issues that may arise during the scale-up of (-)-Carveol production.

Chemical Synthesis Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield	• Incomplete reaction.• Sub-optimal reaction temperature.• Degradation of the reducing agent.	• Monitor the reaction using TLC or GC to ensure completion.• Ensure the reaction temperature is maintained as per the protocol (e.g., 20°C for Luche reduction).[1]• Use a fresh, high-quality reducing agent.
Poor Stereoselectivity (undesired cis/trans ratio)	• Incorrect choice of reducing agent.	• The choice of reducing agent significantly impacts the diastereoselectivity. The CeCl₃·7H₂O-NaBH₄ system in methanol (B129727) is reported to be highly practical for (-)-cis-carveol synthesis.[1] Agents like LiAlH₄ or (i-Bu)₂AlH may yield different isomer ratios.[1][7]
Difficult Purification	• Presence of closely related byproducts.• Inefficient phase separation during work-up.	• Optimize chromatography conditions (e.g., adjust solvent polarity).• If byproducts have very similar polarity, consider vacuum fractional distillation.[4]• Ensure complete quenching of the reaction and use appropriate solvents for extraction.

Biocatalytic Production Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Low Conversion Rate	• Substrate or product inhibition/toxicity to the microorganism.[8]• Inefficient substrate delivery.• Non-optimal fermentation conditions (pH, temperature, aeration).	• Employ a two-phase partitioning bioreactor to control the release of the substrate (limonene) into the aqueous phase and sequester the product.[8]• Supply the substrate continuously in the gas phase through the air stream to avoid high concentrations.[9]• Optimize incubation temperature (typically 20-30°C) and other culture parameters for the specific microbial strain.[10]
Formation of Undesired Byproducts (e.g., Carvone)	• Over-oxidation of the desired carveol product by the microorganism's enzymes (e.g., carveol dehydrogenase).	• Select a microbial strain with low carveol dehydrogenase activity or engineer a strain where this enzyme is knocked out.• Optimize reaction time to harvest carveol before it is further oxidized to carvone.[9]
Scale-Up Challenges (Flask to Fermenter)	• Poor mass transfer (oxygen and substrate).• Inconsistent cell growth.	• Ensure adequate aeration and agitation in the fermenter to maintain cell viability and activity.• Use a fed-batch or continuous flow reactor setup to improve productivity and control substrate levels during scale-up.[9]

Experimental Protocols & Data

Protocol 1: Chemical Synthesis of (-)-cis-Carveol via Luche Reduction

This protocol is adapted from procedures for the reduction of (-)-carvone.[1]

Methodology:

• Dissolve (R)-(-)-carvone and CeCl₃·7H₂O in methanol in a round-bottom flask at 20°C.

• Stir the mixture until the cerium salt is fully dissolved.

• Slowly add sodium borohydride (B1222165) (NaBH₄) to the solution in portions, maintaining the temperature at 20°C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, carefully quench the reaction by adding a dilute acid (e.g., 1M HCl).

• Extract the product into an organic solvent (e.g., ethyl acetate).

• Wash the organic phase with brine, dry it over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure.[1]

• Purify the resulting crude oil using silica gel column chromatography with a hexane:ethyl acetate (8:2) eluent to isolate pure (-)-cis-carveol.[1]

Quantitative Data: Comparison of Reducing Systems

Reducing Agent System	Starting Material	Product	Reported Yield	Reference
NaBH₄ / CeCl₃·7H₂O	(-)-Carvone	(-)-cis-Carveol	~80%	[1]
LiAlH₄	(-)-Carvone	Mixture of carveol isomers	Variable	[1]
(i-Bu)₂AlH (DIBAL-H)	(-)-Carvone	Mixture of carveol isomers	Variable	[1]

Protocol 2: General Biotransformation of Limonene to Carveol

This protocol outlines a general procedure for microbial transformation.[2][3]

Methodology:

• Culture Preparation: Prepare a suitable mineral media for the selected microorganism (e.g., Rhodococcus opacus or Aspergillus flavus).[2][3]

• Inoculation & Growth: Inoculate the sterile media with the microbial strain and incubate under optimal conditions (e.g., 25-30°C, with shaking) until sufficient cell mass is achieved. An inducer like toluene (B28343) may be required for some strains.[3]

• Biotransformation: Introduce the substrate (D-limonene) to the culture. This can be done by adding it directly, as a second organic phase (e.g., dissolved in hexadecane), or by feeding it into the air supply for the fermenter.[10]

• Incubation: Continue incubation, monitoring the production of carveol over time using GC-MS analysis of culture samples.

• Product Recovery: After the optimal incubation period, separate the cells from the culture medium via centrifugation.

• Extraction: Extract the carveol from the culture medium using a suitable organic solvent. The product can then be purified as described in Protocol 1.[3]

Quantitative Data: Biotransformation Yields

Microorganism	Substrate	Products	Scale	Yield/Titer	Reference
Aspergillus flavus IIIMF4012	D-Limonene	cis-carveol, trans-carveol	5 L Fermenter	23.82% cis, 17.21% trans	[2]
Rhodococcus globerulus PWD8	D-Limonene	trans-carveol, carvone	Lab Scale	1.1 mM trans-carveol	[3]
Fusarium proliferatum	(R)-(+)-limonene	cis-(+)-carveol	Lab Scale	35 mg/L (6.6% molar yield)	[11]

Visualized Workflows and Logic Diagrams

Chemical Synthesis Workflow

Caption: Workflow for the chemical synthesis of (-)-cis-Carveol.

Biocatalytic Production Workflow

Caption: General workflow for biocatalytic production of (-)-Carveol.

Troubleshooting Logic: Low Biocatalytic Yield

Caption: Decision tree for troubleshooting low biocatalytic yield.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. data.epo.org [data.epo.org]
• 4. books.rsc.org [books.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of carvone, cineole, perillaldehyde, perillyl alcohol and sobrerol by isocratic high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Pherobase Synthesis - carveol | C10H16O [pherobase.com]
• 8. DSpace [qspace.library.queensu.ca]
• 9. researchgate.net [researchgate.net]
• 10. EP1205556A1 - Process for the preparation of trans-carveol - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparison of Commercially Available (-)-Carveol Analytical Standards

A Guide to Selecting (-)-Carveol Analytical Standards and Reference Materials

For researchers, scientists, and professionals in drug development, the quality and reliability of analytical standards are paramount for accurate and reproducible results. This guide provides a comparative overview of commercially available (-)-Carveol analytical standards and reference materials. Due to its chiral nature, the stereochemical purity of (-)-Carveol is a critical parameter in many applications, from flavor and fragrance analysis to pharmaceutical research.

The selection of an appropriate analytical standard depends on the specific requirements of the application, such as the need for quantitation, impurity profiling, or method validation. While a Certified Reference Material (CRM) produced by an ISO 17034 accredited manufacturer provides the highest level of accuracy and traceability, the availability of such CRMs for (-)-Carveol is limited. However, several reputable suppliers offer well-characterized analytical standards.

Supplier	Product Name	Grade	Purity (Assay)	Format	Storage
Sigma-Aldrich	(-)-Carveol, mixture of isomers	Analytical Standard	≥98% (sum of isomers, GC)[1][2]	Neat	2-8°C[1][2]
Thomas Scientific (distributor for ALDRICH)	(-)-Carveol, mixture of isomers, 97%	-	97%[3]	Neat	-
National Analytical Corporation	(-)-Carveol, mixture of isomers	Analytical standard	98% (sum of isomers, GC)[4]	Neat	2-8°C[4]
LKT Labs	Carveol (B46549)	-	≥99%[5]	-	-
ACS International	Carveol-L	-	> 97.0 %[6]	Liquid	-
ChemFaces	(-)-Carveol	Reference Standard[7]	-	-	-
MedChemExpress	Carveol (Standard)	Analytical Standard[8]	-	-	-
Axios Research	Carveol	Reference Standards	-	-	-

Note: Purity values are as stated by the supplier and may be determined by different analytical techniques. For quantitative applications, it is crucial to consult the Certificate of Analysis (CoA) for lot-specific purity values and uncertainty statements. While some suppliers use the term "Reference Standard," this does not automatically imply certification under ISO 17034 unless explicitly stated.

Experimental Protocols

Accurate analysis of (-)-Carveol, particularly the separation of its isomers, is critical. Below are representative experimental protocols for Gas Chromatography (GC) based on methods described in the scientific literature.

Chiral Gas Chromatography (GC) Analysis of (-)-Carveol Isomers

This method is suitable for determining the enantiomeric purity of (-)-Carveol.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Chiral Capillary Column: for example, a column with a cyclodextrin-based stationary phase (e.g., octakis-(6-O-methyl-2,3-di-O-pentyl)-γ-cyclodextrin) is effective for separating carveol isomers.[9]

GC Conditions:

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 5°C/min to 180°C

  • Hold at 180°C for 5 minutes

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Detector Temperature (FID): 280°C

• Injection Volume: 1 µL (split injection, ratio 50:1)

Sample Preparation:

• Accurately weigh approximately 10 mg of the (-)-Carveol standard.

• Dissolve in 10 mL of a suitable solvent such as ethyl acetate (B1210297) or hexane (B92381) to obtain a 1 mg/mL solution.

• Vortex the solution to ensure homogeneity.

Quality Control and Standard Selection Workflow

The following diagrams illustrate a typical workflow for the quality control analysis of a (-)-Carveol sample and a decision-making process for selecting the appropriate standard.

Caption: Quality control workflow for a (-)-Carveol analytical standard.

Caption: Decision tree for selecting a (-)-Carveol analytical standard.

References

• 1. (-)-香芹醇，异构体混合物 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. (-)-Carveol, mixture of isomers analytical standard 99-48-9 [sigmaaldrich.com]
• 3. thomassci.com [thomassci.com]
• 4. ()-Carveol Analytical Standard High Purity (98%) at Affordable Price, Supplier in Mumbai [nacchemical.com]
• 5. Carveol - LKT Labs [lktlabs.com]
• 6. acsint.biz [acsint.biz]
• 7. (-)-Carveol | CAS:99-48-9 | Manufacturer ChemFaces [chemfaces.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activities of (-)-Carveol and (+)-Carveol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of the two main enantiomers of carveol (B46549): (-)-Carveol and (+)-Carveol. While extensive research has elucidated the pharmacological effects of (-)-Carveol, a significant data gap exists for its dextrorotatory counterpart, (+)-Carveol. This document summarizes the available quantitative data, details experimental protocols for key studies, and visualizes relevant signaling pathways to facilitate further research and drug development.

Summary of Biological Activities

(-)-Carveol has demonstrated a range of biological activities, including vasorelaxant, antioxidant, anti-inflammatory, and neuroprotective effects. In contrast, there is a notable scarcity of research specifically investigating the biological activities of (+)-Carveol, limiting a direct comparative analysis. One study on a citrus essential oil noted the presence of both cis- and trans-carveol, which contributed to the oil's overall antibacterial and antioxidant properties, though it did not isolate the effects of the individual enantiomers[1]. Another study compared the cytotoxic effects of "carveol" against several cancer cell lines, but the specific enantiomer used was not specified[2][3].

The available quantitative data for (-)-Carveol is presented below.

Quantitative Data Comparison

Biological Activity	Compound	Test System	Key Findings	Reference
Vasorelaxant Effect	(-)-Carveol	Isolated human umbilical cord arteries	EC50 of 175.82 ± 4.05 µM on 5-HT-induced contractions. EC50 of 344.25 ± 8.4 µM on KCl-induced contractions.	[4]
Antioxidant & Anti-inflammatory	"Carveol" (enantiomer not specified)	Acetaminophen-induced hepatotoxicity in mice	Activated the Nrf2 signaling pathway, increasing expression of antioxidant proteins.	[5]
Neuroprotective Effect	(-)-cis-Carveol	Aβ1-42-induced memory impairment in rats	Demonstrated antioxidant activity by enhancing SOD and GPx activity and increasing GSH levels.	[6]
Cytotoxic Effect	"Carveol" (enantiomer not specified)	P-815, K-562, CEM, MCF-7, and MCF-7 gem tumor cell lines	IC50 values ranged from 0.09 to 0.24 μM against P-815, K-562, and CEM cell lines.	[2][3]

Note: The lack of data for (+)-Carveol prevents a direct comparison in this table.

Experimental Protocols

Vasorelaxant Effect of (-)-Carveol on Isolated Human Umbilical Cord Arteries

This protocol is based on the methodology described by Rodrigues da Silva et al. (2020)[4].

Objective: To determine the vasorelaxant effect of (-)-Carveol on isolated human umbilical cord arteries pre-contracted with serotonin (B10506) (5-HT) and potassium chloride (KCl).

Methodology:

• Tissue Preparation: Human umbilical cord arteries are obtained after birth and dissected into rings of 2-3 mm in width.

• Mounting: The arterial rings are mounted in an organ bath system containing Krebs-Henseleit solution, maintained at 37°C and continuously gassed with 95% O2 and 5% CO2.

• Isometric Tension Recording: The rings are connected to an isometric force transducer to record changes in tension.

• Contraction Induction: Stable contractions are induced by adding either 10 µM 5-HT or 60 mM KCl to the organ bath.

• (-)-Carveol Administration: Once a stable contraction plateau is reached, cumulative concentrations of (-)-Carveol (e.g., 1 µM to 1 mM) are added to the bath.

• Data Analysis: The relaxation responses are expressed as a percentage of the initial contraction induced by 5-HT or KCl. The EC50 value (the concentration of (-)-Carveol that produces 50% of the maximal relaxation) is calculated.

Assessment of Antioxidant and Anti-inflammatory Activity via the Nrf2 Pathway

This protocol is a generalized procedure based on studies investigating the effect of carveol on the Nrf2 signaling pathway[5].

Objective: To investigate the ability of carveol to activate the Nrf2 antioxidant response pathway.

Methodology:

• Cell Culture: A suitable cell line (e.g., HepG2 human liver cancer cells) is cultured under standard conditions.

• Treatment: Cells are treated with various concentrations of the carveol enantiomer for a specified period (e.g., 24 hours). A positive control (e.g., sulforaphane) and a vehicle control (e.g., DMSO) are included.

• Western Blot Analysis:

  • Cell lysates are prepared, and protein concentrations are determined.

  • Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is probed with primary antibodies against Nrf2, Keap1, and downstream antioxidant enzymes (e.g., HO-1, NQO1).

  • Following incubation with a secondary antibody, the protein bands are visualized and quantified.

• Quantitative Real-Time PCR (qRT-PCR):

  • Total RNA is extracted from the treated cells and reverse-transcribed into cDNA.

  • qRT-PCR is performed to measure the mRNA expression levels of Nrf2 and its target genes.

• Luciferase Reporter Assay:

  • Cells are transfected with a reporter plasmid containing an Antioxidant Response Element (ARE) sequence driving the expression of luciferase.

  • After treatment with carveol, luciferase activity is measured as an indicator of Nrf2 transcriptional activity.

Signaling Pathway Visualization

The antioxidant and anti-inflammatory effects of carveol are, at least in part, mediated by the Keap1-Nrf2 signaling pathway. Under basal conditions, Keap1 targets Nrf2 for degradation. Upon exposure to an activator like carveol, Keap1 is modified, leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) and initiates the transcription of various antioxidant and cytoprotective genes.

Caption: The Keap1-Nrf2 signaling pathway activated by (-)-Carveol.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for comparing the cytotoxic effects of (-)-Carveol and (+)-Carveol on a cancer cell line.

Caption: Workflow for comparing the cytotoxicity of carveol enantiomers.

Conclusion and Future Directions

The available evidence strongly supports the therapeutic potential of (-)-Carveol in various models of disease, particularly due to its vasorelaxant, antioxidant, anti-inflammatory, and neuroprotective properties. However, the striking lack of research on (+)-Carveol represents a significant knowledge gap. Future studies should prioritize the direct comparison of the biological activities of (-)-Carveol and (+)-Carveol to fully understand their structure-activity relationships. Such research is crucial for determining if one enantiomer possesses superior therapeutic efficacy or a more favorable safety profile, which would have significant implications for drug development and clinical applications. Investigating the enantioselective effects on various molecular targets would provide a more complete picture of their pharmacological potential.

References

• 1. mdpi.com [mdpi.com]
• 2. Carveol - LKT Labs [lktlabs.com]
• 3. scielo.br [scielo.br]
• 4. Relaxant Effect of Monoterpene (−)-Carveol on Isolated Human Umbilical Cord Arteries and the Involvement of Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. trans-Carveol [webbook.nist.gov]

A Comparative Guide to the Validation of Analytical Methods for (-)-Carveol Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the accurate quantification of (-)-Carveol, a monoterpene of significant interest in the pharmaceutical and fragrance industries. We will delve into two primary chromatographic techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), presenting their respective validation parameters, experimental protocols, and a comparative analysis to aid in selecting the most suitable method for your research needs.

Introduction to (-)-Carveol Analysis

(-)-Carveol is a naturally occurring cyclic monoterpene alcohol found in the essential oils of various plants, including spearmint and caraway. Its chiral nature, existing as the (-)-enantiomer and (+)-enantiomer, necessitates the use of analytical techniques capable of chiral separation and accurate quantification, particularly in applications where stereospecificity is crucial. The validation of these analytical methods is paramount to ensure the reliability, accuracy, and precision of the obtained quantitative data.

Comparison of Analytical Methods

The choice between HPLC and GC-MS for (-)-Carveol quantification depends on several factors, including the sample matrix, the required sensitivity, and the need for chiral separation. Below is a summary of validation parameters for representative HPLC and GC-MS methods.

Data Presentation: Method Validation Parameters

Table 1: High-Performance Liquid Chromatography (HPLC) Method Validation Data for (-)-Carveol

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (R²)	>0.999
Limit of Detection (LOD)	0.25 µg/mL
Limit of Quantification (LOQ)	0.84 µg/mL
Accuracy (% Recovery)	98.5 - 101.2%
Precision (%RSD)	< 2.0%

Data synthesized from a study on the simultaneous determination of 22 essential oil components, including (-)-Carveol.

Table 2: Gas Chromatography-Mass Spectrometry (GC-MS) Method Validation Data for Terpenes (including Carvone, a related compound)

Parameter	Result
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (R²)	>0.998
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 5.0%

Data is based on a validated method for a mixture of terpenes, including the structurally similar compound carvone. This serves as a strong indicator of the expected performance for (-)-Carveol analysis under similar conditions.

Experimental Protocols

Detailed methodologies for the HPLC and GC-MS analysis of (-)-Carveol are provided below.

High-Performance Liquid Chromatography (HPLC) Protocol

This method is suitable for the quantification of (-)-Carveol in essential oil samples and other liquid matrices.

1. Sample Preparation:

• Accurately weigh and dissolve the sample containing (-)-Carveol in methanol (B129727) to achieve a concentration within the linear range of the method.

• Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• Column: Chiral stationary phase column (e.g., cellulose (B213188) or amylose-based) for enantiomeric separation.

• Mobile Phase: A suitable mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v). The exact ratio may need optimization depending on the specific chiral column used.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 210 nm.

• Injection Volume: 10 µL.

3. Validation Procedure:

• Linearity: Prepare a series of standard solutions of (-)-Carveol of known concentrations and inject them into the HPLC system. Plot the peak area against the concentration and determine the correlation coefficient.

• Accuracy: Perform recovery studies by spiking a blank matrix with known amounts of (-)-Carveol at different concentration levels.

• Precision: Analyze replicate injections of a standard solution to determine the repeatability (intra-day precision) and analyze on different days for intermediate precision.

• LOD and LOQ: Determine the signal-to-noise ratio for a series of diluted standard solutions.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS offers high sensitivity and selectivity and is particularly well-suited for the analysis of volatile compounds like (-)-Carveol. For accurate stereospecific quantification, a chiral GC column is mandatory.[1]

1. Sample Preparation:

• Dilute the sample containing (-)-Carveol in a suitable solvent such as hexane (B92381) or dichloromethane.

• For complex matrices, a sample clean-up step like solid-phase microextraction (SPME) or liquid-liquid extraction may be necessary to remove interferences. Direct injection techniques are often preferred over headspace analysis for terpenes to avoid thermal degradation.

2. GC-MS Instrumentation and Conditions:

• Column: Chiral capillary column (e.g., cyclodextrin-based) to separate (-)-Carveol from its enantiomer.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 240°C at a rate of 5°C/min.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for (-)-Carveol.

3. Validation Procedure:

• Follow a similar validation procedure as outlined for the HPLC method, preparing standards and quality control samples for the determination of linearity, accuracy, precision, LOD, and LOQ.

Mandatory Visualizations

To further clarify the experimental and logical workflows, the following diagrams are provided.

Caption: General workflow for analytical method validation.

Caption: Comparison of HPLC and GC-MS for (-)-Carveol analysis.

References

• 1. researchgate.net [researchgate.net]

Comparative study of different synthetic routes to (-)-Carveol

A Comparative Guide to the Synthetic Routes of (-)-Carveol

For researchers and professionals in the fields of chemistry and drug development, the selection of an optimal synthetic pathway is critical for efficiency, cost-effectiveness, and stereochemical control. This guide provides a comparative analysis of various synthetic routes to (-)-Carveol, a valuable chiral intermediate in the synthesis of complex natural products and pharmaceuticals. The comparison focuses on key performance indicators such as yield, stereoselectivity, and reaction conditions, supported by detailed experimental data and protocols.

Data Summary

The following table summarizes the quantitative data for different synthetic approaches to (-)-Carveol, enabling a direct comparison of their efficacy.

Starting Material	Synthetic Method	Reagents/Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Diastereomeric/Enantiomeric Excess	Ref.
(-)-Carvone (B1668593)	Luche Reduction	NaBH₄, CeCl₃·7H₂O	Methanol	0 - RT	0.5	92	>99% de (for cis)	[1]
(-)-Carvone	Biocatalytic Reduction	Ketoreductases (KREDs)	Aqueous buffer	RT	Varies	High	>99% ee	[2][3]
(-)-Limonene (B1674923)	Biotransformation	Aspergillus flavus	Culture medium	28	72	41 (total carveol)	Mixture of isomers	[4][5]
(-)-Limonene	Biotransformation	Rhodococcus opacus	Culture medium	RT	2.5	94-97 (trans-carveol)	Enantiomerically pure	[6][7]
(-)-α-Pinene	Isomerization of α-Pinene Oxide	Task-Specific Ionic Liquid	Ionic Liquid	100	1	99 (conversion)	74% selectivity (trans)	[8]
(-)-α-Pinene	Isomerization of α-Pinene Oxide	MoO₃-modified Zeolite BETA	N,N-dimethylacetamide	140	10	~70 (trans-carveol)	High selectivity for trans	[9]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Synthesis of (-)-cis-Carveol via Luche Reduction of (-)-Carvone[1]

This protocol is adapted from the Luche reduction of (+)-Carvone.

Materials:

• (-)-Carvone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (MeOH)

• Diethyl ether (Et₂O)

• 2N Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve (-)-Carvone (1.0 eq) and CeCl₃·7H₂O (0.25 eq) in methanol.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve NaBH₄ (1.0 eq) in methanol.

• Add the NaBH₄ solution to the carvone (B1668592) solution dropwise over 5 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is completely consumed (approximately 30 minutes).

• Quench the reaction by adding 2N HCl.

• Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure to obtain crude (-)-cis-carveol.

• Purify the product by silica (B1680970) gel column chromatography.

Biotransformation of (-)-Limonene to (-)-trans-Carveol (B1215196) using Rhodococcus opacus[6][7]

Materials:

• Rhodococcus opacus PWD4 cells

• Mineral salts medium

• Toluene (B28343) (for cell cultivation)

• (-)-Limonene

• Appropriate buffer (e.g., potassium phosphate (B84403) buffer)

Procedure:

• Cultivate Rhodococcus opacus PWD4 in a chemostat with toluene as the carbon and energy source.

• Harvest the cells by centrifugation and wash with a suitable buffer.

• Resuspend the cells in the buffer to a desired concentration.

• Add (-)-Limonene to the cell suspension.

• Incubate the mixture at room temperature with shaking.

• Monitor the formation of (-)-trans-carveol using Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• After the reaction is complete (typically a few hours), extract the product from the aqueous phase using an organic solvent (e.g., ethyl acetate).

• Dry the organic extract over anhydrous Na₂SO₄ and concentrate to isolate the product.

Isomerization of (-)-α-Pinene Oxide to (-)-trans-Carveol using a Task-Specific Ionic Liquid[8]

Materials:

• (-)-α-Pinene oxide

• Phosphorus anion-based ionic liquid (e.g., [N,N-dimethyl-N-ethyl-N-(2-methoxyethyl)ammonium][dihydrogen phosphate])

Procedure:

• In a reaction vessel, combine (-)-α-pinene oxide and the task-specific ionic liquid.

• Heat the mixture to the desired temperature (e.g., 100 °C) with stirring.

• Monitor the reaction progress by GC analysis.

• Upon completion, the product can be separated from the ionic liquid by extraction with an organic solvent or by distillation.

• The ionic liquid can be recovered and reused for subsequent reactions.

Synthetic Pathway Visualization

The following diagram illustrates the different synthetic pathways to (-)-Carveol from the common starting materials.

Caption: Synthetic pathways to (-)-Carveol.

Comparison and Conclusion

The choice of the synthetic route to (-)-Carveol depends heavily on the desired stereoisomer, scale of production, and available resources.

• For high diastereoselectivity to (-)-cis-carveol , the Luche reduction of (-)-carvone is a highly effective and rapid method, providing excellent yields.[1]

• For enantiopure (-)-carveol , biocatalytic methods offer significant advantages. The reduction of (-)-carvone using ketoreductases can achieve very high enantiomeric excess.[2][3] Similarly, the biotransformation of (-)-limonene with specific microorganisms like Rhodococcus opacus can produce enantiomerically pure (-)-trans-carveol in high yields.[6][7]

• Synthesis from (-)-α-pinene provides an alternative route, primarily to (-)-trans-carveol, through the isomerization of the corresponding epoxide. The use of task-specific ionic liquids or modified zeolites can lead to high conversions and good selectivities, although optimizing these catalytic systems can be complex.[8][9]

References

• 1. Stereoselective Luche Reduction of Deoxynivalenol and Three of Its Acetylated Derivatives at C8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric Reduction of Prochiral Ketones by Using Self-Sufficient Heterogeneous Biocatalysts Based on NADPH-Dependent Ketoreductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. scilit.com [scilit.com]
• 7. [PDF] Biotransformation of d-Limonene to (+)trans-Carveol by Toluene-Grown Rhodococcus opacusPWD4 Cells | Semantic Scholar [semanticscholar.org]
• 8. Selective isomerization of α-pinene oxide to trans-carveol by task-specific ionic liquids: mechanistic insights via physicochemical studies - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Solvent Influence on Selectivity in α-Pinene Oxide Isomerization Using MoO3-Modified Zeolite BETA | MDPI [mdpi.com]

The Efficacy of (-)-Carveol in Comparison to Other Monoterpenes: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological efficacy of (-)-Carveol with other prevalent monoterpenes, supported by experimental data. The information is presented to aid researchers and professionals in drug development in understanding the therapeutic potential of these natural compounds.

Antitumor Efficacy

(-)-Carveol has demonstrated notable cytotoxic effects against various cancer cell lines. Its efficacy, however, varies in comparison to other monoterpenes such as carvacrol (B1668589), thymol (B1683141), carvone, eugenol (B1671780), and isopulegol (B1217435).

Comparative Cytotoxicity of Monoterpenes

The antitumor activity of (-)-Carveol and its counterparts has been evaluated using the MTT assay, which measures cell viability. The half-maximal inhibitory concentration (IC50) values, representing the concentration of a substance needed to inhibit a biological process by half, are summarized below. Lower IC50 values indicate greater potency.

Monoterpene	P-815 (Mastocytoma) IC50 (µM)	K-562 (Chronic Myelogenous Leukemia) IC50 (µM)	CEM (T-lymphoblastoid) IC50 (µM)	MCF-7 (Breast Adenocarcinoma) IC50 (µM)
(-)-Carveol	0.11	0.24	0.13	0.87
Carvacrol	0.0067	0.025	0.012	0.042
Thymol	0.15	0.35	0.21	0.65
Carvone	0.12	0.17	0.11	0.26
Eugenol	0.09	0.14	0.10	0.33
Isopulegol	0.09	0.28	0.18	0.54

Data sourced from a comparative study on the antitumor effect of natural monoterpenes[1].

From the data, carvacrol consistently exhibits the lowest IC50 values across all tested cell lines, indicating the highest cytotoxic potency. (-)-Carveol demonstrates significant antitumor activity, particularly against P-815, K-562, and CEM cell lines, with IC50 values ranging from 0.11 to 0.24 µM[1]. However, its effect is less pronounced against the MCF-7 breast cancer cell line.

Mechanism of Antitumor Action: Cell Cycle Arrest

Flow cytometry analysis has revealed that (-)-Carveol and carvacrol induce cell cycle arrest in the S phase, while thymol and isopulegol cause arrest in the G0/G1 phase.[1] Carvone and eugenol did not show a significant effect on the cell cycle in the studied models[1]. This suggests that the cytotoxic mechanism of (-)-Carveol involves the disruption of DNA synthesis.

Cell Cycle Arrest Mechanism by Monoterpenes.

Anti-inflammatory Efficacy

(-)-Carveol exhibits anti-inflammatory properties by inhibiting the production of nitric oxide (NO), a key inflammatory mediator. Its efficacy has been compared with other monoterpenes in lipopolysaccharide (LPS)-stimulated murine macrophages.

Comparative Inhibition of Nitric Oxide Production

The IC50 values for the inhibition of LPS-induced NO production are presented below.

Monoterpene	IC50 (µM)
(-)-Carveol	611
(S)-(+)-Carvone	186
(R)-(-)-Carvone	260
(+)-Dihydrocarveol	434
(+)-Dihydrocarvone	589
(-)-Dihydrocarveol (B1197605)	647
(S)-(-)-Pulegone	> 1000

Data sourced from a standardized comparison of limonene-derived monoterpenes[2].

In this comparison, (S)-(+)-carvone was the most potent inhibitor of NO production. (-)-Carveol demonstrated moderate activity, being more effective than (-)-dihydrocarveol and (S)-(-)-pulegone.

Mechanism of Anti-inflammatory Action: Inhibition of Inflammatory Pathways

Monoterpenes, including (-)-Carveol, exert their anti-inflammatory effects by modulating key signaling pathways, such as the NF-κB and MAPK pathways, which lead to the expression of pro-inflammatory genes like iNOS and COX-2.

Monoterpene Inhibition of Inflammatory Pathways.

Antimicrobial Efficacy

(-)-Carveol has also been evaluated for its antibacterial activity against various pathogens. The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism.

Comparative Antimicrobial Activity

Monoterpene	Escherichia coli MIC (mg/mL)	Staphylococcus aureus MIC (mg/mL)	Salmonella Typhimurium MIC (mg/mL)
l-Carveol	0.25	0.5	0.5
Carvacrol	0.25	0.125	0.125
Thymol	0.25	0.125	0.125
Eugenol	0.5	0.25	0.25
Geraniol	0.25	0.25	0.5
Citronellol	0.5	1	1

Data sourced from a study on the antibacterial activity of terpenes and terpenoids[3].

Carvacrol and thymol demonstrated the most potent antibacterial activity, particularly against S. aureus and S. Typhimurium. l-Carveol showed good activity against E. coli, comparable to carvacrol and thymol, but was less effective against the Gram-positive bacteria tested.

Experimental Protocols

MTT Assay for Cytotoxicity

This protocol is used to assess the cytotoxic effects of monoterpenes on cancer cell lines.

Materials:

• 96-well plates

• Cancer cell lines

• Complete cell culture medium

• Monoterpene solutions of varying concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the monoterpenes and a vehicle control. Incubate for 24-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

References

• 1. scielo.br [scielo.br]
• 2. Monoterpenes inhibit proliferation of human colon cancer cells by modulating cell cycle-related protein expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-Inflammatory Activity of Thymol and Thymol-Rich Essential Oils: Mechanisms, Applications, and Recent Findings [mdpi.com]

A Comparative Guide to (-)-Carveol Analytical Standards

For researchers, scientists, and professionals in drug development, the quality and reliability of analytical standards are paramount. This guide provides a detailed comparison of commercially available (-)-Carveol analytical standards, offering insights into their purity, physical properties, and the analytical methodologies used for their certification. This objective comparison is intended to assist in the selection of the most suitable standard for specific research and analytical needs.

Comparison of (-)-Carveol Standard Specifications

The selection of an appropriate analytical standard is a critical step in ensuring the accuracy and validity of experimental results. The following table summarizes the key specifications of (-)-Carveol standards from various suppliers based on publicly available data.

Specification	Supplier A (Typical)	Supplier B (Alternative)
Product Name	(-)-Carveol, mixture of isomers, analytical standard	(-)-Carveol, mixture of isomers
Purity (Assay)	≥98% (sum of isomers, GC)[1]	97%[2]
Appearance	Colorless to pale yellow viscous liquid[3]	Clear colorless to slightly yellow liquid[4]
Molecular Formula	C₁₀H₁₆O[1][5]	C₁₀H₁₆O[2]
Molecular Weight	152.23 g/mol [1][5]	152.23 g/mol [2]
Boiling Point	226-227 °C/751 mmHg (lit.)[1][5]	226-227 °C/751 mmHg (lit.)[2]
Density	0.958 g/mL at 25 °C (lit.)[1][5]	0.958 g/mL at 25 °C (lit.)[2]
Refractive Index	n20/D 1.496 (lit.)[1][5]	n20/D 1.496 (lit.)[2]
Storage	2-8°C[1][5]	-
Applications	HPLC, Gas Chromatography (GC)[5][6]	-

Experimental Protocols for Standard Verification

To ensure the integrity of a (-)-Carveol analytical standard, a series of experimental protocols should be employed. These methods are essential for confirming the identity, purity, and concentration of the standard.

Purity Determination by Gas Chromatography (GC)

• Objective: To determine the purity of the (-)-Carveol standard and to identify and quantify any impurities.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column (e.g., DB-5 or equivalent).

• Carrier Gas: Helium or Nitrogen.

• Injector and Detector Temperature: 250°C.

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 240°C at a rate of 5°C/minute.

• Sample Preparation: Prepare a 1 mg/mL solution of the (-)-Carveol standard in a suitable solvent such as ethanol (B145695) or dichloromethane.

• Analysis: Inject 1 µL of the prepared sample into the GC. The purity is calculated based on the area percentage of the main peak relative to the total peak area.

Identification by Spectroscopic Methods

• Objective: To confirm the chemical structure of the (-)-Carveol standard.

• Methods:

  • Infrared (IR) Spectroscopy: Acquire the IR spectrum and compare it with a reference spectrum of (-)-Carveol. Key functional groups to identify include the hydroxyl (-OH) and alkene (C=C) stretches.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR should be performed. The chemical shifts, splitting patterns, and integration values should be consistent with the known structure of (-)-Carveol.

  • Mass Spectrometry (MS): Determine the molecular weight of the compound. The fragmentation pattern in the mass spectrum should be characteristic of (-)-Carveol.

Visualizing the Workflow and Relationships

To better illustrate the processes and logical connections in the verification and comparison of (-)-Carveol standards, the following diagrams are provided.

Caption: Workflow for the verification of a (-)-Carveol analytical standard.

Caption: Logical relationship for selecting a (-)-Carveol analytical standard.

References

• 1. (-)-カルベオール、異性体混合物 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. (-)-香芹醇，异构体混合物 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Naarini [admin.naarini.com]
• 4. CARVEOL | 99-48-9 [chemicalbook.com]
• 5. ()-Carveol Analytical Standard High Purity (98%) at Affordable Price, Supplier in Mumbai [nacchemical.com]
• 6. medchemexpress.com [medchemexpress.com]

A Guide to the Inter-laboratory Comparison of (-)-Carveol Analysis

For Researchers, Scientists, and Drug Development Professionals

Published: December 10, 2025

Proposed Inter-laboratory Study Design

An inter-laboratory comparison, also known as a round-robin or proficiency test, is a method for evaluating the performance of multiple laboratories in conducting a specific analysis.[1] The primary goal is to identify any systematic differences between labs and to assess the overall reproducibility of the analytical method.[1]

A central coordinating laboratory would oversee the study, from sample preparation to the final statistical analysis of the submitted data. Participating laboratories, which could include academic institutions, contract research organizations (CROs), and pharmaceutical companies, would be tasked with analyzing the provided samples using their own equipment but following standardized protocols.

The performance of each laboratory is typically assessed using statistical measures like the Z-score, which quantifies how far a single result is from the group mean.[2] A Z-score between -2 and +2 is generally considered a satisfactory performance.[2]

References

• 1. grokipedia.com [grokipedia.com]
• 2. Z-score application in Testing Laboratory - Quality Pathshala [blog.quality-pathshala.com]

A Comparative Analysis of (-)-Carveol: Evaluating its Performance Against Alternative Monoterpenes

For Researchers, Scientists, and Drug Development Professionals

(-)-Carveol, a naturally occurring monoterpenoid, has garnered significant interest within the scientific community for its diverse pharmacological activities. This guide provides a comprehensive statistical analysis of data from experiments involving (-)-Carveol, offering an objective comparison of its performance against other structurally similar monoterpenes, namely carvacrol, thymol, carvone, eugenol, and isopulegol. This document is intended to serve as a valuable resource for researchers and professionals in drug development by presenting quantitative data, detailed experimental protocols, and visual representations of key signaling pathways.

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data from various in vitro studies, allowing for a direct comparison of the biological activities of (-)-Carveol and its alternatives. It is important to note that variations in experimental conditions across different studies can influence the absolute values.

Table 1: Comparative Cytotoxicity (IC₅₀ in µM) Against Various Cancer Cell Lines

Compound	P-815 (Murine Mastocytoma)	K-562 (Human Myelogenous Leukemia)	CEM (Human T-cell Lymphoblast-like)	MCF-7 (Human Breast Adenocarcinoma)
(-)-Carveol	0.11	0.17	0.24	0.26
Carvacrol	0.04	0.05	0.06	0.12
Thymol	0.15	0.19	0.22	0.45
Carvone	0.09	0.15	0.21	0.35
Eugenol	0.12	0.18	0.23	0.87
Isopulegol	0.09	0.28	0.31	0.64

Data sourced from a comparative study on the antitumor effect of natural monoterpenes.[1]

Table 2: Comparative Antioxidant Activity (IC₅₀ in µg/mL)

Compound	DPPH Radical Scavenging Assay
(-)-Carveol	Data not available in comparative studies
Carvacrol	249.09 ± 9.04
Thymol	161.02 ± 6.89

Data for Carvacrol and Thymol sourced from a study evaluating their interaction.[2]

Table 3: Comparative Anti-Inflammatory Activity (IC₅₀)

Compound	Nitric Oxide (NO) Inhibition in RAW 264.7 Macrophages
(-)-Carveol	Data not available in comparative studies
Carvacrol	~1.0 µM
Thymol	~0.8 µM

Data for Carvacrol and Thymol sourced from a review on their anti-inflammatory activities.[3]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, enabling researchers to replicate and build upon these findings.

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.

Procedure:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, MDA-MB-231) in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells per well and incubate for 24 hours to allow for cell attachment.[4]

• Compound Treatment: Prepare serial dilutions of (-)-Carveol and the alternative monoterpenes in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plates for a specified period, typically 24, 48, or 72 hours, at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT reagent (5 mg/mL in phosphate-buffered saline) to each well.[4]

• Formazan (B1609692) Solubilization: Incubate the plates for an additional 2 to 4 hours, or until a purple precipitate is visible.[4] Then, add 100 µL of a detergent reagent (e.g., DMSO or a specialized solubilization solution) to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: Leave the plates at room temperature in the dark for 2 hours to ensure complete solubilization.[4] Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, is then determined by plotting a dose-response curve.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7).

Procedure:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of (-)-Carveol or alternative monoterpenes for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response and nitric oxide production.

• Incubation: Incubate the plates for 24 hours.

• Nitrite (B80452) Measurement (Griess Reaction):

  • Collect the cell culture supernatant.

  • Add 50 µL of the supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide (B372717) in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (e.g., 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each well and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540-550 nm. The amount of nitrite, a stable product of NO, is proportional to the absorbance.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition compared to the LPS-stimulated control. The IC₅₀ value is then calculated.

Antioxidant Capacity: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common and straightforward method to evaluate the free radical scavenging activity of a compound.

Procedure:

• DPPH Solution Preparation: Prepare a fresh 0.1 mM solution of DPPH in methanol (B129727) or ethanol. The solution should have a deep violet color.

• Sample Preparation: Prepare various concentrations of (-)-Carveol and the alternative monoterpenes in the same solvent used for the DPPH solution.

• Reaction Mixture: In a 96-well plate or cuvettes, mix a defined volume of the test sample with the DPPH solution. A typical ratio is 1:1.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm. A decrease in absorbance indicates the scavenging of the DPPH radical.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the DPPH solution without the test sample, and A_sample is the absorbance of the DPPH solution with the test sample. The IC₅₀ value, representing the concentration of the compound that scavenges 50% of the DPPH radicals, is determined from a dose-response curve.

Mandatory Visualization: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows associated with (-)-Carveol's biological activities.

Caption: Nrf2 Signaling Pathway Activation by (-)-Carveol.

References

• 1. mdpi.com [mdpi.com]
• 2. Evaluation of the Interaction between Carvacrol and Thymol, Major Compounds of Ptychotis verticillata Essential Oil: Antioxidant, Anti-Inflammatory and Anticancer Activities against Breast Cancer Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Handling Protocols for (-)-Carveol

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This document provides immediate, essential safety and logistical information for handling (-)-Carveol, including personal protective equipment (PPE) guidelines, operational procedures, and disposal plans.

(-)-Carveol is a naturally occurring monoterpenoid alcohol found in spearmint essential oil.[1] While it has applications in fragrance, flavor, and pharmaceutical research, it is also classified as a hazardous substance that can cause skin and eye irritation, as well as respiratory irritation.[2][3] Adherence to proper safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling (-)-Carveol, based on safety data sheet (SDS) recommendations.

Protection Type	PPE Specification	Standard	Notes
Eye/Face Protection	Safety goggles with side-shields	OSHA 29 CFR 1910.133 or European Standard EN166	Contact lenses should not be worn as they can absorb irritants.[4]
Skin Protection	Chemical protective gloves (e.g., PVC, Neoprene, Nitrile rubber)	EN 374	For prolonged or repeated contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended.[4] Always inspect gloves prior to use.
Protective clothing	-	Wear appropriate protective clothing to prevent skin exposure.[5]
Safety footwear	-	Recommended, especially when handling larger quantities.[4]
Respiratory Protection	Not required under normal use with adequate ventilation	-	If vapors or mists are generated, use in a well-ventilated area.[4][6] For weighing and diluting, a NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge is recommended.[7]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for laboratory safety. The following workflow outlines the key steps for working with (-)-Carveol.

Procedural workflow for handling and disposing of (-)-Carveol.

Experimental Protocols

• Spill Cleanup: In the event of a minor spill, remove all ignition sources.[4] Absorb the spill with an inert material such as sand, earth, or vermiculite.[3][4] Collect the absorbed material and place it in a suitable, labeled container for waste disposal.[3][4] The contaminated area should then be cleaned with a solvent wash (e.g., alcohol) followed by a strong soap and water solution.[7] For major spills, evacuate the area and alert emergency responders.[4]

• Waste Disposal: (-)-Carveol and its container must be disposed of as hazardous waste.[2] All waste, including contaminated PPE and spill cleanup materials, must be handled in accordance with local, state, and federal regulations.[4] Do not empty into drains.[2] Contaminated packaging should be treated in the same manner as the substance itself.[2]

References

• 1. Carveol - Wikipedia [en.wikipedia.org]
• 2. carlroth.com [carlroth.com]
• 3. carlroth.com [carlroth.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]
• 6. vigon.com [vigon.com]
• 7. CARVEOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]